Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

• CAS: 26908-38-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Fundamental Properties of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

This technical guide provides a comprehensive overview of the core chemical and biological properties of the heterocyclic scaffold, Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. This document is intended for researchers, medicinal chemists, and drug development professionals interested in the synthesis, characterization, and therapeutic potential of this important class of compounds.

Introduction: The Significance of the Pyrimido[4,5-b]quinoline Core

The fusion of pyrimidine and quinoline ring systems to form the tricyclic pyrimido[4,5-b]quinoline scaffold has garnered significant attention in the field of medicinal chemistry. These nitrogen-rich heterocyclic compounds are structurally intriguing and possess a diverse array of biological activities.[1] Their planar structure allows for potential intercalation with biological macromolecules, while the various substitution points on the rings offer opportunities for fine-tuning their physicochemical and pharmacological profiles.

Derivatives of the pyrimido[4,5-b]quinoline core have demonstrated a wide spectrum of therapeutic potential, including anticancer, antimicrobial, anti-inflammatory, and analgesic properties.[1][2] This guide will focus on the fundamental properties of the dione-containing subclass, specifically Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, providing a foundation for further exploration and application in drug discovery and development.

Synthetic Strategies: Constructing the Tricyclic Core

The synthesis of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core and its derivatives can be achieved through several strategic approaches, with multicomponent reactions (MCRs) being a prominent and efficient method.[3] These one-pot syntheses offer advantages in terms of atom economy, reduced reaction times, and operational simplicity.[1][3]

Three-Component One-Pot Synthesis

A versatile and straightforward method for the synthesis of functionalized pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones involves a three-component reaction between an aminopyrimidine (such as 6-aminouracil or barbituric acid), an aromatic aldehyde, and a suitable aniline.[4] This approach allows for the facile introduction of a variety of substituents on the benzene ring of the quinoline moiety.[4]

Conceptual Workflow for Three-Component Synthesis:

Caption: Three-component synthesis of the target scaffold.

Experimental Protocol: General Procedure for Three-Component Synthesis

• Reactant Mixture: In a round-bottom flask, combine equimolar amounts of barbituric acid, the desired aromatic aldehyde, and the selected aniline in a suitable solvent (e.g., ethanol).

• Catalysis: Introduce a catalytic amount of an acid or base catalyst (e.g., DABCO) to facilitate the reaction.[5]

• Reaction Conditions: The reaction mixture is typically heated under reflux or subjected to microwave or ultrasound irradiation to promote cyclization.[3] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by filtration. The crude product is then washed with a suitable solvent and purified by recrystallization or column chromatography to yield the desired pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative.

Ultrasound-Assisted Synthesis

The application of ultrasound irradiation has emerged as a green and efficient alternative to conventional heating methods for the synthesis of pyrimido[4,5-b]quinoline derivatives.[3] This technique often leads to shorter reaction times and higher yields. The mechanism involves a Knoevenagel condensation followed by a Michael-type addition and subsequent cyclization.[3]

Mechanistic Pathway of Ultrasound-Assisted Synthesis:

Caption: Key steps in the ultrasound-assisted synthesis.

Physicochemical and Spectroscopic Properties

The fundamental physicochemical properties of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core are crucial for its handling, formulation, and biological interactions.

Table 1: Physicochemical Properties of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives

Property	Observation	Reference
Molecular Formula	C13H11N3O3 (for 5-hydroxy-1,3-dimethyl derivative)	[6]
Molecular Weight	257.249 g/mol (for 5-hydroxy-1,3-dimethyl derivative)	[6]
Solubility	Generally low in alcohols, soluble in DCM.	[3]
Appearance	Typically white or yellow crystalline solids.	[1][7]
Melting Point	Varies with substitution, often >300 °C.	[1]

Spectroscopic Characterization

The structural elucidation of pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones relies heavily on spectroscopic techniques, primarily Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 2: Key Spectroscopic Data for Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives

Spectroscopic Technique	Key Features and Assignments
IR (KBr, cm-1)	- N-H stretching: ~3200-3400- C=O stretching (amide): ~1650-1715
1H NMR (DMSO-d6, δ/ppm)	- NH protons: ~9.7-12.4 (broad singlets)- Aromatic protons: ~7.0-8.5- Protons on the quinoline ring: vary with substitution
13C NMR (DMSO-d6, δ/C)	- C=O (amide) carbons: ~162-195- Aromatic carbons: ~110-155

Note: The exact chemical shifts and stretching frequencies will vary depending on the specific substitution pattern of the derivative.[1][5]

Biological Activities and Therapeutic Potential

The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad range of biological activities.

Anticancer Activity

A significant area of investigation for this class of compounds is their potential as anticancer agents.[8]

• EGFR/HER2 Inhibition: Certain derivatives have been synthesized and identified as potent dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[9] These compounds have shown promising cytotoxic activity against breast cancer cell lines, such as MCF-7, with IC50 values in the low micromolar range.[8][9] The mechanism of action involves inducing cell cycle arrest and apoptosis.[8][9]

• MDM2 E3 Ligase Inhibition: A series of pyrimido[4,5-b]quinoline-2,4-dione derivatives have been evaluated as inhibitors of the MDM2 E3 ubiquitin ligase.[10] By inhibiting MDM2, these compounds can prevent the degradation of the tumor suppressor protein p53, leading to cell cycle arrest and apoptosis in cancer cells.[10]

Signaling Pathway Implication in Cancer:

Caption: Inhibition of key cancer signaling pathways.

Antimicrobial and Antioxidant Activities

Several novel pyrimido[4,5-b]quinoline derivatives have been synthesized and evaluated for their antimicrobial and antioxidant properties.[2][7] These compounds have shown activity against various bacterial and fungal strains, highlighting their potential as a new class of antimicrobial agents.[7] Their antioxidant activity is also a promising feature for combating oxidative stress-related diseases.

Other Biological Activities

The therapeutic potential of this scaffold extends to other areas, including:

• Analgesic and Anti-inflammatory Activity: Some pyrimido[4,5-b]quinolin-4-ones have been reported to possess analgesic and anti-inflammatory properties.[2]

• Bruton's Tyrosine Kinase (BTK) Inhibition: The related pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione scaffold has shown potent inhibition of BTK, a key enzyme in B-cell signaling, suggesting potential applications in treating B-cell malignancies and autoimmune diseases.[11]

Conclusion and Future Directions

The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core represents a versatile and promising scaffold for the development of new therapeutic agents. The synthetic accessibility, particularly through multicomponent reactions, allows for the creation of diverse chemical libraries for biological screening. The demonstrated anticancer, antimicrobial, and anti-inflammatory activities warrant further investigation and optimization of this chemical class.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To systematically explore the impact of different substituents on biological activity and selectivity.

• Mechanism of Action Studies: To elucidate the precise molecular targets and signaling pathways modulated by these compounds.

• Pharmacokinetic Profiling: To assess the drug-like properties of lead compounds for in vivo studies.

The continued exploration of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold holds significant promise for the discovery of novel and effective treatments for a range of human diseases.

References

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. (2024-03-06). RSC Advances.
• Mohsenimehr, M., et al. One-pot synthesis of novel pyrimido[4,5-b]quinolines and pyrido[2,3-d:6,5-d′]dipyrimidines. Journal of Chemical Sciences.
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• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents.
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• Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic C
• Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. (2023-12-26). Archiv der Pharmazie.
• El-Gazzar, A. R., et al. Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal.
• Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. (2023-08-01). Archiv der Pharmazie.
• A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. Tetrahedron Letters.
• Synthesis and Biological Evaluation of Novel pyrimido[4,5-b]quinoline-2,4-Dione Derivatives as MDM2 Ubiquitin Ligase Inhibitors. (2013-06-01). Archiv der Pharmazie.
• Discovery and Biological evaluation of pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione derivatives as potent Bruton's tyrosine kinase inhibitors. (2019-08-01). European Journal of Medicinal Chemistry.

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An In-depth Technical Guide to Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione: Structure, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the heterocyclic scaffold, Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. We will delve into its chemical structure and nomenclature, explore synthetic methodologies for its derivatization, and discuss the significant therapeutic potential of this class of compounds as evidenced by the biological activities of its analogs.

Core Structure and IUPAC Nomenclature

The fundamental structure of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione is a tetracyclic system formed by the fusion of a pyrimidine ring with a quinoline ring. The core scaffold features two carbonyl groups at positions 2 and 4 of the pyrimidine ring.

Based on the nomenclature of its derivatives found in chemical databases, the IUPAC name for the parent, unsubstituted compound is Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione . The "(1H,3H)" designation indicates the positions of the hydrogen atoms on the nitrogen atoms of the pyrimidine ring.

To visualize the core structure, a DOT script for generating a diagram is provided below:

Caption: Chemical structure of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

Synthetic Strategies

The synthesis of the Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold is most commonly achieved through multicomponent reactions (MCRs). These one-pot syntheses offer significant advantages in terms of efficiency, atom economy, and the ability to generate a diverse library of substituted derivatives.[1]

A prevalent synthetic route involves the condensation of an aromatic aldehyde, a β-dicarbonyl compound (such as dimedone), and a 6-aminopyrimidine derivative (like 6-amino-1,3-dimethyluracil).[2] This approach allows for the introduction of various substituents on the quinoline and pyrimidine rings, enabling the exploration of structure-activity relationships.

General Experimental Protocol for Substituted Derivatives

The following is a generalized protocol based on reported syntheses of substituted Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones:

• Reactant Mixture: In a round-bottom flask, equimolar amounts of the chosen aromatic aldehyde, dimedone, and 6-amino-1,3-dimethyluracil are combined.

• Catalyst and Solvent: A catalyst, often an acid or a base, is added to the reaction mixture. The choice of catalyst and solvent can influence the reaction rate and yield. Both conventional heating and microwave irradiation have been successfully employed.[1]

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solid product is typically collected by filtration. The crude product is then purified by recrystallization from a suitable solvent to afford the desired Pyrimido[4,5-b]quinoline derivative.

The following diagram illustrates a typical multicomponent reaction workflow for the synthesis of these compounds.

Caption: Workflow for the multicomponent synthesis of Pyrimido[4,5-b]quinoline derivatives.

Spectroscopic Characterization

Spectroscopic Data	Typical Observations for Substituted Derivatives
¹H NMR	Signals corresponding to the aromatic protons of the quinoline ring, protons of the substituents, and N-H protons of the pyrimidine ring (if unsubstituted).
¹³C NMR	Resonances for the carbonyl carbons are typically observed in the downfield region. Signals for the aromatic and aliphatic carbons are also present.
IR Spectroscopy	Characteristic absorption bands for N-H stretching, C=O stretching of the dione, and C=C stretching of the aromatic rings.
Mass Spectrometry	The molecular ion peak corresponding to the mass of the synthesized derivative is a key feature.

For instance, in a study of 5-aryl-tetrahydropyrimido[4,5-b]quinoline-4,6-dione derivatives, characteristic IR peaks were observed for N-H, C=O, and aromatic C-H bonds. The ¹H NMR spectra showed signals for methyl, methylene, methine, and aromatic protons, while the ¹³C NMR spectra confirmed the presence of carbonyl, aromatic, and aliphatic carbons. Mass spectrometry data corresponded to the expected molecular weights of the synthesized compounds.[1]

Therapeutic Potential and Biological Activities

The Pyrimido[4,5-b]quinoline scaffold is of significant interest to the pharmaceutical industry due to the diverse biological activities exhibited by its derivatives. The presence of multiple nitrogen atoms and carbonyl groups provides sites for hydrogen bonding and other interactions with biological targets.

Derivatives of this heterocyclic system have been reported to possess a wide range of pharmacological properties, including:

• Antimicrobial and Antifungal Activity: Several studies have demonstrated the efficacy of pyrimido[4,5-b]quinoline derivatives against various bacterial and fungal strains.[2][3]

• Anticancer Activity: Certain analogs have shown promising cytotoxic activity against cancer cell lines.[2]

• Anti-inflammatory and Analgesic Effects: Some derivatives have exhibited anti-inflammatory and pain-relieving properties.[4]

• Antiviral and Antimalarial Potential: The scaffold has also been explored for its potential in developing antiviral and antimalarial agents.[2]

The biological activity of these compounds is often dependent on the nature and position of the substituents on the core ring system.[3] This highlights the importance of synthetic strategies that allow for the generation of a wide array of derivatives for structure-activity relationship (SAR) studies.

The following diagram illustrates the diverse biological activities associated with the Pyrimido[4,5-b]quinoline scaffold.

Caption: Reported biological activities of Pyrimido[4,5-b]quinoline derivatives.

Conclusion

The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core is a privileged scaffold in medicinal chemistry, offering a versatile platform for the development of novel therapeutic agents. The efficiency of multicomponent synthetic routes provides a powerful tool for generating chemical diversity and exploring the pharmacological potential of this heterocyclic system. Further research into the synthesis and biological evaluation of new derivatives is warranted to fully exploit the therapeutic promise of this remarkable molecular framework.

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• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. (2024). RSC Advances. [Link]

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• Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. (2015). Current Research in Chemistry.
• El-Gazzar, A. R., El-Enany, M. M., & Mahmoud, M. N. (2008). Synthesis, analgesic, anti-inflammatory, and antimicrobial activity of some novel pyrimido[4,5-b]quinolin-4-ones. Bioorganic & Medicinal Chemistry.

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The Cornerstone of Bioactive Heterocycles: A Technical Guide to Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione and its Derivatives

For Immediate Release

A comprehensive technical guide on Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. This document provides researchers, scientists, and drug development professionals with an in-depth understanding of its chemical identity, synthesis, and the vast therapeutic potential of its derivatives.

Core Compound Identification

The foundational structure, Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, is a tricyclic aromatic compound. While much of the research has focused on its substituted derivatives, the parent molecule provides the essential framework for a diverse range of biological activities.

Identifier	Value	Source
Chemical Name	Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione	IUPAC
CAS Number	26908-38-3	Advanced ChemBlocks
Molecular Formula	C₁₁H₇N₃O₂	Advanced ChemBlocks[1]
Molecular Weight	213.19 g/mol	Advanced ChemBlocks

Introduction to a Privileged Scaffold

The fusion of pyrimidine and quinoline rings in the Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core results in a unique electronic and structural architecture. This "privileged scaffold" is a recurring motif in a multitude of biologically active compounds. Its rigid, planar structure allows for specific interactions with biological targets, while the nitrogen atoms in both the pyrimidine and quinoline rings provide sites for hydrogen bonding and other key intermolecular forces. This versatility has made it a focal point for the development of novel therapeutic agents. Derivatives of this core structure have demonstrated a remarkable breadth of pharmacological effects, including antimicrobial, anticancer, and anti-inflammatory properties.[2][3]

Synthetic Strategies: Building Complexity

The synthesis of the pyrimido[4,5-b]quinoline core and its derivatives is a testament to the elegance of modern organic chemistry. One of the most efficient and widely adopted methods is the one-pot, three-component reaction. This approach offers several advantages, including operational simplicity, reduced reaction times, and higher yields, aligning with the principles of green chemistry.

A common pathway involves the condensation of an aromatic aldehyde, a barbituric acid derivative, and an aniline. The selection of these starting materials allows for the introduction of a wide array of functional groups at various positions on the heterocyclic core, enabling the generation of large and diverse chemical libraries for biological screening.

Caption: One-pot synthesis of Pyrimido[4,5-b]quinolinediones.

A Spectrum of Biological Activities and Therapeutic Applications

The true value of the Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold lies in the diverse biological activities exhibited by its derivatives. This has led to their investigation in a wide range of therapeutic areas.

Antimicrobial and Antifungal Agents

Several derivatives of pyrimido[4,5-b]quinoline have shown potent activity against a variety of bacterial and fungal strains.[2] The mechanism of action is often attributed to the inhibition of essential microbial enzymes or the disruption of cell wall synthesis.

Anticancer Properties

A significant area of research has been the development of pyrimido[4,5-b]quinoline derivatives as anticancer agents.[2] These compounds have been shown to induce apoptosis, inhibit cell proliferation, and target specific signaling pathways involved in tumorigenesis.

Anti-inflammatory and Analgesic Effects

The anti-inflammatory and analgesic properties of certain pyrimido[4,5-b]quinoline-4-one derivatives have also been reported.[3] These effects are likely mediated through the inhibition of pro-inflammatory cytokines and enzymes.

Suppressors of Nonsense Mutations

A particularly exciting application of this scaffold is in the development of compounds that can suppress nonsense mutations in genetic diseases.[4][5] These mutations introduce premature stop codons, leading to the production of truncated, non-functional proteins. Certain pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione derivatives have been identified as "readthrough activators," which enable the ribosome to bypass the premature stop codon and synthesize a full-length, functional protein.[4]

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The Ascendancy of a Privileged Scaffold: A Technical Guide to the History, Synthesis, and Therapeutic Landscape of Pyrimido[4,5-b]quinolines

Abstract

The pyrimido[4,5-b]quinoline nucleus, a planar, tricyclic heterocyclic system, represents a "privileged scaffold" in medicinal chemistry. Its rigid structure is amenable to diverse functionalization, allowing for the fine-tuning of steric, electronic, and hydrogen-bonding properties to achieve high-affinity interactions with a range of biological targets. This technical guide provides an in-depth exploration of the pyrimido[4,5-b]quinoline core, from its historical synthetic roots to its contemporary application in the development of targeted therapeutics. We will dissect the evolution of synthetic methodologies, delve into the mechanistic basis of the scaffold's potent anticancer activity, particularly as kinase inhibitors, and provide validated experimental protocols for its synthesis and characterization. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a comprehensive understanding of this important pharmacophore.

A Historical Perspective: From Classic Quinoline Syntheses to a Modern Pharmacophore

The story of pyrimido[4,5-b]quinolines is intrinsically linked to the development of quinoline chemistry. While the direct synthesis of the fused pyrimido[4,5-b]quinoline system is a more contemporary endeavor, its conceptual origins can be traced back to foundational name reactions that unlocked the quinoline core.

The Genesis: Friedländer and Gould-Jacobs Reactions

The late 19th century saw the emergence of robust methods for quinoline synthesis. The Friedländer synthesis , first reported by Paul Friedländer in 1882, involves the condensation of a 2-aminobenzaldehyde or a related ketone with a compound containing a reactive α-methylene group, typically under acid or base catalysis, to form the quinoline ring.[1][2][3][4][5] This reaction laid the groundwork for constructing the "quinoline" portion of the pyrimido[4,5-b]quinoline scaffold.

A few decades later, the Gould-Jacobs reaction , developed in 1939, offered another versatile route.[6][7][8][9][10] This reaction commences with the condensation of an aniline with diethyl ethoxymethylenemalonate, followed by a thermal cyclization to yield a 4-hydroxyquinoline derivative.[6][7][8][9][10] These early methods, while not directly producing the tricyclic system, were crucial in establishing the fundamental chemistry for building upon the quinoline core.

The Emergence of the Fused System

The 20th and early 21st centuries witnessed a surge in the exploration of fused heterocyclic systems, driven by the quest for novel therapeutic agents. The synthesis of the pyrimido[4,5-b]quinoline nucleus became a focal point for medicinal chemists, with numerous strategies developed to construct this scaffold.[11][12] These methods can be broadly categorized into two approaches: building the pyrimidine ring onto a pre-existing quinoline or constructing the quinoline ring onto a pyrimidine precursor. More recently, multicomponent reactions (MCRs) have gained prominence, allowing for the one-pot synthesis of complex pyrimido[4,5-b]quinolines from simple starting materials.[11][12]

The Synthetic Arsenal: Modern Methodologies for Pyrimido[4,5-b]quinoline Construction

The contemporary synthesis of pyrimido[4,5-b]quinolines is characterized by a focus on efficiency, diversity, and green chemistry principles. A variety of powerful synthetic strategies are now at the disposal of medicinal chemists.

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

MCRs have emerged as a highly effective strategy for the synthesis of pyrimido[4,5-b]quinolines.[11][12] These reactions, in which three or more reactants combine in a single pot to form a product that contains the essential parts of all the starting materials, offer significant advantages in terms of atom economy, reduced waste, and operational simplicity. A common MCR approach involves the condensation of a 6-aminouracil derivative, an aldehyde, and a cyclic ketone like dimedone or cyclohexanone.[11]

Ultrasound and Microwave-Assisted Synthesis: Accelerating Discovery

To enhance reaction rates and yields, unconventional energy sources have been successfully employed. Ultrasound-assisted synthesis utilizes acoustic cavitation to create localized high-temperature and high-pressure zones, accelerating the reaction.[13] Microwave irradiation provides rapid and uniform heating, often leading to dramatically reduced reaction times and cleaner product formation.[14]

Catalysis: The Key to Control and Selectivity

A wide array of catalysts have been developed to improve the synthesis of pyrimido[4,5-b]quinolines. These range from simple Brønsted and Lewis acids to more sophisticated organocatalysts and metal nanoparticles.[15] The choice of catalyst can influence the reaction pathway, leading to improved yields and regioselectivity.

The following diagram illustrates a generalized synthetic workflow for a multicomponent reaction leading to a tetrahydropyrimido[4,5-b]quinoline-dione derivative.

Caption: Generalized workflow for the multicomponent synthesis of pyrimido[4,5-b]quinolines.

Therapeutic Promise: Unraveling the Biological Activity of Pyrimido[4,5-b]quinolines

The pyrimido[4,5-b]quinoline scaffold has demonstrated a remarkable breadth of biological activities, with anticancer properties being the most extensively studied.[11][12] Derivatives of this core have also shown promise as antimicrobial, anti-inflammatory, and antioxidant agents.[16][17]

Anticancer Activity: A Multifaceted Approach

The anticancer effects of pyrimido[4,5-b]quinolines are often attributed to their ability to inhibit key enzymes involved in cancer cell proliferation and survival, particularly protein kinases.[11][12]

The epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) are receptor tyrosine kinases that play a pivotal role in the development and progression of many cancers.[18] Overexpression or mutation of these receptors leads to uncontrolled cell growth and proliferation. Several pyrimido[4,5-b]quinoline derivatives have been identified as potent dual inhibitors of EGFR and HER2.[19] By blocking the ATP-binding site of these kinases, these compounds prevent downstream signaling cascades, ultimately leading to cell cycle arrest and apoptosis.[11][20]

The following table summarizes the activity of selected pyrimido[4,5-b]quinoline derivatives as anticancer agents.

Compound ID	Target(s)	Cell Line	IC₅₀ (µM)	Reference
Compound 4d	EGFR/HER2	MCF-7	2.67	[19]
EGFR	0.065	[19]
HER2	0.09	[19]
Compound 4i	EGFR/HER2	MCF-7	4.31	[19]
EGFR	0.116	[19]
HER2	0.164	[19]
Compound 4l	EGFR/HER2	MCF-7	1.62	[19]
EGFR	0.052	[19]
HER2	0.055	[19]
Compound 5b	HER2	MCF-7	1.67	[20]
HER2	0.073	[20]

A key mechanism by which pyrimido[4,5-b]quinolines exert their anticancer effects is through the induction of apoptosis, or programmed cell death.[21][22][23] Studies have shown that these compounds can trigger both the intrinsic and extrinsic apoptotic pathways. For instance, compound 5b has been shown to increase the levels of pro-apoptotic proteins such as p53, Bax, and caspase-7, while inhibiting the anti-apoptotic protein Bcl-2.[20][21] This disruption of the delicate balance between pro- and anti-apoptotic factors commits the cancer cell to a path of self-destruction. Furthermore, some derivatives have been observed to induce cell cycle arrest, preventing cancer cells from replicating.[19]

The diagram below illustrates the central role of EGFR and HER2 in cell signaling and the points of intervention for pyrimido[4,5-b]quinoline inhibitors.

Caption: Inhibition of EGFR/HER2 signaling by pyrimido[4,5-b]quinoline compounds.

Experimental Protocol: Synthesis of a Representative 5-Aryl-tetrahydropyrimido[4,5-b]quinoline-4,6-dione

This section provides a detailed, step-by-step methodology for the synthesis of a representative pyrimido[4,5-b]quinoline derivative via a multicomponent reaction.[13]

Materials and Reagents

• 6-Amino-1,3-dimethyluracil

• Aromatic aldehyde (e.g., 4-chlorobenzaldehyde)

• Dimedone

• Glacial acetic acid

• Ethanol

• Standard laboratory glassware

• Stirring hotplate

• Filtration apparatus

Synthetic Procedure

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, combine 6-amino-1,3-dimethyluracil (1.0 mmol), the chosen aromatic aldehyde (1.0 mmol), and dimedone (1.0 mmol).

• Solvent Addition: Add glacial acetic acid (5.0 mL) to the flask.

• Reaction Conditions: Stir the reaction mixture at room temperature for 5 minutes to ensure homogeneity. Then, heat the mixture to reflux (approximately 118-120 °C) and maintain this temperature for 2-3 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup and Isolation: Upon completion of the reaction, allow the mixture to cool to room temperature. A precipitate will form. Collect the solid product by vacuum filtration and wash it with cold ethanol to remove any unreacted starting materials and impurities.

• Purification and Characterization: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water). The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.[13][17][24][25]

Expected Characterization Data

The characterization data for the synthesized compound should be consistent with the expected structure. For example, in the ¹H NMR spectrum, one would expect to see signals corresponding to the aromatic protons, the protons of the dimedone moiety, and the methyl groups of the uracil ring. The ¹³C NMR spectrum would show characteristic signals for the carbonyl carbons and the aromatic carbons. IR spectroscopy would reveal the presence of C=O and N-H stretching vibrations. Mass spectrometry would confirm the molecular weight of the product.[13][17]

Future Directions and Conclusion

The pyrimido[4,5-b]quinoline scaffold continues to be a fertile ground for drug discovery. Its synthetic tractability and diverse biological activities, particularly in the realm of oncology, ensure its continued relevance. Future research will likely focus on:

• Expansion of Chemical Space: The development of novel synthetic methodologies to access a wider range of derivatives with diverse substitution patterns.

• Elucidation of Novel Mechanisms: Investigating the activity of these compounds against other therapeutic targets beyond kinases.

• Structure-Activity Relationship (SAR) Studies: Conducting detailed SAR studies to optimize the potency and selectivity of lead compounds.

• Preclinical and Clinical Development: Advancing the most promising candidates through the drug development pipeline.

References

• Ibrahim, N. S. M., Kadry, H. H., Zaher, A. F., & Mohamed, K. O. (2023). Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. Chemical Biology & Drug Design, 102(5), 996-1013. Available at: [Link]

• Ibrahim, N. S. M., Gouda, M. A., & El-Gazzar, A. R. B. A. (2024). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. Chemical Papers. Available at: [Link]

• Fathy, U., Gouhar, R. S., Younis, A., & El-Ghonemy, D. H. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal, 13(2), 550-562. Available at: [Link]

• Gouda, M. A., Abu-Hashem, A. A., Ameen, T. A., & Salem, M. A. (2023). Synthesis of Pyrimido[4, 5-b]quinolones from 6-Aminopyrimidin-4-(thi)one Derivatives. Mini-Reviews in Organic Chemistry. Available at: [Link]

• Mekheimer, R. A., Allam, S. M. R., Al-Sheikh, M. A., Medrasi, H. Y., Abd-Elmonem, M., & Sadek, K. U. (2025). Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review. RSC Advances. Available at: [Link]

• ResearchGate. (n.d.). Schematic diagram of HER2 signaling pathways. Retrieved from [Link]

• Al-Ostoot, F. H., Salah, S., & Al-Qasem, B. (2024). A Comprehensive Review of HER2 in Cancer Biology and Therapeutics. Cancers, 16(11), 2083. Available at: [Link]

• Fathy, U., Gouhar, R. S., Younis, A., & El-Ghonemy, D. H. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. ResearchGate. Available at: [Link]

• Ibrahim, N. S. M., Kadry, H. H., Zaher, A. F., & Mohamed, K. O. (2023). Synthesis of novel pyrimido[4,5‐b]quinolines as potential anticancer agents and HER2 inhibitors. ResearchGate. Available at: [Link]

• Gouda, M. A. (2023). Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. ResearchGate. Available at: [Link]

• Ibrahim, N. S. M., Kadry, H. H., Zaher, A. F., & Mohamed, K. O. (2023). Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. PubMed. Available at: [Link]

• ResearchGate. (n.d.). HER2/EGFR signaling pathway in breast cancer. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyrimido[4,5-b]quinolines derivatives 2-4. Retrieved from [Link]

• Tsai, A. C., Chen, J. H., Hsiang, C. Y., & Ho, T. Y. (2014). PQ1, a quinoline derivative, induces apoptosis in T47D breast cancer cells through activation of caspase-8 and caspase-9. PubMed. Available at: [Link]

• Mekheimer, R. A., et al. (2025). Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review. RSC Advances. Available at: [Link]

• Wiley Online Library. (n.d.). Gould-Jacobs Reaction. Retrieved from [Link]

• de la Torre, M. C., et al. (2024). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. RSC Advances. Available at: [Link]

• Fathy, U., et al. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. Available at: [Link]

• Wikipedia. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

• MDPI. (2024). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. Molecules. Available at: [Link]

• Tsai, A. C., et al. (2014). PQ1, a Quinoline Derivative, Induces Apoptosis in T47D Breast Cancer Cells through Activation of Caspase-8 and Caspase-9. PMC. Available at: [Link]

• Scilit. (n.d.). Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. Retrieved from [Link]

• MDPI. (2021). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules. Available at: [Link]

• PMC. (2017). Advances in polymer based Friedlander quinoline synthesis. Polymers. Available at: [Link]

• Organic Reactions. (n.d.). The Friedländer Synthesis of Quinolines. Retrieved from [Link]

• Ibrahim, N. S. M., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. PubMed. Available at: [Link]

• ResearchGate. (n.d.). General scheme of the Gould–Jacobs quinoline synthesis. Retrieved from [Link]

• Biotage. (n.d.). Gould Jacobs Quinoline forming reaction. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, also known by its trivial name 5-deazaalloxazine, represents a core heterocyclic scaffold of significant interest in medicinal chemistry and drug development. Its derivatives have demonstrated a wide range of biological activities, including potential as anticancer and antimicrobial agents. A thorough understanding of the spectroscopic properties of this core structure is fundamental for the unambiguous identification, characterization, and quality control of its derivatives. This in-depth technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. While experimental data for the unsubstituted parent compound is not extensively reported in a consolidated source, this guide synthesizes information from the characterization of its close derivatives to provide a detailed and predictive analysis of its spectroscopic features.

Introduction: The Pyrimido[4,5-b]quinoline Scaffold

The pyrimido[4,5-b]quinoline ring system is a tricyclic heteroaromatic compound formed by the fusion of a pyrimidine ring with a quinoline moiety. The 2,4(1H,3H)-dione substitution pattern introduces two carbonyl groups and two labile protons on the pyrimidine ring, allowing for various tautomeric forms and potential for hydrogen bonding interactions, which are crucial for its biological activity. The planarity and extended π-system of this scaffold also make it a candidate for intercalation with biological macromolecules.

The synthesis of this core structure and its derivatives can be achieved through several strategic approaches, providing access to a diverse range of substituted analogues for structure-activity relationship (SAR) studies.

Synthetic Strategies: Accessing the Core Scaffold

The construction of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core can be approached through methods that either build the pyrimidine ring onto a pre-existing quinoline or construct the quinoline ring from a substituted pyrimidine.

Cyclization from Quinoline Precursors

A common and effective method involves the cyclization of appropriately substituted 2-aminoquinoline derivatives.

• From 2-Aminoquinoline-3-carbonitrile: The reaction of 2-aminoquinoline-3-carbonitrile with urea or a urea equivalent, such as phosgene followed by ammonia, provides a direct route to the target dione. This method is advantageous as the starting quinoline can be synthesized through various established methods.

• From Ethyl 2-Aminoquinoline-3-carboxylate: Similarly, the reaction of ethyl 2-aminoquinoline-3-carboxylate with urea under thermal conditions can lead to the formation of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

Diagram 2: Synthesis via condensation with barbituric acid.

Spectroscopic Data and Interpretation

The following sections detail the expected spectroscopic data for pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione based on the analysis of its derivatives and fundamental principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The expected ¹H and ¹³C NMR spectra of the title compound are discussed below.

3.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show signals corresponding to the aromatic protons of the quinoline ring and the N-H protons of the pyrimidine ring. The exact chemical shifts will be solvent-dependent, particularly for the N-H protons due to hydrogen bonding.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-5	~8.5 - 8.7	d	~8-9
H-6	~7.6 - 7.8	t	~7-8
H-7	~7.9 - 8.1	t	~7-8
H-8	~8.2 - 8.4	d	~8-9
H-10	~8.0 - 8.2	s	-
N1-H, N3-H	~11.0 - 12.5	br s	-

• Rationale: The protons on the quinoline ring (H-5 to H-8) will appear in the aromatic region, with their specific shifts influenced by the electron-withdrawing nature of the fused pyrimidine ring. The H-10 proton is expected to be a singlet. The N-H protons will appear as broad singlets at a downfield chemical shift due to their acidic nature and involvement in hydrogen bonding. These signals will be exchangeable with D₂O.

3.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The presence of two carbonyl groups and several quaternary carbons is a key feature.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2, C-4 (C=O)	~160 - 165
C-4a	~145 - 150
C-5a	~115 - 120
C-5	~130 - 135
C-6	~125 - 130
C-7	~135 - 140
C-8	~120 - 125
C-9a	~148 - 152
C-10	~110 - 115
C-10a	~140 - 145

• Rationale: The carbonyl carbons (C-2 and C-4) are expected to resonate at the most downfield region of the spectrum. The quaternary carbons of the fused ring system (C-4a, C-5a, C-9a, C-10a) will also have distinct chemical shifts. The carbons of the quinoline ring will appear in the typical aromatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The IR spectrum of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione will be characterized by the following key absorptions:

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
N-H stretching (amide)	3100 - 3300	Medium, broad
C-H stretching (aromatic)	3000 - 3100	Medium to weak
C=O stretching (amide)	1650 - 1720	Strong
C=C and C=N stretching	1500 - 1650	Medium to strong
C-N stretching	1200 - 1350	Medium
C-H bending (aromatic)	750 - 900	Strong

• Rationale: The broad N-H stretching band is indicative of hydrogen-bonded amide groups. The strong absorption in the carbonyl region is a key diagnostic feature for the dione structure. The presence of multiple bands in the 1500-1650 cm⁻¹ region corresponds to the various C=C and C=N bonds within the heteroaromatic system.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Molecular Ion (M⁺): The molecular formula of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione is C₁₁H₇N₃O₂. The expected exact mass of the molecular ion is approximately 213.0538 g/mol . In a low-resolution mass spectrum, this will appear as a peak at m/z = 213.

• Fragmentation Pattern: The fragmentation is likely to involve the loss of small neutral molecules such as CO and HCN from the pyrimidine ring. Key fragmentation pathways could include:

  • Loss of HNCO (m/z = 43)

  • Loss of CO (m/z = 28)

  • Retro-Diels-Alder type fragmentation of the quinoline ring system.

Diagram 3: Plausible mass spectral fragmentation pathways.

Conclusion

The spectroscopic characterization of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione is essential for the advancement of research in fields that utilize this important heterocyclic scaffold. This guide provides a detailed, predictive analysis of the ¹H NMR, ¹³C NMR, IR, and mass spectral data based on established principles and data from closely related derivatives. These spectroscopic fingerprints serve as a crucial reference for researchers in the synthesis, identification, and application of novel compounds based on this versatile core structure. As new experimental data for the parent compound becomes available, this guide can be further refined to provide an even more precise and experimentally validated resource for the scientific community.

References

• Note: As specific experimental data for the unsubstituted parent compound is not readily available in a single, comprehensive source, the references would typically include publications detailing the synthesis and characterization of various derivatives of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, from which the predictive data in this guide is derived. For the purpose of this generated response, a list of representative, though not exhaustive, references is provided below.

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. [URL: https://phcogj.com/article/1675]

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra08703a]

• Study of photophysical properties of 5-deazaalloxazine and 1,3-dimethyl-5-deazaalloxazine in dependence of pH using different spectral techniques. Physical Chemistry Chemical Physics. [URL: https://pubs.rsc.org/en/content/articlelanding/2015/cp/c5cp01918j]

• Synthesis, characterization and reactions of 2-deoxo-5-deazaalloxazines. Bioorganic & Medicinal Chemistry. [URL: https://pubmed.ncbi.nlm.nih.gov/11597481/]

• A facile three-component route to powerful 5-aryldeazaalloxazine photocatalysts. Beilstein Journal of Organic Chemistry. [URL: https://www.beilstein-journals.org/bjoc/articles/20/161]

Physical and chemical properties of "Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione"

An In-depth Technical Guide to Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione: Properties, Synthesis, and Applications

Introduction: The Significance of a Privileged Scaffold

The Pyrimido[4,5-b]quinoline core, a tricyclic heterocyclic system, represents a cornerstone in modern medicinal chemistry. Structurally analogous to flavins and often referred to as 5-deazaflavin, this scaffold has garnered significant attention due to the diverse and potent biological activities exhibited by its derivatives.[1][2] Its rigid, planar structure provides an ideal framework for interacting with a multitude of biological targets, making it a "privileged scaffold" in drug discovery. This guide offers a comprehensive exploration of the parent compound, Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, delving into its fundamental physicochemical properties, synthetic routes, chemical reactivity, and its burgeoning applications in the development of novel therapeutics.

Molecular Structure and Physicochemical Profile

The formal name Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione designates a quinoline ring fused with a pyrimidine ring, specifically a uracil moiety. The fusion creates a unique electronic and steric environment that is key to its chemical behavior and biological function.

• Figure 1: Chemical Structure of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

The table below summarizes the core physicochemical properties of a representative N-substituted derivative, providing foundational data for researchers.

Property	Value	Source
Molecular Formula	C₁₅H₁₅N₃O₂ (for 1,3-diethyl derivative)	PubChem
Molecular Weight	269.30 g/mol	PubChem[3]
XLogP3	2.1	PubChem[3]
Hydrogen Bond Donor Count	0 (for fully N-substituted)	PubChem[3]
Hydrogen Bond Acceptor Count	5	PubChem[3]
Polar Surface Area	53.5 Ų	PubChem[3]
Rotatable Bond Count	4	PubChem[3]

Part 2: Synthesis Methodologies—Constructing the Core

The synthesis of the pyrimido[4,5-b]quinoline scaffold has been a subject of extensive research, leading to the development of several efficient strategies. These can be broadly categorized into multi-component reactions and cyclizations from quinoline precursors. Modern approaches increasingly leverage green chemistry principles to enhance sustainability.[1]

The Power of Multi-Component Reactions (MCRs)

One-pot, multi-component reactions are the most prominent and efficient methods for synthesizing this scaffold.[4] These reactions are prized for their operational simplicity, atom economy, and the ability to generate molecular diversity rapidly. The most common MCR involves the condensation of an aniline, an aldehyde, and barbituric acid (or its derivatives).

This approach offers a significant advantage by circumventing the need to prepare and handle substituted 2-aminobenzaldehydes, which are often unstable.[5] The use of commercially available anilines and a wide variety of aldehydes allows for the facile synthesis of derivatives with diverse substitutions on both the quinoline and pyrimidine rings.[5]

Diagram 1: General workflow for the three-component synthesis.

Experimental Protocol: Three-Component, One-Pot Synthesis

Causality: This protocol utilizes acetic acid as both a solvent and a mild acid catalyst to facilitate the initial Mannich-type reaction and subsequent cyclization. The choice of reflux or ultrasound irradiation allows for flexibility in energy input, with ultrasound often providing faster reaction times and higher yields under milder conditions.[6]

• Reagent Preparation: In a suitable reaction vessel, combine equimolar amounts (e.g., 1.0 mmol) of the desired aromatic aldehyde, a 6-aminouracil derivative (like 6-amino-1,3-dimethyluracil), and a C-H acid like dimedone.[6]

• Solvent Addition: Add the solvent of choice, such as acetic acid or ethanol (approx. 5.0 mL).[6]

• Reaction Initiation: Stir the mixture at room temperature for 5-10 minutes to ensure homogeneity.

• Heating: Induce the reaction by either heating to reflux or using an ultrasound bath. Monitor the reaction progress using Thin-Layer Chromatography (TLC).[6]

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product often precipitates directly from the solution.

• Isolation and Purification: Filter the solid product, wash with a cold solvent (e.g., ethanol) to remove residual starting materials, and dry. If necessary, further purification can be achieved by recrystallization.[6]

Synthesis from Quinoline Precursors

An alternative strategy involves building the pyrimidine ring onto a pre-functionalized quinoline core. This convergent approach is valuable when specific quinoline precursors are readily available. Common starting materials include 2-aminoquinoline-3-carbonitriles, -carboxamides, or 2-chloroquinoline-3-carbaldehydes.[1][2][7] These precursors undergo cyclization reactions with reagents like urea, thiourea, guanidine, or formamide to construct the fused pyrimidine ring.[2][8]

Part 3: Chemical Properties and Reactivity

The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold exhibits a rich chemical reactivity, allowing for extensive functionalization. The electron-rich nature of the fused ring system and the presence of reactive sites make it amenable to various transformations.

Key chemical reactions reported for this class of compounds include:

• Alkylation and Acylation: The nitrogen atoms in the pyrimidine ring can be readily alkylated or acylated.

• Halogenation: The aromatic quinoline portion can undergo electrophilic substitution reactions such as bromination and chlorination.[7][9]

• Vilsmeier-Haack Formylation: This is a particularly useful reaction for introducing a formyl group, creating a versatile handle for further elaboration.[6][7]

Vilsmeier-Haack Formylation: A Gateway to Functionalization

The Vilsmeier-Haack reaction introduces a β-chlorovinylaldehyde group onto the hydroquinoline portion of the scaffold.[6] This functional group is a highly valuable synthetic intermediate, readily participating in subsequent reactions to build more complex molecular architectures.

Self-Validation: The success of the reaction is easily confirmed by spectroscopic methods. The appearance of a singlet peak around 9.6 ppm in the ¹H NMR spectrum is characteristic of the newly introduced aldehyde proton, while IR spectroscopy shows a strong carbonyl stretch for the aldehyde.[6]

Diagram 2: Transformation via the Vilsmeier-Haack reaction.

Experimental Protocol: Vilsmeier-Haack Formylation

Causality: The Vilsmeier reagent is prepared in situ from phosphoryl chloride (POCl₃) and dimethylformamide (DMF). It acts as a mild electrophile to formylate the activated ring system. The reaction is performed under anhydrous conditions as the reagent is moisture-sensitive.

• Reagent Preparation: In a fume hood, prepare the Vilsmeier-Haack reagent by adding POCl₃ (e.g., 0.2 mol) dropwise to ice-cold DMF (e.g., 0.3 mol) with stirring.[6]

• Reaction Setup: Dissolve the starting pyrimido[4,5-b]quinoline derivative (1.0 mmol) in an appropriate volume of the prepared Vilsmeier reagent.

• Heating: Heat the reaction mixture, for instance, using ultrasound irradiation for a specified time (e.g., 30-60 minutes).

• Quenching: Carefully pour the cooled reaction mixture onto crushed ice to quench the reaction and hydrolyze the intermediate.

• Neutralization and Isolation: Neutralize the mixture with a suitable base (e.g., aqueous sodium bicarbonate solution). The product will typically precipitate.

• Purification: Filter the solid, wash thoroughly with water, and dry. Recrystallize from a suitable solvent like ethanol to obtain the purified β-chlorovinylaldehyde product.[6]

Part 4: Physical and Spectroscopic Characterization

Derivatives of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione are typically crystalline solids with high melting points, reflecting the rigidity and planarity of the fused ring system. They generally exhibit poor solubility in water but are soluble in polar aprotic solvents like DMSO and DMF. The thermal stability of related polymeric structures is reported to be good, suggesting a robust core scaffold.[10]

Spectroscopic analysis is essential for structural elucidation and confirmation. The following table summarizes typical data observed for derivatives of this scaffold.

Spectroscopic Method	Characteristic Features
¹H NMR (DMSO-d₆)	Aromatic Protons: 7.0-8.5 ppm (multiplets).NH Protons: 9.0-12.5 ppm (broad singlets, exchangeable with D₂O).[6][11]CH (Position 5): ~4.8-5.3 ppm (singlet, if saturated).[6][11]Alkyl Protons (on N or C): 0.9-3.5 ppm.
¹³C NMR (DMSO-d₆)	Carbonyl Carbons (C2, C4): 150-162 ppm.[11]Aromatic/Heteroaromatic Carbons: 90-150 ppm.[11]
IR (KBr, cm⁻¹)	N-H Stretch: 3100-3400 (broad).C=O Stretch: 1640-1730 (strong, often multiple bands).[6][12]C=C / C=N Stretch: 1500-1630.
Mass Spectrometry	Molecular ion peak (M⁺) corresponding to the calculated mass.

Furthermore, X-ray crystallography has been employed to unambiguously determine the three-dimensional structure of several derivatives, confirming bond lengths, angles, and the overall planarity of the ring system.[13]

Part 5: Applications in Drug Discovery and Research

The pyrimido[4,5-b]quinoline scaffold is a fertile ground for the discovery of new therapeutic agents. Its derivatives have been reported to possess a wide spectrum of biological activities, making them attractive candidates for targeting various diseases.

Anticancer Activity

This is one of the most extensively studied areas. Derivatives have shown promising anticancer activity against numerous cell lines, including breast (MCF-7), lung (A549), and leukemia (K562).[1]

• MDM2 Inhibition: A key mechanism involves the inhibition of the MDM2 E3 ubiquitin ligase.[14] By blocking MDM2, these compounds prevent the degradation of the p53 tumor suppressor protein, allowing p53 to accumulate and trigger apoptosis in cancer cells.[14]

• Kinase Inhibition: Other derivatives act as inhibitors of crucial enzymes like tyrosine kinases, which are often dysregulated in cancer.[1]

Diagram 3: Mechanism of action as MDM2 inhibitors.

Other Biological Activities

Beyond oncology, the scaffold has demonstrated significant potential in other therapeutic areas:

• Antimicrobial and Antifungal: Derivatives have shown activity against various bacterial and fungal pathogens.[4][15][16]

• Anti-inflammatory and Analgesic: Certain compounds exhibit potent anti-inflammatory and pain-relieving properties.[4][16]

• Antioxidant: The scaffold can be functionalized to create effective antioxidant agents.[15][16]

• Antiviral and Antimalarial: The structural similarity to natural cofactors has led to exploration for antiviral and antimalarial applications.[4]

Conclusion

Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione is a heterocyclic scaffold of profound importance. Its synthetic accessibility, particularly through efficient multi-component reactions, allows for the creation of vast chemical libraries. The core structure is chemically robust yet amenable to a wide range of functionalization reactions, enabling the fine-tuning of its physicochemical and biological properties. The demonstrated breadth of potent biological activities, especially in oncology, solidifies its status as a privileged structure in medicinal chemistry and ensures it will remain a focus of intensive research and development for years to come.

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• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. (2024). RSC Advances, 14(12), 8303-8313. Royal Society of Chemistry. Retrieved January 22, 2026, from [Link]

• Recent Routes in Synthesis and Biological Activity of Pyrimido[4,5-b] Quinoline Derivatives: A Review (Part II). (2024). Mini-Reviews in Organic Chemistry, 22(3), 340-358. Retrieved January 22, 2026, from [Link]

• Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. (n.d.). Scilit. Retrieved January 22, 2026, from [Link]

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. (2021). Pharmacognosy Journal, 13(2), 550-562. Phcogj.com. Retrieved January 22, 2026, from [Link]

• Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. (2015). Current Research in Chemistry, 7(1), 14-20. Retrieved January 22, 2026, from [Link]

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• Synthesis and Biological Evaluation of Novel pyrimido[4,5-b]quinoline-2,4- Dione Derivatives as MDM2 Ubiquitin Ligase Inhibitors. (2013). Archiv der Pharmazie, 346(6), 430-439. PubMed. Retrieved January 22, 2026, from [Link]

• The Synthesis of Pyrimido[4,5-b]quinolines. (1955). Journal of the American Chemical Society, 77(23), 6244-6248. ACS Publications. Retrieved January 22, 2026, from [Link]

• Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. (n.d.). SpectraBase. Retrieved January 22, 2026, from [Link]

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• 5-hydroxy-1,3-dimethylpyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. (n.d.). ChemSynthesis. Retrieved January 22, 2026, from [Link]

• Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. (2023). Journal of Heterocyclic Chemistry, 60(10), 1699-1721. ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. (2021). Pharmacognosy Journal, 13(2), 550-562. Retrieved January 22, 2026, from [Link]

• Recent Progress in Synthetic Chemistry and Biological Activities of Pyrimido[ 4,5-b] Quinoline Derivatives (Part III). (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• One-pot synthesis of novel pyrimido[4,5- b ]quinolines and pyrido[2,3- d :6,5- d ′]dipyrimidines using γ -Fe 2 O 3 @HAp-SO 3 H as a magnetically recoverable nanocatalyst. (2015). Journal of Chemical Sciences, 127(8), 1339-1349. SciSpace. Retrieved January 22, 2026, from [Link]

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The Pyrimido[4,5-b]quinoline Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The pyrimido[4,5-b]quinoline core is a linearly fused tetracyclic aromatic system that has garnered substantial attention in medicinal chemistry. This scaffold represents a classic example of a "privileged structure," as its derivatives have been shown to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities. This guide provides a comprehensive overview of the biological significance of the pyrimido[4,5-b]quinoline scaffold, with a particular focus on its burgeoning role in oncology. We will delve into its chemical characteristics, prevalent synthetic strategies, and the molecular mechanisms underpinning its diverse therapeutic effects, including anticancer, antimicrobial, and anti-inflammatory properties. Furthermore, this document will furnish detailed experimental protocols for the synthesis and biological evaluation of pyrimido[4,5-b]quinoline derivatives, offering a practical resource for researchers in the field.

Introduction to the Pyrimido[4,5-b]quinoline Scaffold

The fusion of pyrimidine and quinoline rings results in the pyrimido[4,5-b]quinoline scaffold, a nitrogen-rich heterocyclic system. This unique arrangement of atoms confers upon it a rigid, planar structure that is amenable to a variety of chemical modifications, making it an ideal starting point for the development of novel therapeutic agents.

Chemical Structure and Properties

The core structure of pyrimido[4,5-b]quinoline is characterized by the fusion of a pyrimidine ring to the quinoline core at the 4,5-position. This fusion creates a unique electronic and steric environment that dictates its chemical reactivity and biological activity. The presence of multiple nitrogen atoms allows for hydrogen bonding interactions, while the aromatic nature of the system facilitates π-π stacking with biological macromolecules.

Emergence in Medicinal Chemistry

Historically, both quinoline and pyrimidine moieties have been independently recognized for their therapeutic value. Quinolines form the basis of antimalarial drugs like chloroquine, while pyrimidines are integral to nucleoside analogs used in antiviral and anticancer therapies. The strategic fusion of these two pharmacophores into the pyrimido[4,5-b]quinoline scaffold has led to the discovery of compounds with enhanced and often novel biological activities. This has established the scaffold as a cornerstone in the design of targeted therapies.

Synthetic Strategies

The construction of the pyrimido[4,5-b]quinoline core can be achieved through various synthetic routes. Multi-component reactions (MCRs) are particularly favored due to their efficiency and atom economy.

Overview of Common Synthetic Routes

A prevalent and efficient method for synthesizing pyrimido[4,5-b]quinoline derivatives is the one-pot multi-component condensation reaction. This often involves the reaction of a 6-aminouracil derivative, an aromatic aldehyde, and a cyclic 1,3-dicarbonyl compound, such as dimedone or cyclohexanone. A variety of catalysts, both acidic and basic, have been employed to facilitate this reaction, with recent advancements focusing on greener and more cost-effective options like diazabicyclo[2.2.2]octane (DABCO).[1] Other synthetic approaches include the intramolecular cyclization of appropriately substituted quinolines or pyrimidines.

Example Protocol: DABCO-Catalyzed One-Pot Synthesis

This protocol describes the synthesis of benzyloxy pyrimido[4,5-b]quinoline derivatives, a class of compounds with demonstrated biological activity.

Rationale: This method is chosen for its high yields, operational simplicity, and the use of an inexpensive and non-toxic organocatalyst (DABCO), aligning with the principles of green chemistry. The solvent-free condition at an elevated temperature accelerates the reaction and simplifies product isolation.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask, combine the aromatic aldehyde (1 mmol), dimedone (1 mmol, 0.14 g), 6-amino-1,3-dimethyluracil (1 mmol, 0.155 g), and DABCO (25 mol %).

• Reaction Execution: The flask is connected to a reflux condenser, and the mixture is stirred at 90 °C under solvent-free conditions.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Product Isolation and Purification: Upon completion, the reaction mixture is washed with aqueous ethanol (20:80 v/v) to remove the DABCO catalyst. The solid product is then collected by filtration and washed with acetone to afford the purified pyrimido[4,5-b]quinoline derivative.[1]

Pharmacological Significance and Mechanism of Action

The pyrimido[4,5-b]quinoline scaffold has been extensively investigated for a range of biological activities, with its anticancer properties being the most prominent.

Anticancer Activity

Derivatives of pyrimido[4,5-b]quinoline have demonstrated significant cytotoxic effects against a variety of cancer cell lines, including MCF-7 (breast), A549 (lung), and K562 (leukemia).[2] A primary mechanism for this activity is the inhibition of receptor tyrosine kinases (RTKs), particularly the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[3]

3.1.1 Mechanism of Action: Dual EGFR/HER2 Inhibition

Overexpression of EGFR and HER2 is a hallmark of many cancers, leading to uncontrolled cell proliferation and survival. Pyrimido[4,5-b]quinoline derivatives have been designed to act as dual inhibitors of these kinases. By binding to the ATP-binding site of the kinase domain, these compounds prevent the phosphorylation and activation of downstream signaling pathways, such as the PI3K/AKT and MAPK pathways. This blockade of signaling ultimately leads to cell cycle arrest and apoptosis.[3][4]

For instance, certain N-aryl-5-aryl-6,7,8,9-tetrahydropyrimido[4,5-b]quinolin-4-amines have shown potent inhibitory activity against both EGFR and HER2, with IC50 values in the nanomolar range.[3] The most active of these compounds induced cell cycle arrest at the S phase and significantly promoted apoptosis in MCF-7 cells.[3]

Signaling Pathway of Pyrimido[4,5-b]quinoline-mediated Apoptosis

Caption: Inhibition of EGFR/HER2 by pyrimido[4,5-b]quinolines blocks downstream signaling, leading to decreased proliferation and increased apoptosis.

3.1.2 Induction of Apoptosis via p53 and Caspase Activation

Some pyrimido[4,5-b]quinoline derivatives have been shown to induce apoptosis by modulating the levels of key regulatory proteins. For example, compound 5b in one study was found to increase the expression of the tumor suppressor p53 and the pro-apoptotic protein Bax, while decreasing the level of the anti-apoptotic protein Bcl-2.[5][6] This shift in the Bax/Bcl-2 ratio leads to the activation of executioner caspases, such as caspase-7, ultimately resulting in programmed cell death.[5][6]

Antimicrobial Activity

The pyrimido[4,5-b]quinoline scaffold has also been explored for its antimicrobial properties. Several derivatives have exhibited promising activity against a range of bacteria and fungi.[4] The mechanism of action is thought to involve the inhibition of essential microbial enzymes, such as DNA gyrase and dihydrofolate reductase (DHFR), which are crucial for DNA replication and folic acid synthesis, respectively.[6] Docking studies have shown that these compounds can fit well into the active sites of these enzymes, suggesting a potential mode of inhibition.[6]

Anti-inflammatory and Other Activities

In addition to their anticancer and antimicrobial effects, pyrimido[4,5-b]quinolines have been reported to possess anti-inflammatory, analgesic, antihistaminic, and antiviral properties.[1][4] The anti-inflammatory activity may be linked to the inhibition of pro-inflammatory enzymes or signaling pathways, although the precise mechanisms are still under investigation.

Structure-Activity Relationship (SAR) Studies

The biological activity of pyrimido[4,5-b]quinoline derivatives is highly dependent on the nature and position of substituents on the scaffold. SAR studies are crucial for optimizing the potency and selectivity of these compounds.

The following table summarizes the in vitro activity of a series of N-aryl-5-aryl-6,7,8,9-tetrahydropyrimido[4,5-b]quinolin-4-amines against the MCF-7 breast cancer cell line and their inhibitory effects on EGFR and HER2 kinases.

Compound	MCF-7 IC50 (µM)	EGFR IC50 (µM)	HER2 IC50 (µM)
4d	2.67	0.065	0.090
4h	6.82	-	-
4i	4.31	0.116	0.164
4l	1.62	0.052	0.055
Lapatinib *	>10	0.011	0.015
Reference drug

Data sourced from Abdel-Maksoud, et al. (2023).[3]

Analysis: The data indicates that compounds with specific substitutions, such as in 4l , exhibit potent cytotoxicity against MCF-7 cells and strong dual inhibition of EGFR and HER2.[3] These findings highlight the importance of the substituent pattern in determining the pharmacological profile of pyrimido[4,5-b]quinoline derivatives.

Experimental Protocols for Biological Evaluation

The biological activity of newly synthesized pyrimido[4,5-b]quinoline derivatives is typically assessed using a battery of in vitro assays.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Rationale: This assay is widely used as an initial screen for cytotoxicity due to its simplicity, reliability, and suitability for high-throughput screening. It provides a quantitative measure of a compound's ability to reduce cell viability.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the pyrimido[4,5-b]quinoline derivative for a specified period (e.g., 72 hours).

• MTT Addition: After the incubation period, remove the treatment medium and add 28 µL of a 2 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well.[7]

• Formazan Formation: Incubate the plate for 1.5 to 4 hours at 37°C to allow for the conversion of MTT to formazan crystals by viable cells.[7][8]

• Solubilization: Carefully remove the MTT solution and add 130-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[7][9]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution of the formazan.[9] Measure the absorbance at a wavelength of 490-590 nm using a microplate reader.[7][9]

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value of the compound.

Workflow for In Vitro Cytotoxicity Screening

Caption: A typical workflow for determining the cytotoxic effects of pyrimido[4,5-b]quinoline derivatives using the MTT assay.

Kinase Inhibition Assay

To confirm the mechanism of action of pyrimido[4,5-b]quinoline derivatives as kinase inhibitors, in vitro kinase assays are performed.

Rationale: These assays directly measure the ability of a compound to inhibit the activity of a specific kinase (e.g., EGFR, HER2). This provides direct evidence of target engagement and is essential for lead optimization.

General Protocol Outline:

• Assay Setup: In a microplate, combine the purified kinase enzyme, a suitable substrate, and ATP.

• Inhibitor Addition: Add the pyrimido[4,5-b]quinoline derivative at a range of concentrations.

• Kinase Reaction: Incubate the mixture to allow the kinase to phosphorylate the substrate.

• Detection: Quantify the amount of phosphorylated substrate or the amount of ADP produced. This can be done using various methods, including radiometric assays, fluorescence-based assays, or luminescence-based assays (e.g., ADP-Glo™).[10][11]

• Data Analysis: Determine the IC50 value of the compound for the specific kinase.

Future Perspectives and Challenges

The pyrimido[4,5-b]quinoline scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Future research will likely focus on:

• Improving Selectivity: Designing derivatives with higher selectivity for specific kinase isoforms or microbial targets to reduce off-target effects and toxicity.

• Overcoming Drug Resistance: Developing compounds that are effective against drug-resistant cancer cells or microbial strains.

• Exploring New Therapeutic Areas: Investigating the potential of this scaffold in other diseases, such as neurodegenerative disorders and viral infections.

A significant challenge will be to translate the promising in vitro activity of these compounds into in vivo efficacy and safety. This will require extensive preclinical and clinical studies.

Conclusion

The pyrimido[4,5-b]quinoline scaffold is a versatile and privileged structure in medicinal chemistry, with its derivatives exhibiting a wide range of potent biological activities. Its prominence in anticancer drug discovery, particularly as inhibitors of key signaling pathways, underscores its therapeutic potential. The synthetic accessibility and the potential for diverse functionalization of this scaffold ensure that it will remain an area of intense research for the foreseeable future. The continued exploration of the chemical space around the pyrimido[4,5-b]quinoline core holds great promise for the development of next-generation therapies for cancer and other debilitating diseases.

References

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• Ibrahim, N. S. M., et al. (2023). Synthesis of novel pyrimido[4,5‐b]quinolines as potential anticancer agents and HER2 inhibitors. ResearchGate. [Link]

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• Ibrahim, N. S. M., et al. (2024). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. ResearchGate. [Link]

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The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Scaffold: A Privileged Core in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The Power of Privileged Structures

In the landscape of medicinal chemistry, the concept of "privileged structures" has emerged as a powerful strategy for accelerating drug discovery.[1][2] These are molecular scaffolds that demonstrate the ability to bind to multiple, often unrelated, biological targets with high affinity.[1][2][3] The utility of such frameworks lies in their proven "drug-likeness," offering a robust starting point for the development of novel therapeutic agents.[3] The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core is a prime example of such a privileged structure, exhibiting a remarkable breadth of biological activities that have captured the attention of researchers worldwide.[4][5] This guide provides a comprehensive technical overview of this versatile scaffold, from its synthesis to its diverse applications in medicinal chemistry, with a particular focus on its anticancer properties.

The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Core: A Structural Overview

The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold, also known as 5-deazaalloxazine, is a tricyclic heterocyclic system. It is characterized by the fusion of a quinoline ring with a pyrimidine-2,4-dione (uracil) ring. This unique arrangement of nitrogen and oxygen atoms provides a rich pharmacophore with multiple points for hydrogen bonding, hydrophobic interactions, and further functionalization. This structural versatility is a key reason for its status as a privileged scaffold.

Synthetic Strategies: Building the Core

A significant advantage of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold is its accessibility through efficient and robust synthetic methodologies. The most prominent of these is the one-pot, three-component reaction involving an aniline, an aldehyde, and barbituric acid.[6][7][8][9] This approach offers a high degree of convergence and allows for the rapid generation of diverse libraries of compounds for biological screening.

Experimental Protocol: A Validated Three-Component Synthesis

This protocol outlines a general and widely applicable method for the synthesis of 5-arylpyrimido[4,5-b]quinoline-2,4(1H,3H)-diones.

Reaction Scheme:

Materials:

• Substituted Aniline (1.0 mmol)

• Aromatic Aldehyde (1.0 mmol)

• Barbituric Acid (1.0 mmol)

• Glacial Acetic Acid (5-10 mL) or Ethanol (10 mL) with a catalytic amount of l-proline.[8]

• Magnetic stirrer and heating mantle/oil bath

• Round bottom flask with reflux condenser

• Filtration apparatus (Büchner funnel, filter paper)

• Ethanol (for washing)

Procedure:

• To a round bottom flask equipped with a magnetic stir bar, add the substituted aniline (1.0 mmol), the aromatic aldehyde (1.0 mmol), and barbituric acid (1.0 mmol).

• Add the solvent (e.g., 5-10 mL of glacial acetic acid).

• Attach a reflux condenser and heat the mixture to reflux (typically 100-120 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, allow the reaction mixture to cool to room temperature. A precipitate will usually form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials and impurities.

• Dry the purified product in a vacuum oven.

Self-Validation and Causality:

• Why a one-pot, three-component reaction? This approach is highly atom-economical and time-efficient, minimizing the need for isolation and purification of intermediates. This is a cornerstone of green chemistry in drug discovery.[10]

• Choice of Solvent: Acetic acid often serves as both the solvent and a catalyst.[6][7] Alternatively, using a milder solvent like ethanol with a catalyst such as l-proline can be a more environmentally friendly option.[8]

• Work-up Procedure: The precipitation of the product upon cooling simplifies purification, often yielding a product of high purity without the need for column chromatography.

Below is a workflow diagram illustrating this synthetic process.

Caption: MDM2-p53 signaling pathway inhibition.

2. Dual Inhibition of EGFR and HER2

Certain derivatives of the pyrimido[4,5-b]quinoline scaffold have been identified as potent dual inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2). [11]Both EGFR and HER2 are receptor tyrosine kinases that play crucial roles in cell growth, proliferation, and survival. [1][12]Their overexpression and/or hyperactivity are hallmarks of several cancers, including breast and lung cancer.

Dual inhibition of EGFR and HER2 can lead to a more comprehensive blockade of downstream signaling pathways, such as the MAPK and PI3K/Akt pathways, which are critical for cancer cell proliferation and survival. [1][12][13][14]This dual-targeting approach can also help to overcome resistance mechanisms that may arise from the inhibition of a single receptor. [14]

Caption: EGFR/HER2 signaling pathway inhibition.

Antimicrobial and Antioxidant Activities

Beyond their anticancer properties, pyrimido[4,5-b]quinoline derivatives have also been reported to exhibit significant antimicrobial and antioxidant activities. [15]This further underscores the "privileged" nature of this scaffold, suggesting its potential for development into a broader range of therapeutic agents.

Structure-Activity Relationships (SAR)

Understanding the structure-activity relationships of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core is crucial for the rational design of more potent and selective inhibitors. The following table summarizes key SAR findings from various studies on anticancer derivatives.

Position of Substitution	Substituent	Effect on Anticancer Activity	Reference
C5	Aromatic ring (e.g., phenyl)	Generally essential for activity.	[16]
Substitution on the C5-phenyl ring	Electron-withdrawing groups (e.g., Cl, CF3) can enhance activity.	[5]
N10	Aryl group	Essential for activity; substitution on this ring can modulate potency.	[5]
3-hydroxyphenyl at N10	Showed high activity as a TDP2 inhibitor.	[5]
C8	Halogen (e.g., Cl)	Often crucial for potent activity.	[5]
Isosteres of halogens (e.g., CN, CF3)	Can retain or improve activity.	[5]
C4	N-Aryl moiety	Bulkiness can influence cytotoxic activity.	[17]
C2	Phenyl group	Can have a beneficial effect on cytotoxicity.	[17]

Causality behind SAR:

• Aromatic Rings at C5 and N10: These groups are often involved in crucial hydrophobic and pi-stacking interactions within the binding pockets of target proteins.

• Electron-Withdrawing Groups: These can modulate the electronic properties of the scaffold, potentially enhancing binding affinity or influencing metabolic stability.

• Halogens at C8: These can act as hydrogen bond acceptors or participate in halogen bonding, leading to improved target engagement.

Conclusion and Future Perspectives

The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold has firmly established itself as a privileged structure in medicinal chemistry. Its synthetic accessibility, coupled with its diverse and potent biological activities, makes it an attractive starting point for the development of novel therapeutics. The well-documented anticancer properties, particularly the inhibition of MDM2 and the dual inhibition of EGFR/HER2, highlight its potential for addressing significant unmet medical needs.

Future research in this area should focus on:

• Expansion of Chemical Diversity: The exploration of novel and diverse substituents at various positions on the scaffold to identify new pharmacophores and enhance target selectivity.

• Elucidation of Novel Mechanisms of Action: Investigating the full spectrum of biological targets for this scaffold to uncover new therapeutic applications.

• Optimization of Pharmacokinetic Properties: Fine-tuning the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of lead compounds to improve their drug-like characteristics.

By leveraging the inherent advantages of this privileged core, the scientific community is well-positioned to develop the next generation of innovative medicines based on the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold.

References

• Aknin, K., Desbène-Finck, S., Helissey, P., Giorgi-Renault, S. (2010). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. Molecular Diversity, 14(1), 123-130. [Link]

• Bajaj, S., & De, A. (2022). HER2 signaling pathway. HER2 and other EGFR family members as receptor... ResearchGate. [Link]

• Bevilacqua, E., et al. (2019). Ribosome biogenesis rate, a parameter of sensitivity to chemotherapeutic drugs inhibiting rRNA synthesis. Frontiers in Pharmacology. [Link]

• Borges, V. F., et al. (2016). Characterization of EGFR/HER2, MAPK and PI3K/AKT/mTOR pathways.... ResearchGate. [Link]

• Fathy, U., et al. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. [Link]

• Horton, D. A., Bourne, G. T., & Smythe, M. L. (2003). Privileged structures: applications in drug discovery. Chemical Reviews, 103(3), 893-930. [Link]

• Herman, A. G., et al. (2005). Small molecule inhibitors of HDM2 ubiquitin ligase activity stabilize and activate p53 in cells. Cancer Cell, 7(6), 547-559. [Link]

• Introduction to Privileged Structures. OpenOChem Learn. [Link]

• Jadidi, K., et al. (2012). l-Proline-promoted three-component reaction of anilines, aldehydes and barbituric acids/malononitrile: regioselective synthesis of 5-arylpyrimido[4,5-b]quinoline-diones and 2-amino-4-arylquinoline-3-carbonitriles in water. Green Chemistry, 14(10), 2890-2896. [Link]

• Maki, C. G. (2003). MDM2: RING Finger Protein and Regulator of p53. Madame Curie Bioscience Database. [Link]

• Meek, D. W., & Knippschild, U. (2003). Posttranslational modification of p53. Molecular Cancer Research, 1(14), 1017-1026.

• Miller, T. W., et al. (2016). HER2+ Cancer Cell Dependence on PI3K vs. MAPK Signaling Axes Is Determined by Expression of EGFR, ERBB3 and CDKN1B. PLoS ONE, 11(4), e0153326. [Link]

• Moghaddam, F. M., et al. (2013). One-Pot Three-Component Synthesis of Pyrimido[4,5-b]quinoline-Tetraone Derivatives in Water. ResearchGate. [Link]

• Mohamed, K. O., et al. (2023). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. Chemical Papers, 77(10), 5579-5602. [Link]

• Oda, K., et al. (2005). A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular Systems Biology, 1, 2005.0010. [Link]

• Phcogj.com (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. [Link]

• Sharma, G., et al. (2021). PI3K/AKT and MAPK Signaling Pathways for HER2 Positive Breast Cancer... ResearchGate. [Link]

• Tao, L., et al. (2013). Synthesis and biological evaluation of novel pyrimido[4,5-b]quinoline-2,4-dione derivatives as MDM2 ubiquitin ligase inhibitors. Medicinal Chemistry, 9(4), 547-555. [Link]

• Wessjohann, L. A., et al. (2003). Privileged structures as leads in medicinal chemistry. Mini Reviews in Medicinal Chemistry, 3(8), 753-767. [Link]

• Zare, A., et al. (2022). A green synthesis of pyrimido[4,5-b]quinolines and pyrido[2,3-d]pyrimidines via a mechanochemical approach. Organic & Biomolecular Chemistry, 20(38), 7626-7634. [Link]

• Zhang, T., et al. (2017). Design, Synthesis, and Structure–Activity Relationships of Pyrimido[4,5-b]indole-4-amines as Microtubule Depolymerizing Agents that are Effective against Multidrug Resistant Cells. Journal of Medicinal Chemistry, 60(22), 9188-9202. [Link]

• Zhou, W., et al. (2018). Structure-activity relationship of anticancer drug candidate quinones. Anticancer Agents in Medicinal Chemistry, 18(1), 47-59. [Link]

• Ibrahim, N. S. M., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. Chemical Biology & Drug Design, 102(5), 996-1013. [Link]

• Ibrahim, N. S. M., et al. (2024). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie, 357(3), e2300513. [Link]

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Protocols & Analytical Methods

One-Pot Synthesis of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives: An Application Note and Protocol Guide

Introduction: The Significance of the Pyrimido[4,5-b]quinoline Scaffold

The pyrimido[4,5-b]quinoline core structure is a privileged scaffold in medicinal chemistry and drug discovery. This fused heterocyclic system is present in numerous biologically active compounds exhibiting a wide array of therapeutic properties, including anticancer, antimicrobial, anti-inflammatory, and antiviral activities. The dione functionality at the 2 and 4 positions of the pyrimidine ring is a particularly important feature, contributing to the molecule's ability to interact with various biological targets. The development of efficient and versatile synthetic routes to access novel derivatives of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione is therefore of paramount importance to researchers in the field.

This guide provides a detailed overview of the one-pot, three-component synthesis of these valuable compounds, focusing on the underlying chemical principles, a comparative analysis of catalytic systems, and a robust, step-by-step protocol for their preparation in a laboratory setting.

The Power of One-Pot, Three-Component Reactions

The synthesis of complex molecules often requires multiple, sequential steps, leading to increased time, cost, and waste generation. One-pot, multi-component reactions (MCRs) offer an elegant and efficient alternative by combining three or more reactants in a single reaction vessel to generate a complex product in a single operation. This approach adheres to the principles of green chemistry by minimizing solvent usage, purification steps, and overall resource consumption.

The most common and versatile one-pot synthesis of pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones involves the condensation of an aniline, an aldehyde, and barbituric acid or a derivative thereof.[1][2] This strategy circumvents the need for pre-functionalized and often unstable starting materials, allowing for the rapid generation of a diverse library of compounds from readily available precursors.[1]

Reaction Mechanism: A Modern Take on a Classic Transformation

The formation of the pyrimido[4,5-b]quinoline scaffold in this one-pot reaction is a fascinating cascade of chemical events that can be understood as a variation of the classic Friedländer annulation. The plausible mechanism, which can be catalyzed by either acids or bases, is outlined below.[3][4]

Figure 1: General Mechanistic Pathway for the One-Pot Synthesis.

Causality Behind the Steps:

• Knoevenagel Condensation: The reaction is initiated by the condensation of the aldehyde and the active methylene group of barbituric acid. This step is often the rate-determining step and can be accelerated by a catalyst that facilitates either the enolization of barbituric acid or the activation of the aldehyde's carbonyl group.

• Michael Addition: The aniline then acts as a nucleophile and attacks the β-carbon of the α,β-unsaturated carbonyl system of the Knoevenagel adduct. This conjugate addition is a key bond-forming step in assembling the quinoline ring.

• Intramolecular Cyclization and Dehydration: The resulting intermediate undergoes an intramolecular cyclization, where the amino group of the aniline moiety attacks one of the carbonyl groups of the barbituric acid residue. Subsequent dehydration leads to the formation of the dihydropyrimidoquinoline ring system.

• Aromatization: The final step involves the aromatization of the newly formed quinoline ring, typically through an oxidative dehydrogenation process, to yield the stable pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. In some cases, an external oxidizing agent may be required, while in others, air oxidation may suffice, especially at elevated temperatures.

Comparative Analysis of Catalytic Systems

The choice of catalyst can significantly impact the efficiency, reaction time, and substrate scope of the one-pot synthesis. A variety of catalysts have been reported, ranging from simple organic molecules to sophisticated nanomaterials. Below is a comparative summary of some of the most effective catalytic systems.

Catalyst System	Typical Loading (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Yield Range (%)	Key Advantages & Remarks
L-Proline	10-20	Water or Ethanol	Reflux	2-12	70-95	Green, readily available, and inexpensive organocatalyst. Works well in environmentally benign solvents.[2]
DABCO	10-25	Solvent-free or DMF	80-100	1-5	85-98	Efficient and inexpensive basic organocatalyst. Solvent-free conditions are a major advantage.[5]
Trityl Chloride	5-10	Chloroform or Dichloromethane	Reflux	1-3	80-95	A neutral catalyst that generates a carbocationic species in situ. Offers mild reaction conditions.[6]
Magnetic Nanoparticles (e.g., γ-Fe₂O₃@HAp-SO₃H)	10-15 (w/w)	DMF or Solvent-free	80-120	0.5-2	90-98	Heterogeneous catalyst that can be easily recovered using an external magnet and reused multiple times.[7]
Mechanochemical (Ball-milling)	N/A	Solvent-free	Room Temperature	0.5-1	85-95	A highly efficient, solvent-free, and catalyst-free green chemistry approach.[8]
Ultrasound Irradiation	N/A	Ethanol or Water	40-60	1-3	80-92	Energy-efficient method that can accelerate the reaction rate through acoustic cavitation.

Experimental Protocols

The following protocols are generalized procedures based on commonly reported and effective methods. Researchers should optimize the conditions for their specific substrates.

Protocol 1: L-Proline Catalyzed Synthesis in Water

This protocol is recommended for its simplicity, use of a green solvent, and readily available catalyst.[2]

Materials:

• Substituted Aniline (1.0 mmol)

• Aromatic or Aliphatic Aldehyde (1.0 mmol)

• Barbituric Acid (1.0 mmol)

• L-Proline (0.2 mmol, 20 mol%)

• Water (5-10 mL)

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware for workup and purification

Procedure:

• To a 25 mL round-bottom flask, add the aniline (1.0 mmol), aldehyde (1.0 mmol), barbituric acid (1.0 mmol), and L-proline (0.2 mmol).

• Add 5-10 mL of water to the flask.

• Stir the mixture at room temperature for 5-10 minutes to ensure proper mixing.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane).

• Upon completion of the reaction (typically 2-12 hours), cool the reaction mixture to room temperature.

• The solid product that precipitates out of the solution is collected by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product in a vacuum oven.

• If necessary, the crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, DMF/water).

Protocol 2: DABCO-Catalyzed Solvent-Free Synthesis

This protocol is advantageous for its high efficiency, short reaction times, and elimination of solvent.[5]

Materials:

• Substituted Aniline (1.0 mmol)

• Aromatic Aldehyde (1.0 mmol)

• Barbituric Acid or 1,3-dimethylbarbituric acid (1.0 mmol)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (0.25 mmol, 25 mol%)

• Round-bottom flask or reaction vial

• Oil bath and hotplate with a magnetic stirrer

• Standard laboratory glassware for workup

Procedure:

• In a 10 mL round-bottom flask or vial, combine the aniline (1.0 mmol), aldehyde (1.0 mmol), barbituric acid (1.0 mmol), and DABCO (0.25 mmol).

• Place the flask in a preheated oil bath at 90-100 °C.

• Stir the reaction mixture. The reactants will melt and react.

• Monitor the reaction by TLC. The reaction is typically complete within 1-5 hours.

• After completion, cool the reaction mixture to room temperature.

• Add a small amount of ethanol to the solidified reaction mixture and triturate to obtain a solid precipitate.

• Collect the solid product by vacuum filtration.

• Wash the product with cold ethanol to remove the catalyst and any residual starting materials.

• Dry the purified product under vacuum.

Workflow and Visualization

The overall experimental workflow for the one-pot synthesis of pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones is depicted in the following diagram:

Figure 2: Experimental Workflow Diagram.

Conclusion and Future Outlook

The one-pot, three-component synthesis of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives represents a powerful and efficient strategy for accessing a diverse range of potentially bioactive molecules. The methodologies outlined in this guide, from green L-proline catalysis in water to rapid solvent-free conditions with DABCO, offer researchers a variety of options to suit their specific needs and resources. As the demand for novel therapeutic agents continues to grow, the development of even more sustainable and versatile synthetic methods for this important class of compounds will undoubtedly remain an active and fruitful area of research.

References

• Moosavi-Zare, A. R., et al. (2023). Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. Scientific Reports, 13(1), 16501. [Link]

• Aknin, K., et al. (2010). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. Molecular Diversity, 14(1), 123-130. [Link]

• Khalafi-Nezhad, A., et al. (2012). l-Proline-promoted three-component reaction of anilines, aldehydes and barbituric acids/malononitrile: regioselective synthesis of 5-arylpyrimido[4,5-b]quinoline-diones and 2-amino-4-arylquinoline-3-carbonitriles in water. Green Chemistry, 14(10), 2876-2884. [Link]

• Singh, P. P., et al. (2017). A green synthesis of pyrimido[4,5-b]quinolines and pyrido[2,3-d]pyrimidines via a mechanochemical approach. Organic & Biomolecular Chemistry, 15(3), 634-640. [Link]

• Esmaili, S., et al. (2022). Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega, 7(49), 45314-45324. [Link]

• Friedländer, P. (1882). Ueber o-Amidobenzaldehyd. Berichte der deutschen chemischen Gesellschaft, 15(2), 2572-2575. [Link]

• Wikipedia. (2023). Friedländer synthesis. [Link]

• Zare, A., et al. (2023). Fabrication of a New Magnetic Nanocatalyst and its Application for the Effectual Construction of Pyrimido[4,5-b]Quinolines. Iranian Journal of Catalysis, 13(4), 405-416. [Link]

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Application Notes & Protocols: Streamlined Synthesis of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a Catalyst-Free Multicomponent Reaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the efficient, one-pot synthesis of functionalized pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones. This class of heterocyclic compounds is of significant interest in medicinal chemistry due to its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The protocol detailed herein utilizes a multicomponent reaction (MCR) strategy, a cornerstone of green chemistry, which offers numerous advantages over traditional multi-step synthetic routes.[4][5] These benefits include high atom economy, reduced reaction times, operational simplicity, and decreased generation of chemical waste.[4][5] This guide will delve into the underlying reaction mechanism, provide a detailed, step-by-step experimental protocol, and offer insights into troubleshooting and optimization.

Introduction: The Significance of Pyrimido[4,5-b]quinolines and the Power of MCRs

The pyrimido[4,5-b]quinoline scaffold is a privileged structure in drug discovery, with derivatives exhibiting a broad spectrum of pharmacological activities.[1][2][3] Traditional methods for constructing this tricyclic system often involve multiple, sequential steps, which can be time-consuming and result in lower overall yields.[5] Multicomponent reactions (MCRs) have emerged as a powerful alternative, allowing for the construction of complex molecules from three or more starting materials in a single synthetic operation.[4][5] This approach is not only more efficient but also aligns with the principles of green chemistry by minimizing solvent usage and energy consumption.[4]

This application note focuses on a robust and versatile MCR for the synthesis of pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones from readily available starting materials: an aromatic aldehyde, a cyclic β-diketone (such as dimedone), and an aminopyrimidine derivative (like 6-amino-1,3-dimethyluracil or barbituric acid).[3][4][6]

Reaction Mechanism and Key Principles

The formation of the pyrimido[4,5-b]quinoline core via this multicomponent reaction proceeds through a cascade of interconnected chemical transformations. A plausible mechanistic pathway is outlined below.[5]

Proposed Reaction Pathway

The reaction is typically initiated by a Knoevenagel condensation between the aromatic aldehyde and the active methylene compound (dimedone). This is followed by a Michael addition of the aminopyrimidine to the resulting α,β-unsaturated intermediate. The final pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione is then formed through an intramolecular cyclization and subsequent dehydration.

Caption: Proposed reaction mechanism for the multicomponent synthesis.

Experimental Protocols

The following protocol provides a general procedure for the synthesis of 5-aryl-tetrahydropyrimido[4,5-b]quinoline-dione derivatives. This method can be adapted for various substituted aromatic aldehydes.

Materials and Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Aromatic aldehyde (1.0 mmol)

• Dimedone (1.0 mmol)

• 6-Amino-1,3-dimethyluracil (1.0 mmol)

• Ethanol (10 mL)

• Thin-layer chromatography (TLC) plates (silica gel)

• Büchner funnel and filter paper

Synthetic Workflow

Caption: General experimental workflow for the synthesis.

Step-by-Step Procedure

• Reactant Combination: In a round-bottom flask, combine the aromatic aldehyde (1.0 mmol), dimedone (1.0 mmol), and 6-amino-1,3-dimethyluracil (1.0 mmol).

• Solvent Addition: Add ethanol (10 mL) to the flask. While many variations of this reaction can proceed without a catalyst, a catalytic amount of a base such as 1,4-diazabicyclo[2.2.2]octane (DABCO) can be added to accelerate the reaction if necessary.[3]

• Reaction Heating: Attach a reflux condenser and heat the mixture to reflux with constant stirring.

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC). A suitable eluent system is typically a mixture of hexane and ethyl acetate.

• Product Isolation: Once the reaction is complete (as indicated by the disappearance of the starting materials on TLC), remove the flask from the heat and allow it to cool to room temperature. The product will often precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product in a vacuum oven.

Scope of the Reaction

This multicomponent reaction is compatible with a wide range of substituted aromatic aldehydes, including those with both electron-donating and electron-withdrawing groups.[6] The table below summarizes the synthesis of various pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives using this protocol.

Entry	Aromatic Aldehyde	Product	Yield (%)
1	Benzaldehyde	5-Phenyl-1,3,8,8-tetramethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione	92
2	4-Chlorobenzaldehyde	5-(4-Chlorophenyl)-1,3,8,8-tetramethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione	95
3	4-Methoxybenzaldehyde	5-(4-Methoxyphenyl)-1,3,8,8-tetramethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione	94
4	4-Nitrobenzaldehyde	5-(4-Nitrophenyl)-1,3,8,8-tetramethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione	90

Yields are based on published data and may vary depending on specific reaction conditions.

Troubleshooting and Optimization

• Low Yield: If the product yield is low, consider increasing the reaction time or adding a catalytic amount of a mild base like DABCO.[3] The choice of solvent can also influence the reaction outcome; experimenting with other polar protic solvents may be beneficial.

• Incomplete Reaction: If the reaction does not go to completion, ensure that the starting materials are pure and that the reaction is being heated to the appropriate temperature.

• Purification Difficulties: If the product is difficult to purify, column chromatography on silica gel may be necessary.

Conclusion

The multicomponent synthesis of pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones offers a highly efficient and environmentally friendly route to a medicinally important class of compounds. The protocol outlined in this application note is robust, versatile, and can be readily implemented in a standard organic synthesis laboratory. This method provides a valuable tool for researchers in drug discovery and development, enabling the rapid generation of diverse libraries of pyrimido[4,5-b]quinoline derivatives for biological screening.

References

• A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction - PubMed. (n.d.). Retrieved January 22, 2026, from [Link]

• Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system - PMC - NIH. (n.d.). Retrieved January 22, 2026, from [Link]

• Esmaili, S., Moosavi-Zare, A. R., Khazaei, A., & Najafi, Z. (2022). Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega, 7(49), 45314–45324. [Link]

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents - ResearchGate. (n.d.). Retrieved January 22, 2026, from [Link]

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. (2024, March 6). RSC Advances. [Link]

• Phcogj.com Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. (n.d.). Retrieved January 22, 2026, from [Link]

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Application Notes & Protocols: A Guide to Ultrasound-Assisted Synthesis of Pyrimido[4,5-b]quinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Pyrimido[4,5-b]quinolines represent a class of heterocyclic compounds of significant interest to the pharmaceutical industry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The development of efficient, sustainable, and high-yielding synthetic methodologies is paramount for the exploration of their therapeutic potential. This document provides a comprehensive guide to the ultrasound-assisted synthesis of pyrimido[4,5-b]quinoline derivatives, a green chemistry approach that offers considerable advantages over conventional methods. We will delve into the mechanistic rationale behind sonochemistry's efficacy, provide detailed, field-proven protocols for one-pot multicomponent reactions, and offer insights into characterization and troubleshooting.

Introduction: The Significance of Pyrimido[4,5-b]quinolines and the Advent of Sonochemistry

The fused heterocyclic scaffold of pyrimido[4,5-b]quinolines has established it as a privileged structure in medicinal chemistry.[3] Its derivatives have been investigated for a variety of therapeutic applications, making the efficient synthesis of a diverse library of these compounds a key objective in drug discovery.[4] Traditionally, the synthesis of these complex molecules has involved multi-step procedures, often requiring harsh reaction conditions, extended reaction times, and the use of hazardous solvents.

The advent of ultrasound-assisted organic synthesis, a cornerstone of sonochemistry, has revolutionized the preparation of such compounds.[5] This technique utilizes high-frequency sound waves (typically >20 kHz) to induce acoustic cavitation in a liquid medium—the formation, growth, and implosive collapse of microscopic bubbles.[6][7] This process generates localized hot spots with transient temperatures and pressures reaching up to 5000 K and 1000 atm, respectively, along with rapid heating and cooling rates.[8] These extreme conditions create a unique environment that can dramatically accelerate reaction rates, improve yields, and often lead to the formation of products with high purity, all while being an energy-efficient and environmentally benign approach.[6]

Mechanism and Rationale: The "Sonochemist's Advantage"

The enhanced efficiency of ultrasound-assisted synthesis in the context of pyrimido[4,5-b]quinoline formation stems from a combination of physical and chemical effects of acoustic cavitation.[7] In the commonly employed one-pot, three-component synthesis, an aminopyrimidine, an aldehyde, and a β-dicarbonyl compound (like dimedone) are reacted together.

The proposed mechanism, accelerated by ultrasound, involves the following key steps:

• Knoevenagel Condensation: The reaction is initiated by the condensation of the aldehyde and the active methylene compound (dimedone). Ultrasound enhances the mass transfer and mixing of the reactants, accelerating this step.

• Michael Addition: The aminopyrimidine then undergoes a Michael addition to the resulting α,β-unsaturated intermediate. The microjets and shockwaves generated by cavitation can disrupt the solvation shell of the reactants, increasing their reactivity.

• Intramolecular Cyclization and Dehydration: Subsequent intramolecular cyclization and dehydration lead to the formation of the final pyrimido[4,5-b]quinoline ring system. The high local temperatures facilitate these energy-intensive steps.

The overall result is a significant reduction in reaction time and an increase in product yield compared to conventional heating methods like reflux.[9]

Figure 1: A simplified workflow of the ultrasound-assisted one-pot synthesis of pyrimido[4,5-b]quinoline derivatives.

Experimental Protocols: A Step-by-Step Guide

The following protocol is a generalized procedure for the ultrasound-assisted synthesis of 5-aryl-tetrahydropyrimido[4,5-b]quinoline-4,6-dione derivatives, based on established literature.[9][10]

Materials and Equipment

• Reactants:

  • 6-Amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one or 6-amino-2-methoxy-3-methylpyrimidin-4(3H)-one (1.0 mmol)

  • Aromatic aldehyde (1.0 mmol)

  • Dimedone (1.0 mmol)

• Solvent: Acetic acid or ethanol (5.0 mL)

• Equipment:

  • Ultrasonic bath or probe sonicator (typically operating at 20-40 kHz)

  • Reaction vessel (e.g., a round-bottom flask or a thick-walled test tube)

  • Magnetic stirrer and stir bar

  • Standard laboratory glassware for workup and purification

  • Thin Layer Chromatography (TLC) apparatus for reaction monitoring

Synthetic Procedure

• Reactant Preparation: In a suitable reaction vessel, combine the 6-aminopyrimidine derivative (1.0 mmol), the aromatic aldehyde (1.0 mmol), and dimedone (1.0 mmol) in the chosen solvent (5.0 mL).

• Initial Mixing: Stir the reaction mixture at room temperature for approximately 5 minutes to ensure homogeneity.

• Ultrasonic Irradiation: Place the reaction vessel in the ultrasonic bath, ensuring the liquid level inside the flask is slightly below the water level in the bath. For a probe sonicator, immerse the tip of the probe into the reaction mixture.

• Reaction Conditions: Irradiate the mixture with ultrasound at a constant temperature (e.g., 40-60 °C) for the time specified in Table 1. The progress of the reaction should be monitored by TLC.

• Workup: Upon completion of the reaction (as indicated by TLC), cool the mixture to room temperature. The solid product that precipitates out is then collected by filtration.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to afford the pure pyrimido[4,5-b]quinoline derivative.

Data Presentation: A Comparative Overview

The following table summarizes typical reaction conditions and outcomes for the synthesis of various pyrimido[4,5-b]quinoline derivatives, highlighting the advantages of ultrasound irradiation over conventional reflux.

Entry	Aromatic Aldehyde	Method	Solvent	Time	Yield (%)
1	Benzaldehyde	Reflux	Acetic Acid	3 h	75
2	Benzaldehyde	Ultrasound	Acetic Acid	20 min	92
3	4-Chlorobenzaldehyde	Reflux	Ethanol	4 h	78
4	4-Chlorobenzaldehyde	Ultrasound	Ethanol	25 min	95
5	4-Methoxybenzaldehyde	Reflux	Acetic Acid	2.5 h	80
6	4-Methoxybenzaldehyde	Ultrasound	Acetic Acid	15 min	96

Data compiled and adapted from literature reports.[9]

Characterization of Synthesized Compounds

The structural elucidation and purity assessment of the synthesized pyrimido[4,5-b]quinoline derivatives are crucial. The following analytical techniques are typically employed:

• Melting Point (m.p.): To determine the purity and identity of the compound.

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups (e.g., C=O, N-H, C=N).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To provide detailed information about the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of the compound.

• Elemental Analysis: To confirm the empirical formula.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	- Increase reaction time under ultrasound irradiation.- Ensure optimal positioning of the reaction vessel in the ultrasonic bath for maximum cavitation.- Consider a different solvent.
Product loss during workup	- Optimize the recrystallization solvent system.- Ensure complete precipitation before filtration.
Impure Product	Formation of side products	- Decrease the reaction temperature.- Monitor the reaction closely with TLC to avoid over-irradiation.- Employ column chromatography for purification if recrystallization is insufficient.
Reaction does not proceed	Inactive reactants	- Check the purity of the starting materials.- Ensure the aldehyde is not oxidized.
Insufficient ultrasonic power	- Verify the proper functioning of the ultrasonic equipment.- For probe sonicators, ensure the tip is adequately submerged.

Conclusion: A Green and Efficient Future for Heterocyclic Synthesis

The ultrasound-assisted synthesis of pyrimido[4,5-b]quinoline derivatives offers a compelling alternative to conventional methods. This approach is characterized by its operational simplicity, significantly reduced reaction times, high yields, and adherence to the principles of green chemistry.[6] By harnessing the power of acoustic cavitation, researchers and drug development professionals can efficiently construct libraries of these valuable heterocyclic compounds, accelerating the pace of discovery in medicinal chemistry.

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• ResearchGate. (2025). Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. ResearchGate. [Link]

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• ResearchGate. (n.d.). Suggested mechanism for the synthesis of pyrimido[4,5-b]quinolines... ResearchGate. [Link]

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• PubMed. (2012). Ultrasound assisted one-pot, three-components synthesis of pyrimido[1,2-a]benzimidazoles and pyrazolo[3,4-b]pyridines: A new access via phenylsulfone synthon. National Center for Biotechnology Information. [Link]

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Application Note & Protocols for the Microwave-Assisted Synthesis of Pyrimido[4,5-b]quinoline Amines

Abstract

This comprehensive guide details the application of focused microwave irradiation for the efficient, rapid, and high-yield synthesis of pyrimido[4,5-b]quinoline amines. This class of fused heterocyclic compounds is of significant interest to the pharmaceutical and medicinal chemistry sectors due to a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] We will explore the fundamental principles of microwave-assisted organic synthesis (MAOS), provide detailed, validated protocols for multi-component reactions, and offer expert insights into optimizing reaction conditions. This document is intended for researchers, chemists, and drug development professionals seeking to leverage green chemistry principles for the accelerated synthesis of complex molecular scaffolds.

Introduction: The Significance of Pyrimido[4,5-b]quinolines

The pyrimido[4,5-b]quinoline core structure is a privileged scaffold in medicinal chemistry.[4][5] Its structural resemblance to naturally occurring flavins (with the N-5 atom replaced by a CH group) makes it a compelling target for drug discovery.[3] Derivatives of this heterocyclic system have demonstrated potent biological activities, positioning them as valuable candidates for the development of novel therapeutic agents.[6][7]

Traditional methods for synthesizing these complex structures often involve multi-step procedures, harsh reaction conditions, and long reaction times, leading to lower overall yields and significant waste generation.[8] The advent of microwave-assisted synthesis has revolutionized this field, offering a powerful tool to overcome these limitations and expedite the drug discovery process.[9][10]

The Science Behind the Synthesis: Causality and Advantages

The Chemical Pathway: A Multi-Component Reaction (MCR) Approach

The synthesis of the pyrimido[4,5-b]quinoline core is elegantly achieved through a one-pot, three-component reaction. A common and effective strategy involves the condensation of an aromatic aldehyde, a 1,3-dicarbonyl compound (such as dimedone), and a 6-aminopyrimidine derivative (like 6-amino-1,3-dimethyluracil).[2]

The generally accepted mechanism proceeds through a sequence of classic organic reactions, rapidly driven to completion by microwave energy:

• Knoevenagel Condensation: The reaction initiates with the condensation between the aromatic aldehyde and the active methylene compound (dimedone), catalyzed by a base or proceeding thermally, to form an electron-deficient alkene intermediate.[1]

• Michael Addition: The 6-aminopyrimidine then acts as a nucleophile, attacking the intermediate in a Michael-type 1,4-conjugate addition.[1]

• Intramolecular Cyclization & Dehydration: The resulting adduct undergoes a final intramolecular cyclization, where a remaining amino group attacks one of the carbonyls, followed by dehydration (loss of a water molecule) to yield the stable, fused aromatic pyrimido[4,5-b]quinoline system.[1]

Caption: Proposed reaction mechanism for the three-component synthesis.

Why Microwave Irradiation Excels

Microwave-assisted organic synthesis (MAOS) utilizes microwave energy to heat reactions directly and efficiently.[11] Unlike conventional heating, which relies on slow conduction and convection from the vessel walls, microwave energy couples directly with polar molecules in the reaction mixture.[8][12]

The primary mechanisms of microwave heating are:

• Dipolar Polarization: Polar molecules, such as the reactants and any polar solvent, attempt to align their dipoles with the rapidly oscillating electric field of the microwaves. This constant reorientation creates intense molecular friction, resulting in rapid and uniform heating throughout the bulk of the sample.[13]

• Ionic Conduction: If ionic species are present (e.g., catalysts or charged intermediates), they will migrate through the solution under the influence of the electric field, generating heat through collisions.[13]

This unique heating mechanism provides several key advantages for the synthesis of pyrimido[4,5-b]quinolines:

• Dramatic Rate Acceleration: Reactions that take hours under conventional reflux can often be completed in a matter of minutes.[14][15]

• Higher Yields: The rapid heating minimizes the formation of side products that can occur during prolonged reaction times.[9]

• Improved Purity: Cleaner reaction profiles often simplify product purification.

• Energy Efficiency: Direct heating of the reaction mass is more energy-efficient than heating the entire apparatus.

• Green Chemistry: The ability to run reactions under solvent-free conditions or with minimal solvent aligns with the principles of sustainable chemistry.[8][16]

Experimental Protocols

Safety Precaution: All experiments should be performed in a well-ventilated fume hood. Microwave synthesis must be conducted in a dedicated microwave reactor using appropriate, sealed reaction vessels designed to withstand the expected pressures and temperatures.

General Protocol: Three-Component Synthesis of Tetrahydropyrimido[4,5-b]quinoline-triones

This protocol is adapted from established procedures for the synthesis of pyrimido[4,5-b]quinoline derivatives via a one-pot, three-component reaction.[2][14]

Materials:

• Aromatic aldehyde (1.0 mmol)

• Dimedone (5,5-dimethyl-1,3-cyclohexanedione) (1.0 mmol, 0.140 g)

• 6-amino-1,3-dimethyluracil (1.0 mmol, 0.155 g)

• Solvent (e.g., N,N-Dimethylformamide (DMF), 1-2 mL, or solvent-free)

• 10 mL microwave reaction vessel with a magnetic stir bar

Microwave Reactor Parameters (Typical):

• Power: 250-300 W (dynamic power control)

• Temperature: 125–135 °C

• Reaction Time: 8–20 minutes

• Pressure: Monitored, typically up to 30 PSI

Procedure:

• Place the aromatic aldehyde (1.0 mmol), dimedone (1.0 mmol), and 6-amino-1,3-dimethyluracil (1.0 mmol) into a 10 mL microwave reaction vessel containing a magnetic stir bar.

• If using a solvent, add 1.0 mL of DMF. For solvent-free conditions, proceed without adding liquid.

• Seal the vessel securely according to the microwave reactor manufacturer's instructions.

• Place the vessel in the microwave reactor cavity.

• Set the reaction parameters: irradiate at a target temperature of 130°C for 15 minutes with a maximum power of 250 W. Ensure stirring is active.

• After the irradiation is complete, allow the reaction vessel to cool to room temperature (below 50°C) before carefully opening it.

• Upon cooling, a solid product will typically precipitate.

• Collect the solid by filtration.

• Wash the collected solid with cold ethanol (2 x 3 mL) to remove any unreacted starting materials or residual solvent.

• Dry the purified product in a vacuum oven or air. The product is often pure enough without further purification.

Caption: Step-by-step workflow for microwave-assisted synthesis.

Protocol Variation: Intramolecular Cyclization

This method is suitable for precursors such as N⁴-substituted-2,4-diamino-6-chloropyrimidine-5-carbaldehydes, leading to the formation of the fused quinoline ring.[3][17]

Materials:

• N⁴-substituted-2,4-diamino-6-chloropyrimidine-5-carbaldehyde (1.0 mmol)

• Solvent (e.g., DMF or Diphenyl ether)

• 10 mL microwave reaction vessel with a magnetic stir bar

Microwave Reactor Parameters (Typical):

• Power: 150 W (fixed)

• Temperature: 150 °C

• Reaction Time: 10 minutes

Procedure:

• Dissolve the substituted pyrimidine-5-carbaldehyde (1.0 mmol) in the chosen solvent (2-3 mL) in a 10 mL microwave reaction vessel.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a target temperature of 150°C for 10 minutes.

• After cooling, the product is typically isolated by pouring the reaction mixture into cold water, followed by filtration and washing.

Data and Results

The microwave-assisted approach consistently provides superior results compared to conventional heating methods.

Entry	Aldehyde Substituent	Method	Time	Yield (%)	Reference
1	4-Chlorobenzaldehyde	Microwave	15 min	95%	[2]
2	4-Chlorobenzaldehyde	Conventional	4 h	68% (in refluxing EtOH)	[2]
3	Benzaldehyde	Microwave	8 min	High (unspecified)	[14]
4	Benzaldehyde	Conventional	8 h	Lower (unspecified)	[14]
5	4-Methoxybenzaldehyde	Microwave	12 min	High (unspecified)	[14]

Table 1: Comparison of reaction times and yields for the synthesis of pyrimido[4,5-b]quinoline derivatives.

Troubleshooting and Optimization

• Low Yield: Ensure starting materials are pure and dry. If using a solvent-free method, a slight increase in temperature (e.g., to 140°C) or time may improve results. For sluggish reactions, a catalyst like DABCO (25 mol%) can be added.[2]

• Incomplete Reaction: Monitor the reaction by TLC. If starting material persists, extend the irradiation time in 5-minute increments.

• Pressure Overload: If the pressure exceeds the reactor's safety limit, reduce the amount of starting material or increase the solvent volume. Ensure the vessel is not filled more than one-third of its total volume.

Conclusion

Microwave-assisted synthesis represents a significant advancement for the preparation of medicinally relevant pyrimido[4,5-b]quinoline amines. The technology provides a reliable, safe, and exceptionally rapid method for generating these complex scaffolds, dramatically accelerating research and development timelines. By adopting these protocols, scientists can achieve higher yields, cleaner products, and operate within the sustainable framework of green chemistry.

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• Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega.[Link]

• Efficient Microwave-Assisted Synthesis of 5-Deazaflavine Derivatives. Molecules (MDPI).[Link]

• A Facile Microwave-Assisted Synthesis of Some Fused Pyrimidine Derivatives. Journal of Heterocyclic Chemistry.[Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.[Link]

• Recent Routes in Synthesis and Biological Activity of Pyrimido[4,5-b] Quinoline Derivatives: A Review (Part II). Mini-Reviews in Organic Chemistry.[Link]

• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Medicinal Chemistry.[Link]

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Chemistry and Technology of Fuels and Oils.[Link]

• Microwave Assisted Synthesis Of New Heterocyclic Compounds. International Journal of Pharmaceutical Sciences Review and Research.[Link]

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• Microwave-assisted synthesis and functionalization of 2-arylimidazo[1,2-a]pyrimidin-5(8H)-ones. RSC Advances.[Link]

• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. International Journal of Novel Research and Development.[Link]

• PART - 1 INTRODUCTION - BS Publications. BS Publications.[Link]

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Application Notes & Protocols for Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione as an Anticancer Agent

Introduction: The Emergence of a Privileged Scaffold in Oncology

The pyrimido[4,5-b]quinoline core is a fused heterocyclic system that has garnered significant attention in medicinal chemistry due to its structural resemblance to natural alkaloids and its diverse pharmacological activities.[1] This scaffold is considered a "privileged structure" as its derivatives have been shown to bind to a variety of biological targets with high affinity. Among these, the Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione moiety has emerged as a particularly promising framework for the development of novel anticancer therapeutics.

Derivatives based on this core have demonstrated potent cytotoxic effects against a range of human cancer cell lines, including breast (MCF-7), lung (A549), and leukemia (K562).[2] Their mechanism of action is often multifaceted, involving the inhibition of key oncogenic pathways, induction of programmed cell death (apoptosis), and modulation of the cell cycle.[2][3] This guide provides an in-depth overview of the mechanisms, preclinical data, and detailed experimental protocols for researchers and drug development professionals working with this class of compounds.

Mechanisms of Antitumor Action: A Multi-Targeted Approach

The anticancer activity of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives is not attributed to a single mode of action but rather to the engagement of several critical cellular pathways that govern cancer cell proliferation and survival.

Inhibition of Receptor Tyrosine Kinases (RTKs)

A primary mechanism for many potent derivatives is the inhibition of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[4] These receptors are often overexpressed in various cancers, particularly breast and lung, and their activation leads to downstream signaling cascades (e.g., PI3K/AKT, MAPK/ERK) that promote cell growth, proliferation, and survival.

• Causality: By binding to the ATP-binding pocket of the EGFR/HER2 kinase domain, these compounds prevent receptor phosphorylation and subsequent pathway activation.[5] This blockade of pro-survival signaling is a critical event that can lead to cell cycle arrest and apoptosis. Several novel N-aryl substituted pyrimido[4,5-b]quinolines have been identified as potent dual EGFR/HER2 inhibitors.[4]

Modulation of the p53 Pathway via MDM2 Inhibition

The tumor suppressor protein p53 is a crucial regulator of cell fate, inducing cell cycle arrest or apoptosis in response to cellular stress. In many tumors, p53 is inactivated by the Murine Double Minute 2 (MDM2) E3 ubiquitin ligase, which targets p53 for proteasomal degradation. A series of pyrimido[4,5-b]quinoline-2,4-dione derivatives has been specifically synthesized and shown to inhibit the E3 ligase activity of MDM2.[6]

• Causality: Inhibition of MDM2 prevents the degradation of p53.[6] The resulting accumulation of p53 allows it to transcriptionally activate its target genes, such as p21 (cell cycle arrest) and Bax (apoptosis), thereby restoring tumor suppressor function.[3]

Induction of Apoptosis and Cell Cycle Arrest

Ultimately, the inhibition of RTK and MDM2 pathways converges on the activation of the apoptotic machinery and the halting of the cell division cycle.

• Apoptosis: Treatment with active pyrimido[4,5-b]quinoline derivatives leads to an increased expression of pro-apoptotic proteins like Bax and a decreased expression of the anti-apoptotic protein Bcl-2.[3] This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c and the activation of executioner caspases (e.g., caspase-3, caspase-7), which dismantle the cell.[3]

• Cell Cycle Arrest: Potent derivatives have been observed to induce cell cycle arrest, frequently at the S phase.[3][4] This prevents the cancer cells from replicating their DNA, thereby halting proliferation.

Signaling Pathway Overview

The following diagram illustrates the key signaling pathways targeted by pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives.

Caption: Key signaling pathways modulated by Pyrimido[4,5-b]quinoline-2,4-dione (PQD) derivatives.

Preclinical Data Summary

Numerous derivatives of the pyrimido[4,5-b]quinoline scaffold have been synthesized and evaluated for their anticancer activity. The table below summarizes the in vitro cytotoxicity (IC₅₀) and enzyme inhibitory activity of representative compounds from this class.

Compound ID	Cancer Cell Line	IC₅₀ (µM) - Cytotoxicity	Target Enzyme	IC₅₀ (µM) - Inhibition	Reference
Derivative 4l	MCF-7 (Breast)	1.62	EGFR	0.052	[4]
HER2	0.055	[4]
Derivative 4d	MCF-7 (Breast)	2.67	EGFR	0.065	[4]
HER2	0.09	[4]
Derivative 5b	MCF-7 (Breast)	1.67	HER2	0.073	[3]
Derivative 8d	MCF-7 (Breast)	3.62	DNA Binding	N/A	[7]
Sulfur-Derivative 4	Various	Not specified	p53-MDM2 Binding	9.0	[6]
Sulfur-Derivative 5	Various	Not specified	p53-MDM2 Binding	1.3	[6]
Sulfur-Derivative 6	Various	Not specified	p53-MDM2 Binding	2.0	[6]

Note: "Derivative" refers to a specific compound synthesized within the cited study. N/A = Not Assessed.

Experimental Protocols

The following protocols provide a validated framework for assessing the anticancer properties of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives.

General Experimental Workflow

This diagram outlines the logical progression of experiments to characterize a novel compound from this class.

Caption: A logical workflow for the preclinical evaluation of novel anticancer compounds.

Protocol: In Vitro Cell Viability Assay (MTT-Based)

Principle: This colorimetric assay measures the metabolic activity of living cells. Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, the amount of which is proportional to the number of living cells.

Materials:

• Cancer cell line of interest (e.g., MCF-7)

• Complete growth medium (e.g., DMEM + 10% FBS)

• Test Compound (TC), stock solution in DMSO

• Vehicle Control (VC): DMSO

• Positive Control (PC): Doxorubicin (or other known cytotoxic drug)

• MTT solution (5 mg/mL in PBS)

• Solubilization Buffer (e.g., DMSO or acidified isopropanol)

• 96-well flat-bottom plates

• Multichannel pipette, microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours (37°C, 5% CO₂) to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the Test Compound in complete medium. A typical concentration range is 0.01 µM to 100 µM.

  • Also prepare wells for Vehicle Control (medium with the highest concentration of DMSO used for TC) and Positive Control.

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the respective treatments (TC, VC, PC, and untreated control).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium. Add 150 µL of Solubilization Buffer (e.g., DMSO) to each well. Agitate the plate on a shaker for 15 minutes to fully dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis & Validation:

• Calculation: Calculate the percentage of cell viability for each concentration relative to the Vehicle Control: (% Viability) = (Abs_Treated / Abs_VehicleControl) * 100.

• IC₅₀ Determination: Plot % Viability vs. log[Compound Concentration] and use non-linear regression (log(inhibitor) vs. response) to calculate the IC₅₀ value.

• Trustworthiness: The assay is valid if the Positive Control shows significant cytotoxicity and the Vehicle Control shows >95% viability compared to the untreated cells.

Protocol: Apoptosis Assay (Annexin V-FITC / Propidium Iodide Staining)

Principle: This flow cytometry-based assay distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and is bound by Annexin V-FITC (green fluorescence). Propidium Iodide (PI) is a DNA stain that cannot cross the membrane of live or early apoptotic cells, but stains late apoptotic and necrotic cells with compromised membranes (red fluorescence).

Materials:

• Cancer cell line

• 6-well plates

• Test Compound at 1x and 2x its IC₅₀ concentration

• Annexin V-FITC / PI Apoptosis Detection Kit

• Binding Buffer (provided in the kit)

• Flow Cytometer

Procedure:

• Cell Seeding & Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the Test Compound (at IC₅₀ and 2x IC₅₀), Vehicle Control, and a Positive Control (e.g., Staurosporine) for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. To do this, first collect the supernatant (floating cells), then wash the plate with PBS, trypsinize the adherent cells, and combine them with the supernatant.

• Staining:

  • Centrifuge the cell suspension (300 x g, 5 min) and wash the pellet with cold PBS.

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Data Acquisition: Analyze the samples on a flow cytometer within one hour.

Data Analysis & Validation:

• Quadrant Analysis:

  • Lower-Left (Annexin V- / PI-): Live cells

  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

  • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

  • Upper-Left (Annexin V- / PI+): Necrotic cells

• Trustworthiness: The assay is validated by observing a significant increase in the apoptotic populations (lower-right and upper-right quadrants) in the Positive Control and Test Compound samples compared to the Vehicle Control, which should predominantly consist of live cells.

Protocol: Cell Cycle Analysis (Propidium Iodide Staining)

Principle: This flow cytometry method quantifies the DNA content of cells. Propidium Iodide (PI) stoichiometrically binds to DNA. Therefore, cells in the G2/M phase (with twice the DNA content) will have approximately double the fluorescence intensity of cells in the G0/G1 phase. Cells in the S phase (DNA synthesis) will have intermediate fluorescence.

Materials:

• Cancer cell line

• 6-well plates

• Test Compound at its IC₅₀ concentration

• Cold 70% Ethanol

• PBS, RNase A, Propidium Iodide (PI) staining solution

• Flow Cytometer

Procedure:

• Cell Seeding & Treatment: Seed cells in 6-well plates. After 24 hours, treat with the Test Compound (IC₅₀), Vehicle Control, and a Positive Control (e.g., Nocodazole for G2/M arrest) for 24 hours.

• Cell Harvesting: Collect all cells (adherent and floating) as described in Protocol 4.3.

• Fixation: Wash the cell pellet with cold PBS. Resuspend the pellet and add cold 70% ethanol dropwise while gently vortexing to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a PI/RNase A staining solution.

  • Incubate for 30 minutes at 37°C in the dark.

• Data Acquisition: Analyze the samples on a flow cytometer.

Data Analysis & Validation:

• Histogram Analysis: Generate a histogram of cell count vs. fluorescence intensity. Use cell cycle analysis software (e.g., FlowJo, ModFit) to deconvolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

• Trustworthiness: A valid experiment will show a clear shift in the cell cycle distribution for the Positive Control. An accumulation of cells in a specific phase (e.g., S phase) for the Test Compound-treated sample compared to the Vehicle Control indicates cell cycle arrest.[4]

Protocol: Mechanism Validation (Western Blot)

Principle: Western blotting allows for the detection and semi-quantification of specific proteins in a cell lysate. This is used to validate the upstream mechanism of action, such as the modulation of p53, Bcl-2 family proteins, or the phosphorylation status of EGFR.

Materials:

• Cell lysates from treated cells (see below)

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, electrophoresis and transfer apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p53, anti-Bax, anti-Bcl-2, anti-phospho-EGFR, anti-total-EGFR, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Lysate Preparation: Treat cells in 6-well plates with the Test Compound (IC₅₀) for a relevant time point (e.g., 24 hours). Wash cells with cold PBS and lyse with ice-cold RIPA buffer. Quantify protein concentration using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample and load onto an SDS-PAGE gel. Run the gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Apply ECL substrate and capture the chemiluminescent signal using an imaging system.

• Stripping & Re-probing: The membrane can be stripped and re-probed with a loading control antibody (e.g., β-actin) to ensure equal protein loading across all lanes.

Data Analysis & Validation:

• Densitometry: Use software like ImageJ to quantify the band intensity for each protein. Normalize the intensity of the target protein to the loading control (β-actin).

• Trustworthiness: The experiment is validated if the loading control shows consistent expression across all lanes. A successful result will show a change in the expression or phosphorylation of target proteins in the Test Compound lane compared to the Vehicle Control lane (e.g., an increase in p53 and Bax, a decrease in Bcl-2 and p-EGFR).[3]

References

• Ghorab, M. M., et al. (2015). Anticancer and radiosensitizing evaluation of novel sulfonamides with quinoline and pyrimidoquinoline groups. Research on Chemical Intermediates, 41, 647–661. [Link]

• El-Sayed, N. F., et al. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal, 13(2), 550-562. [Link]

• Al-Ostath, A., et al. (2023). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. Chemical Papers. [Link]

• El-Damasy, D. A., et al. (2018). Synthesis and antitumor screening of new series of pyrimido-[4,5-b]quinolines and[7][8][9]triazolo[2′,3′:3,4]pyrimido[6,5-b]quinolines. Medicinal Chemistry Research, 27, 1437-1451. [Link]

• Ibrahim, N. S. M., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. Chemical Biology & Drug Design, 102(5), 996-1013. [Link]

• Ghorab, M. M., et al. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. [Link]

• Mohamed, K. O., et al. (2024). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie, 357(1), e2300438. [Link]

• Gomaa, H. A., et al. (2022). Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one based molecules as apoptosis inducers. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2008-2023. [Link]

• Wang, W., et al. (2013). Synthesis and biological evaluation of novel pyrimido[4,5-b]quinoline-2,4-dione derivatives as MDM2 ubiquitin ligase inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(11), 3173-3177. [Link]

• Ibrahim, N. S. M., et al. (2023). Synthesis of novel pyrimido[4,5‐b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer. Chemical Biology & Drug Design. [Link]

• Khan, I., et al. (2017). Synthesis, DNA binding and cytotoxic activity of pyrimido[4',5':4,5]thieno(2,3-b)quinoline with 9-hydroxy-4-(3-diethylaminopropylamino) and 8-methoxy-4-(3-diethylaminopropylamino) substitutions. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 184, 214-222. [Link]

• De Luca, A., et al. (2024). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. Molecules, 29(23), 5049. [Link]

• Al-Ostath, A., et al. (2023). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. Chemical Papers. [Link]

• Gomaa, H. A., et al. (2019). Synthesis and anticancer activity of some pyrido[2,3-d]pyrimidine derivatives as apoptosis inducers and cyclin-dependent kinase inhibitors. Future Medicinal Chemistry, 11(21), 2795-2815. [Link]

• Bhasin, A., et al. (2011). Intercalative pyrimido[4',5':4,5]thieno(2,3-b)quinolines induce apoptosis in leukemic cells: a comparative study of methoxy and morpholino substitution. Investigational New Drugs, 29(5), 873-882. [Link]

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Application Notes and Protocols for Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives as Kinase Inhibitors

Introduction: A Privileged Scaffold for Kinase Inhibition

The pyrimido[4,5-b]quinoline core is a fused heterocyclic system that has garnered significant attention in medicinal chemistry. Its rigid, planar structure and capacity for diverse substitutions make it a "privileged scaffold" for designing targeted therapeutics. Within this class, derivatives of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione have emerged as a promising source of potent kinase inhibitors.

Kinases are a large family of enzymes that catalyze the phosphorylation of proteins, a fundamental process controlling a vast array of cellular activities, including growth, differentiation, and metabolism. Dysregulation of kinase signaling is a hallmark of many diseases, most notably cancer, making them a major class of drug targets. Pyrimido[4,5-b]quinoline derivatives often act as ATP-competitive inhibitors, occupying the adenosine triphosphate (ATP) binding pocket of the kinase, thereby preventing the phosphorylation of downstream substrates and interrupting aberrant signaling cascades.[1]

Recent studies have highlighted the potential of these compounds to target key oncogenic kinases. For instance, certain derivatives have been synthesized and identified as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2), two critical drivers in breast and other cancers.[2] This guide provides a comprehensive overview of the application of these derivatives, from initial biochemical screening to cell-based validation, offering detailed protocols and insights for researchers in drug discovery.

Structure-Activity Relationship (SAR) and Target Selectivity

The biological activity of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives is highly dependent on the nature and position of substituents on the core structure.[3] Understanding the Structure-Activity Relationship (SAR) is crucial for optimizing potency and selectivity.

• Substitutions on the Quinoline Ring: Modifications on the benzene portion of the quinoline system can significantly influence target specificity and potency. Electron-donating or electron-withdrawing groups can alter the electronic properties of the scaffold, affecting its interaction with the kinase active site.[4]

• Substitutions on the Pyrimidine Ring: The N1 and N3 positions of the dione ring are key points for modification. Introducing various alkyl or aryl groups can enhance cell permeability and modulate binding affinity.

• The C5 Position: The addition of aryl groups at the 5-position has been shown to be a critical determinant for potent EGFR and HER2 inhibition.[2]

The goal of SAR studies is to develop compounds with high affinity for the target kinase while minimizing off-target effects. For example, while some derivatives show potent inhibition of Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies, careful molecular modeling and synthetic modification are required to improve selectivity over other kinases like EGFR.[5]

Data Presentation: Comparative Inhibitory Activity

The table below summarizes the inhibitory activity of selected pyrimido[4,5-b]quinoline derivatives against key cancer-related kinases, illustrating the impact of structural modifications on potency.

Compound ID	Target Kinase(s)	IC50 (µM)	Target Cell Line	IC50 (µM)	Reference
Compound 4l	EGFR	0.052	MCF-7	1.62	[2]
HER2	0.055	[2]
Compound 4d	EGFR	0.065	MCF-7	2.67	[2]
HER2	0.090	[2]
Compound 4i	EGFR	0.116	MCF-7	4.31	[2]
HER2	0.164	[2]
Lapatinib (Ref.)	EGFR	0.045	MCF-7	-

IC50 values represent the concentration of the inhibitor required to reduce the activity of the enzyme or the viability of the cells by 50%. Lower values indicate higher potency.

Experimental Workflow for Inhibitor Evaluation

The development of a novel kinase inhibitor follows a logical progression from initial biochemical validation to more complex cellular and in vivo models. This workflow ensures that only the most promising candidates advance, saving time and resources.

Caption: Drug discovery workflow for kinase inhibitors.

Application Note 1: Biochemical Potency and Selectivity

Objective: To determine the half-maximal inhibitory concentration (IC50) of a pyrimido[4,5-b]quinoline derivative against a specific kinase and to assess its selectivity by screening against a panel of other kinases.

Principle: The first step in characterizing a potential inhibitor is to measure its direct effect on the enzymatic activity of the purified target kinase.[6] Luminescence-based assays, such as the ADP-Glo™ Kinase Assay, are widely used for this purpose due to their high sensitivity, scalability, and robustness.[7] The assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.[8] As the inhibitor concentration increases, kinase activity decreases, leading to less ADP production and a lower luminescent signal.[9]

Causality Behind Experimental Choices:

• Choice of Assay: The ADP-Glo™ assay is chosen because it is a universal platform applicable to virtually any ADP-generating enzyme, making it ideal for screening against a panel of different kinases.[10][11] Its two-step process—terminating the kinase reaction and depleting unused ATP before converting ADP to a luminescent signal—minimizes interference from assay components and test compounds.[12][13]

• ATP Concentration: The concentration of ATP used in the assay is typically set at or near the Michaelis constant (Km) for the specific kinase. This ensures that the assay is sensitive to competitive inhibitors that compete with ATP for binding to the active site.

• Controls: Including a "no enzyme" control (background), a "vehicle" control (100% activity, typically DMSO), and a known inhibitor (positive control) is critical for data normalization and validation of the assay's performance.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol is a generalized procedure and should be optimized for the specific kinase being investigated.

Materials:

• Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative (test compound) dissolved in 100% DMSO.

• Recombinant Kinase of interest.

• Kinase-specific substrate (peptide or protein).

• ADP-Glo™ Kinase Assay Kit (Promega).

• Kinase Reaction Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• ATP solution.

• White, opaque 96-well or 384-well assay plates.

• Multichannel pipettes and a luminometer.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in kinase buffer. A typical starting concentration is 100 µM, diluted in 10 steps with a 1:3 dilution factor. Ensure the final DMSO concentration in the reaction is ≤1%.

• Kinase Reaction Setup:

  • To each well of the assay plate, add 5 µL of the compound dilution (or vehicle/control).

  • Add 10 µL of a 2.5X solution of kinase and substrate in reaction buffer.

  • Initiate the reaction by adding 10 µL of a 2.5X ATP solution. The final reaction volume is 25 µL.

• Incubation: Gently mix the plate and incubate at room temperature for 60 minutes. The optimal time may vary depending on the kinase's activity.

• Reaction Termination and ATP Depletion: Add 25 µL of ADP-Glo™ Reagent to each well. Mix and incubate at room temperature for 40 minutes. This step stops the kinase reaction and eliminates any remaining ATP.[11]

• ADP to ATP Conversion and Signal Generation: Add 50 µL of Kinase Detection Reagent to each well. Mix and incubate at room temperature for 30 minutes. This reagent converts the ADP generated during the reaction into ATP and provides the luciferase/luciferin mix to produce a light signal.[8]

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Subtract the "no enzyme" background from all readings.

  • Normalize the data by setting the vehicle control as 100% activity and the "no inhibitor" control as 0% activity.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Application Note 2: Assessing Cellular Activity and Cytotoxicity

Objective: To evaluate the effect of a pyrimido[4,5-b]quinoline derivative on the viability and proliferation of cancer cells, thereby validating its biological activity in a more complex physiological context.

Principle: A potent biochemical inhibitor must be able to penetrate the cell membrane, engage its target in the cellular environment, and elicit a biological response.[14] Cell viability assays, such as the MTT assay, are fundamental for determining the cytotoxic or cytostatic effects of a compound. The MTT assay is a colorimetric method that measures the metabolic activity of cells. Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Causality Behind Experimental Choices:

• Cell Line Selection: The choice of cell line is critical. Ideally, one should use a cell line where the target kinase is known to be a key driver of proliferation (e.g., using MCF-7 cells, which overexpress HER2, to test a dual EGFR/HER2 inhibitor).[2]

• Assay Duration: A 72-hour incubation period is commonly used to allow for multiple cell doubling times, providing a sufficient window to observe effects on proliferation.[15]

• Solubilization Step: Because the formazan product is crystalline and insoluble, a solubilization agent (like DMSO or a detergent solution) must be added to dissolve the crystals before the absorbance can be read accurately.[15]

Protocol 2: Cell Viability Assessment (MTT Assay)

Materials:

• Selected cancer cell line (e.g., MCF-7).

• Complete growth medium (e.g., DMEM with 10% FBS).

• Test compound dissolved in DMSO.

• MTT reagent (5 mg/mL in PBS).

• Solubilization solution (e.g., 100% DMSO or 10% SDS in 0.01M HCl).

• Sterile 96-well flat-bottom plates.

• CO2 incubator (37°C, 5% CO2).

• Microplate spectrophotometer (reader).

Procedure:

• Cell Seeding: Harvest and count the cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well in 100 µL of medium) and incubate for 24 hours to allow for cell attachment.[15][16]

• Compound Treatment: Prepare serial dilutions of the test compound in complete growth medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle (DMSO) controls.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.[17]

• MTT Addition: After incubation, add 10-20 µL of MTT reagent to each well.[16][18]

• Formazan Formation: Incubate the plates for another 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.[16]

• Solubilization: Carefully remove the medium from each well. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.[15] Mix gently on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the percent viability versus the log of the compound concentration and determine the IC50 value.

References

• Zhong, Z., Li, Y., Chen, Y., et al. (2013). Synthesis and biological evaluation of novel pyrimido[4,5-b]quinoline-2,4-dione derivatives as MDM2 ubiquitin ligase inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(11), 3240-3244. [Link]

• Leal, B., Cominetti, M. R., Becceneri, A. B., et al. (2010). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. Tetrahedron Letters, 51(40), 5326-5329. [Link]

• Diao, Y., Fang, X., Song, P., et al. (2019). Discovery and Biological evaluation of pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione derivatives as potent Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry, 27(15), 3390-3395. [Link]

• Abdel-Maksoud, M. S., El-Gamal, M. I., Al-Said, M. S., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie, e2300270. [Link]

• Krasavin, M., Lukin, A., Zahanich, I., et al. (2022). Synthesis of 4,5-Dihydro-1H-[4][19]dithiolo[3,4-c]quinoline-1-thione Derivatives and Their Application as Protein Kinase Inhibitors. Molecules, 27(13), 3998. [Link]

• Ferguson, F. M., Doctor, Z. M., Cher-Ting, L., et al. (2020). Synthesis and structure activity relationships of DCLK1 kinase inhibitors based on a 5,11-dihydro-6H-benzo[e]pyrimido[5,4-b][19][20]diazepin-6-one scaffold. Journal of Medicinal Chemistry, 63(14), 7557-7573. [Link]

• Al-Bogami, A. S., El-Gazzar, A. R. B. A., & El-Gendy, M. A. A. (2024). Pyrimido[5,4-c]quinolines: Synthesis from 3,4-Di-functionallized Quinoline, Reactivity and Biological Activities. Chemistry & Biodiversity, 21(1), e202301968. [Link]

• Abdel-Maksoud, M. S., El-Gamal, M. I., Al-Said, M. S., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie, e2300270. [Link]

• El-Damasy, A. K., Lee, J. A., Lee, S. Y., et al. (2023). Design, Synthesis, and Anti-Proliferative Action of Purine/Pteridine-Based Derivatives as Dual Inhibitors of EGFR and BRAFV600E. International Journal of Molecular Sciences, 24(9), 8352. [Link]

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Application Notes and Protocols for Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione in Alzheimer's Disease Research

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental evaluation of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione and its derivatives as therapeutic candidates for Alzheimer's disease (AD). While direct research on the parent compound is emerging, the broader class of quinoline and pyrimidine-fused heterocycles has shown significant promise as multi-target agents against this complex neurodegenerative disorder.

Introduction: A Multi-Target Approach to a Multifactorial Disease

Alzheimer's disease is a progressive neurodegenerative disorder characterized by a complex and multifactorial pathophysiology. The traditional "one-target, one-drug" approach has thus far yielded limited success in developing effective treatments. This has led to a paradigm shift towards the development of multi-target-directed ligands (MTDLs) – single compounds designed to modulate multiple pathological pathways simultaneously.[1][2][3] The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold, a fusion of quinoline and pyrimidine ring systems, presents a promising framework for the design of such MTDLs. Quinoline derivatives have been extensively studied for their diverse biological activities, including their ability to cross the blood-brain barrier, a critical property for CNS-acting drugs.[4]

Rationale for Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione in Alzheimer's Disease Research

The therapeutic potential of this heterocyclic system in AD is predicated on several key pathological hallmarks of the disease:

• Cholinergic Deficit: A significant reduction in the neurotransmitter acetylcholine (ACh) is a consistent feature of AD. Inhibition of acetylcholinesterase (AChE), the enzyme responsible for ACh degradation, is a clinically validated therapeutic strategy.[5] The quinoline core is a well-established pharmacophore for AChE inhibitors.[4][6][7]

• Amyloid-β (Aβ) Aggregation: The formation of extracellular plaques of aggregated Aβ peptides is a central event in AD pathogenesis. Compounds that can inhibit Aβ aggregation are considered promising disease-modifying agents.[8]

• Oxidative Stress and Neuroinflammation: Chronic inflammation and oxidative damage contribute significantly to neuronal cell death in AD. The pyrimidoquinoline scaffold has been associated with antioxidant and anti-inflammatory properties.[9]

This guide will provide detailed protocols to assess the potential of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives against these key targets.

Synthesis of Functionalized Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones

A versatile and efficient method for the synthesis of functionalized Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones is the one-pot, three-component reaction involving an aniline, an aldehyde, and barbituric acid.[10][11] This approach allows for the facile introduction of a variety of substituents on both the quinoline and pyrimidine rings, enabling the exploration of structure-activity relationships (SAR).

Caption: General workflow for the synthesis of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones.

General Synthetic Protocol:

A mixture of the desired aniline (1 mmol), aldehyde (1 mmol), and barbituric acid (1 mmol) is stirred in a suitable solvent such as acetic acid or ethanol (5 mL). The reaction can be promoted by conventional heating (reflux) or under ultrasound irradiation.[12] Upon completion (monitored by TLC), the product is typically isolated by filtration and can be further purified by recrystallization.[12]

Experimental Protocols for Biological Evaluation

The following are detailed protocols for the in vitro evaluation of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives for their potential therapeutic effects in Alzheimer's disease.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is a standard method for screening AChE inhibitors.[3][13] It relies on the hydrolysis of acetylthiocholine (ATCh) by AChE to produce thiocholine, which then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to generate a yellow-colored product (TNB), detectable at 412 nm.[1][13]

Caption: Principle of the Ellman's method for AChE inhibition assay.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB)

• Sodium phosphate buffer (0.1 M, pH 8.0)

• Test compounds (dissolved in DMSO)

• Positive control (e.g., Donepezil)

• 96-well microplate

• Microplate reader

Protocol:

• Reagent Preparation:

  • AChE solution: Prepare a working solution of AChE in phosphate buffer. The final concentration in the well should be optimized (e.g., 0.1-0.25 U/mL).[13]

  • DTNB solution: Prepare a 10 mM stock solution of DTNB in phosphate buffer.[1][13]

  • ATCI solution: Prepare a 14-15 mM stock solution of ATCI in deionized water. Prepare this fresh.[13]

  • Test compound dilutions: Prepare serial dilutions of the test compounds in phosphate buffer. Ensure the final DMSO concentration is below 1%.

• Assay Procedure (96-well plate):

  • Add 25 µL of phosphate buffer to each well.

  • Add 25 µL of the test compound dilutions to the respective wells. For the 100% activity control, add 25 µL of buffer (with DMSO). For the blank, add 50 µL of buffer.

  • Add 25 µL of the AChE working solution to all wells except the blank.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Add 50 µL of the DTNB solution to all wells.[1]

  • To initiate the reaction, add 25 µL of the ATCI solution to all wells.

  • Immediately measure the absorbance at 412 nm kinetically for 10-15 minutes, taking readings every minute.[1]

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min) for each well from the linear portion of the kinetic curve.

  • Calculate the percentage of inhibition using the following formula: % Inhibition = [1 - (Rate of sample / Rate of 100% activity control)] x 100

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Structure-Activity Relationship (SAR) Insights: For quinoline-based cholinesterase inhibitors, SAR studies have revealed that the nature and position of substituents on the quinoline ring, as well as the length and composition of linkers to other pharmacophores, significantly influence inhibitory activity and selectivity for AChE versus butyrylcholinesterase (BChE).[6][7][14] For instance, the presence of methoxy groups and the length of a polyamine chain have been shown to be important for potent inhibition.[6][14] Molecular modeling studies suggest that these compounds can interact with both the catalytic active site (CAS) and the peripheral anionic site (PAS) of the enzyme.[6][7]

Amyloid-β (Aβ) Aggregation Inhibition Assay (Thioflavin T Assay)

This is a widely used fluorescence-based assay to monitor the kinetics of Aβ fibrillization in vitro.[15] Thioflavin T (ThT) is a dye that exhibits enhanced fluorescence upon binding to the β-sheet structures of amyloid fibrils.[5][16]

Materials:

• Amyloid-β (1-42) peptide

• Hexafluoroisopropanol (HFIP)

• DMSO

• Sodium phosphate buffer (e.g., 10 mM phosphate, 150 mM NaCl, pH 7.0)

• Thioflavin T (ThT)

• Test compounds

• 96-well black, clear-bottom microplate

• Fluorescence plate reader

Protocol:

• Aβ Peptide Preparation:

  • Dissolve Aβ(1-42) in HFIP, aliquot, and lyophilize to obtain monomeric peptide films. Store at -80°C.

  • Prior to the assay, dissolve the Aβ film in DMSO to a stock concentration (e.g., 5 mM) and then dilute to the final working concentration (e.g., 10-20 µM) in the phosphate buffer.[17]

• Assay Procedure:

  • In a 96-well plate, combine the Aβ solution, ThT solution (final concentration e.g., 20 µM), and the test compound at various concentrations.[5] The final volume in each well should be consistent (e.g., 100-200 µL).

  • Include a control well with Aβ and ThT but no inhibitor.

  • Seal the plate to prevent evaporation.

  • Incubate the plate at 37°C with intermittent shaking.

  • Measure the fluorescence intensity (excitation ~440 nm, emission ~480 nm) at regular intervals over 24-48 hours.[15][16][18]

• Data Analysis:

  • Plot fluorescence intensity versus time to generate aggregation curves.

  • The extent of inhibition can be determined by comparing the final fluorescence intensity of the samples with and without the inhibitor.

  • The effect on the lag phase and the rate of aggregation can also be analyzed from the kinetic curves.

Neuroprotection Assay in SH-SY5Y Cells

This cell-based assay evaluates the ability of the test compounds to protect neuronal cells from Aβ-induced toxicity. The human neuroblastoma SH-SY5Y cell line is a commonly used model for this purpose.[8][17][19][20][21]

Materials:

• SH-SY5Y human neuroblastoma cells

• Cell culture medium (e.g., DMEM/F12) with fetal bovine serum (FBS) and antibiotics

• Aggregated Aβ(1-42) peptide (prepared as in the ThT assay)

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other cell viability reagents (e.g., LDH assay kit)

• 96-well cell culture plate

Protocol:

• Cell Culture and Plating:

  • Culture SH-SY5Y cells in a humidified incubator at 37°C with 5% CO₂.

  • Seed the cells into a 96-well plate at an appropriate density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.[17]

• Treatment:

  • Pre-treat the cells with various concentrations of the test compounds for a specified period (e.g., 2-6 hours).

  • After pre-treatment, add aggregated Aβ(1-42) to the wells to induce toxicity (final concentration e.g., 10 µM).[8][20]

  • Include control wells: untreated cells, cells treated with Aβ alone, and cells treated with the test compound alone.

  • Incubate for 24-48 hours.

• Cell Viability Assessment (MTT Assay):

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours.

  • The viable cells will reduce the yellow MTT to purple formazan crystals.

  • Dissolve the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control.

  • Determine the neuroprotective effect of the compounds by comparing the viability of cells co-treated with Aβ and the compound to those treated with Aβ alone.

Data Presentation

Quantitative data from these assays should be summarized in a clear and structured format for easy comparison of the activities of different derivatives.

Table 1: In Vitro Biological Activity of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives

Compound ID	AChE Inhibition IC₅₀ (µM)	Aβ Aggregation Inhibition (%) at 20 µM	Neuroprotection (% Cell Viability at 10 µM)
PQD-1	Value	Value	Value
PQD-2	Value	Value	Value
PQD-3	Value	Value	Value
Donepezil	Reference Value	N/A	N/A

Conclusion and Future Directions

The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold represents a promising starting point for the development of multi-target agents for the treatment of Alzheimer's disease. The synthetic accessibility of this class of compounds allows for extensive medicinal chemistry efforts to optimize their activity against key pathological targets. The protocols outlined in this guide provide a robust framework for the initial in vitro screening and characterization of novel derivatives. Future studies should focus on establishing a clear structure-activity relationship to guide the design of more potent and selective compounds. Promising candidates should then be advanced to more complex cellular and in vivo models of Alzheimer's disease to evaluate their efficacy and pharmacokinetic properties.

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• Bel-Abbes, R., et al. (2025). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. ResearchGate. [Link]

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Application Notes and Protocols: Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione as a Potent MDM2 Ubiquitin Ligase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Targeting the MDM2-p53 Axis

The tumor suppressor protein p53 is a critical regulator of cellular stress responses, orchestrating cell cycle arrest, apoptosis, and DNA repair to maintain genomic integrity.[1] The activity of p53 is tightly controlled by the Murine Double Minute 2 (MDM2) protein, an E3 ubiquitin ligase that targets p53 for proteasomal degradation.[2][3] In many human cancers, the p53 pathway is inactivated not by mutation of the TP53 gene itself, but by the overexpression of MDM2. This aberrant increase in MDM2 leads to excessive p53 degradation, allowing cancer cells to evade apoptosis and proliferate uncontrollably. Therefore, inhibition of the MDM2-p53 interaction to restore p53 function represents a promising therapeutic strategy in oncology.

Small molecule inhibitors that disrupt the MDM2-p53 protein-protein interaction have shown clinical potential. However, a distinct and equally compelling approach is to directly inhibit the E3 ligase activity of MDM2. This not only prevents p53 ubiquitination and degradation but may also impact p53-independent oncogenic functions of MDM2. The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold has emerged as a promising chemotype for the development of potent and specific MDM2 ubiquitin ligase inhibitors.[4] This document provides a comprehensive guide to the application of this class of compounds, including their mechanism of action, protocols for their evaluation, and key experimental considerations.

Chemical Properties and Synthesis

The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core can be synthesized through various multicomponent reactions. A common and efficient method involves a one-pot condensation of an appropriate aminopyrimidinone, an aromatic aldehyde, and a cyclic 1,3-dicarbonyl compound, such as dimedone.[5][6] This approach allows for facile diversification of the scaffold to explore structure-activity relationships. For instance, a series of sulfur-containing pyrimido[4,5-b]quinoline-2,4-dione derivatives have been synthesized and shown to exhibit enhanced cytotoxic and MDM2 inhibitory activities.[4]

A general synthetic protocol is as follows:

• A mixture of an aromatic aldehyde (1 mmol), a 1,3-dicarbonyl compound (1 mmol), an aminopyrimidine derivative (1 mmol), and a catalyst (e.g., DABCO, 25 mol%) is stirred at an elevated temperature (e.g., 90 °C) under solvent-free conditions.[7]

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is washed with a suitable solvent system (e.g., aqueous ethanol) to remove the catalyst.[7]

• The desired product is then purified by washing with an appropriate solvent like acetone or by recrystallization.[7]

Mechanism of Action: Inhibition of MDM2 E3 Ubiquitin Ligase Activity

Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones exert their anti-cancer effects by directly inhibiting the E3 ubiquitin ligase function of MDM2. This inhibition prevents the transfer of ubiquitin from the E2 conjugating enzyme to p53, thereby stabilizing p53 and leading to its accumulation in the cell.[4] The stabilized p53 can then translocate to the nucleus, bind to the promoter regions of its target genes, and induce the expression of proteins involved in cell cycle arrest (e.g., p21) and apoptosis (e.g., BAX, PUMA).

The following diagram illustrates the signaling pathway:

Caption: Inhibition of MDM2 E3 Ligase Activity by Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

Experimental Protocols

The following protocols are designed to assess the efficacy of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives as MDM2 inhibitors.

Protocol 1: In Vitro MDM2 Auto-Ubiquitination Assay

This assay biochemically assesses the direct inhibitory effect of the compound on the E3 ligase activity of MDM2 by measuring its auto-ubiquitination.

Rationale: MDM2 is known to ubiquitinate itself, leading to its own degradation.[3] This auto-ubiquitination activity serves as a reliable measure of its E3 ligase function. Inhibition of this process by a test compound provides direct evidence of its engagement with the catalytic activity of MDM2.

Materials:

• Recombinant human E1 activating enzyme (UBE1)

• Recombinant human E2 conjugating enzyme (e.g., UbcH5b)

• Recombinant human MDM2

• Biotinylated-Ubiquitin

• ATP

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgCl2, 1 mM DTT)

• Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative (dissolved in DMSO)

• Streptavidin-HRP conjugate

• Chemiluminescent HRP substrate

• 96-well microplate (white, opaque)

• Plate reader with luminescence detection

Procedure:

• Prepare a reaction mixture containing E1 enzyme (e.g., 50 nM), E2 enzyme (e.g., 200 nM), and biotinylated-ubiquitin (e.g., 1 µM) in the assay buffer.

• Add the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative at various concentrations (e.g., 0.1 to 100 µM) or DMSO as a vehicle control to the wells of the microplate.

• Add recombinant MDM2 (e.g., 100 nM) to each well.

• Initiate the reaction by adding ATP to a final concentration of 2 mM.

• Incubate the plate at 37°C for 60 minutes with gentle shaking.

• Stop the reaction by adding 2X SDS-PAGE sample buffer and boiling for 5 minutes.

• Run the samples on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with a streptavidin-HRP conjugate (to detect biotinylated ubiquitin) overnight at 4°C.

• Wash the membrane three times with TBST.

• Add a chemiluminescent HRP substrate and detect the signal using a suitable imaging system.

Data Analysis:

Quantify the band intensities corresponding to ubiquitinated MDM2. Plot the percentage of inhibition against the compound concentration and determine the IC50 value.

Caption: Workflow for the In Vitro MDM2 Auto-Ubiquitination Assay.

Protocol 2: Cell-Based p53 Activation Assay (Western Blot)

This assay determines the ability of the compound to stabilize and activate p53 in a cellular context.

Rationale: Inhibition of MDM2's E3 ligase activity in cells should lead to an accumulation of its primary substrate, p53. This can be readily detected by Western blotting. Furthermore, activated p53 will induce the expression of its downstream target genes, such as the cell cycle inhibitor p21. Monitoring the levels of both p53 and p21 provides a robust measure of the compound's on-target activity in a biological system.

Materials:

• Human cancer cell line with wild-type p53 (e.g., MCF-7, HCT116)

• Cell culture medium and supplements

• Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative (dissolved in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (5% non-fat milk in TBST)

• Primary antibodies: anti-p53, anti-p21, anti-MDM2, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent HRP substrate

Procedure:

• Seed the cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with increasing concentrations of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative (e.g., 0.1 to 50 µM) or DMSO for the desired time (e.g., 24 hours).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Prepare protein samples for SDS-PAGE by adding sample buffer and boiling.

• Load equal amounts of protein per lane on an SDS-PAGE gel and perform electrophoresis.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate.

Data Analysis:

Observe the dose-dependent accumulation of p53 and the induction of p21. A concomitant increase in MDM2 levels may also be observed due to the p53-MDM2 positive feedback loop.

Data Presentation: Inhibitory Activities

The inhibitory potency of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives can be summarized in a table for easy comparison.

Compound	MDM2 E3 Ligase Inhibition IC50 (µM)[4]	p53-MDM2 Binding Inhibition IC50 (µM)[4]
Derivative 4	15.3	9.0
Derivative 5	12.5	1.3
Derivative 6	18.2	4.5
HLI98c (Reference)	>50	Not Reported

Note: The specific derivatives are as described in the cited reference.[4]

Conclusion and Future Directions

The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold represents a valuable starting point for the development of novel MDM2 ubiquitin ligase inhibitors. The protocols outlined in this document provide a robust framework for the in vitro and cell-based characterization of these compounds. Further optimization of this chemical series could lead to the discovery of potent and selective drug candidates for the treatment of cancers with a wild-type p53 status. Future studies should focus on elucidating the precise binding mode of these inhibitors to MDM2, evaluating their pharmacokinetic properties, and assessing their in vivo efficacy in relevant cancer models.

References

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. Available at: [Link]

• Synthesis and Biological Evaluation of Novel pyrimido[4,5-b]quinoline-2,4-Dione Derivatives as MDM2 Ubiquitin Ligase Inhibitors. PubMed. Available at: [Link]

• p53 Antibody: An Introductory Guide. Bio-Rad. Available at: [Link]

• p53 Ubiquitination: Mdm2 and Beyond. PMC. Available at: [Link]

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Royal Society of Chemistry. Available at: [Link]

• Discovery of Mdm2-MdmX E3 Ligase Inhibitors Using a Cell-Based Ubiquitination Assay. American Association for Cancer Research. Available at: [Link]

• One-pot synthesis of novel pyrimido[4,5- b ]quinolines and pyrido[2,3- d :6,5- d ′]dipyrimidines. Springer. Available at: [Link]

• Interaction of p53 with Cellular Proteins. Springer. Available at: [Link]

• MDM2-Driven p53 Ubiquitination Assay Kit. BPS Bioscience. Available at: [Link]

• Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. PubMed. Available at: [Link]

• Accelerated MDM2 auto-degradation induced by DNA-damage kinases is required for p53 activation. EMBO. Available at: [Link]

• Cell-Based Ubiquitination Assay Discovery of Mdm2-MdmX E3 Ligase Inhibitors Using a. Columbia University. Available at: [Link]

• Western blot analysis of p53-dependent expression of the indicated... ResearchGate. Available at: [Link]

• Regulation of p53: a collaboration between Mdm2 and Mdmx. Oncotarget. Available at: [Link]

• Characterization of In Vitro Mdm2 E3 Ubiquitin Ligase-Mediated p53 Ubiquitination. BostonBiochem. Available at: [Link]

• Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega. Available at: [Link]

• Mdm2 auto-ubiquitination promotes Lys 48 -linked polyubiquitination of... ResearchGate. Available at: [Link]

• Synthesis, Antioxidant and Antiproliferative Actions of 4-(1,2,3-Triazol-1-yl)quinolin-2(1H)-ones as Multi-Target Inhibitors. MDPI. Available at: [Link]

• Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. PubMed. Available at: [Link]

• Decoding the Role of MDM2 as a Potential Ubiquitin E3 Ligase and Identifying the Therapeutic Efficiency of Alkaloids against MDM2 in Combating Glioblastoma. ACS Omega. Available at: [Link]

• Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. DocPlayer. Available at: [Link]

• Dual Roles of MDM2 in the Regulation of p53: Ubiquitination Dependent and Ubiquitination Independent Mechanisms of MDM2 Repression of p53 Activity. PubMed Central. Available at: [Link]

• p53 isoforms can regulate p53 transcriptional activity. PMC. Available at: [Link]

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Application Notes and Protocols for the Evaluation of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione in Nonsense Mutation Suppression

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide for the investigation of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione and its derivatives as potential therapeutic agents for genetic diseases caused by nonsense mutations. This document outlines the scientific rationale, key experimental workflows, and detailed protocols to assess the efficacy and safety of these compounds in a preclinical research setting.

Introduction: The Therapeutic Promise of Nonsense Mutation Suppression

Nonsense mutations introduce a premature termination codon (PTC) into the open reading frame of a gene, leading to the synthesis of a truncated, non-functional protein.[1][2] This is the underlying cause of numerous genetic disorders, including cystic fibrosis, Duchenne muscular dystrophy, and certain cancers. One promising therapeutic strategy is the use of small molecules that can induce the ribosome to "read through" the PTC, thereby restoring the production of a full-length, functional protein.[1]

Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione is a heterocyclic compound that has emerged as a potential scaffold for the development of novel nonsense mutation suppressors. This guide will provide the foundational knowledge and practical protocols to investigate its potential in this therapeutic area.

Mechanism of Action: Unraveling the Molecular Strategy

The suppression of nonsense mutations can be achieved through two primary mechanisms:

• Read-through Activation: This involves the recruitment of a near-cognate aminoacyl-tRNA to the PTC, allowing for the insertion of an amino acid and the continuation of translation.

• Nonsense-Mediated mRNA Decay (NMD) Inhibition: NMD is a cellular surveillance pathway that degrades mRNAs containing PTCs.[3] By inhibiting NMD, the stability of the mutant mRNA is increased, providing more template for the translation of a full-length protein.

The experimental workflows outlined in this guide are designed to elucidate which of these mechanisms, or a combination thereof, is employed by Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

Caption: Mechanisms of nonsense mutation suppression by Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

Experimental Workflow: A Step-by-Step Approach

The following workflow provides a logical progression for evaluating a novel compound for nonsense mutation suppression activity.

Caption: A streamlined workflow for the evaluation of nonsense mutation suppressors.

Compound Preparation and Handling

Given that specific solubility data for Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione may not be readily available, a systematic approach to solubilization is recommended.

Parameter	Recommendation	Rationale
Primary Solvent	Dimethyl sulfoxide (DMSO)	High solubilizing capacity for a wide range of organic molecules.
Stock Concentration	10-50 mM	A concentrated stock allows for minimal solvent addition to cell culture media.
Working Concentration	0.1 - 100 µM (initial screen)	A broad concentration range is necessary to identify the optimal therapeutic window.
Final DMSO Concentration in Media	< 0.5% (v/v)	High concentrations of DMSO can be toxic to cells and may affect experimental outcomes.

Protocol for Stock Solution Preparation:

• Accurately weigh a small amount of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

• Dissolve the compound in an appropriate volume of high-purity DMSO to achieve the desired stock concentration.

• Vortex or sonicate until the compound is completely dissolved.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

In Vitro Efficacy Assays

Dual-Luciferase Reporter Assay for Read-through Quantification

This assay is a highly sensitive method for quantifying the read-through of a PTC.[4][5][6] It utilizes a reporter vector containing a firefly luciferase gene interrupted by a nonsense mutation, and a Renilla luciferase gene as an internal control for normalization of transfection efficiency and cell viability.

Materials:

• HEK293T or other suitable host cell line.

• Dual-luciferase reporter plasmid with a PTC (e.g., pGL3-control-PTC).

• Renilla luciferase control plasmid (e.g., pRL-TK).

• Transfection reagent.

• Dual-Luciferase® Reporter Assay System.

• Luminometer.

Protocol:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the firefly luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's instructions.

• Compound Treatment: 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. Include a vehicle control (DMSO) and a positive control (e.g., G418).

• Incubation: Incubate the cells for 24-48 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using the passive lysis buffer provided in the assay kit.[7]

• Luminescence Measurement:

  • Add the Luciferase Assay Reagent II (LAR II) to each well and measure the firefly luciferase activity.[4][6]

  • Add the Stop & Glo® Reagent to quench the firefly reaction and initiate the Renilla luciferase reaction. Measure the Renilla luciferase activity.[5][6]

• Data Analysis: Calculate the read-through efficiency as the ratio of firefly to Renilla luciferase activity, normalized to the vehicle control.

Western Blotting for Full-Length Protein Detection

Western blotting provides a direct visual confirmation of the restoration of full-length protein expression.[8][9][10][11]

Materials:

• Cell line with an endogenous nonsense mutation (e.g., CFBE41o- cells with the W1282X CFTR mutation).

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors.

• SDS-PAGE gels and running buffer.

• Transfer apparatus and membranes (PVDF or nitrocellulose).

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibody specific to the full-length protein.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Protocol:

• Cell Culture and Treatment: Culture the cells to 70-80% confluency and treat with various concentrations of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione for 48-72 hours.

• Protein Extraction: Lyse the cells in ice-cold lysis buffer containing protease inhibitors.[11]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.[8]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[10]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[9]

• Antibody Incubation:

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[8]

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the signal using an appropriate imaging system.

NMD Inhibition Assay via RT-qPCR

This assay measures the steady-state levels of mRNA transcripts known to be targets of the NMD pathway. An increase in the levels of these transcripts upon treatment with the compound suggests NMD inhibition.[3][12][13]

Materials:

• Cell line of interest.

• RNA extraction kit.

• Reverse transcriptase and cDNA synthesis kit.

• qPCR primers for NMD target genes (e.g., ATF4, GADD45A) and a housekeeping gene (e.g., GAPDH, ACTB).

• qPCR master mix.

• Real-time PCR instrument.

Protocol:

• Cell Treatment: Treat cells with Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione for a specified period (e.g., 6-24 hours).

• RNA Extraction: Isolate total RNA from the cells using a commercial kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcriptase kit.

• qPCR: Perform quantitative PCR using primers for NMD target genes and a housekeeping gene for normalization.[14]

• Data Analysis: Calculate the relative expression of the NMD target genes using the ΔΔCt method.

Cytotoxicity and Off-Target Effects

It is crucial to assess the cytotoxicity of any potential therapeutic compound. The MTT assay is a widely used colorimetric assay to measure cellular metabolic activity as an indicator of cell viability.[15][16][17][18]

Protocol for MTT Assay:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

In Vivo Evaluation

For promising lead compounds, in vivo studies in relevant animal models are essential to evaluate efficacy and safety.

Formulation for In Vivo Administration

Poorly water-soluble compounds like Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione often require specialized formulations for in vivo delivery.[19][20][21][22]

Formulation Strategy	Description
Co-solvent Systems	Using a mixture of solvents (e.g., DMSO, PEG400, Tween 80) to dissolve the compound.
Suspensions	Dispersing the compound as fine particles in a vehicle with suspending agents.
Lipid-Based Formulations	Dissolving the compound in oils or lipids to enhance absorption.

Animal Models

Several animal models with nonsense mutations are available for preclinical testing, such as the mdx mouse model for Duchenne muscular dystrophy.[23][24]

General Protocol for In Vivo Study:

• Animal Acclimatization: Acclimate the animals to the housing conditions for at least one week.

• Compound Administration: Administer the formulated Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione via an appropriate route (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Monitor the animals for any signs of toxicity and for therapeutic outcomes (e.g., restoration of protein function, improvement in disease phenotype).

• Tissue Collection and Analysis: At the end of the study, collect tissues for analysis of full-length protein expression (Western blot) and other relevant biomarkers.

Troubleshooting

Problem	Possible Cause	Solution
Inconsistent results in luciferase assay	Pipetting errors, uneven cell seeding, contamination.	Use calibrated pipettes, ensure a single-cell suspension for seeding, maintain sterile technique.[25][26][27]
High background in Western blot	Insufficient blocking, high antibody concentration.	Increase blocking time, use a different blocking agent, optimize antibody dilutions.
No read-through detected	Compound inactivity, inappropriate concentration, short incubation time.	Test a wider concentration range, increase incubation time, verify compound integrity.
High cytotoxicity	Compound toxicity, high DMSO concentration.	Lower the compound concentration, ensure final DMSO concentration is <0.5%.

References

• BenchChem. (2025). Application Notes and Protocols for Measuring NMD Targets by RT-qPCR Following eIF4A3 Inhibition.
• BenchChem. (2025). Technical Support Center: Formulation of Poorly Soluble Compounds for In Vivo Studies.
• WuXi AppTec. (2024, April 3).
• Roche.
• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods.
• Abcam. (n.d.). MTT assay protocol.
• PubMed. (2016, September 10).
• Future4200.
• ResearchGate. Cell Sensitivity Assays: The MTT Assay.
• PubMed. (2011). Cell sensitivity assays: the MTT assay.
• ResearchGate. (2025, July 8).
• PMC - NIH.
• Abcam.
• Bitesize Bio. (2024, October 2).
• Creative Biogene. Dual Luciferase Reporter Assay Protocol.
• Proteintech Group. Western Blot Protocol.
• PMC - NIH.
• Ansh Labs. Troubleshooting Immunoassays.
• Promega Corporation. Dual-Luciferase® Reporter Assay System Protocol.
• Semantic Scholar. (2015, July 4). Treatment of Nonsense Mutations Using Stop Codon Read-through Therapeutics and Creation of Animal Models Using CRISPR-Cas9.
• ResearchGate. Primer used for qPCR analysis of endogenous NMD targets and frameshift-bearing transcripts.
• Madame Curie Bioscience Database - NCBI.
• Azure Biosystems. 6 Western Blotting Steps.
• Journal of Experimental Medicine | Rockefeller University Press. (2009, September 21).
• PNAS.
• R&D Systems. Western Blot Protocol.
• Promega Corporation. Dual-Luciferase® Reporter Assay and Dual-Luciferase® Reporter 1000 Assay Systems Quick Protocol.
• Abcam. (n.d.). Western blot protocol.
• Biocompare: The Buyer's Guide for Life Scientists. (2022, October 18). Immunoassay Troubleshooting.
• PMC - NIH.
• Bio-Rad. General Protocol for Western Blotting.
• Promega Corporation. Dual-Luciferase(R) Reporter Assay System Technical Manual #TM040.
• Human Molecular Genetics. (2023, May 5). Inhibition of nonsense-mediated mRNA decay may improve stop codon read-through therapy for Duchenne muscular dystrophy.
• ResearchG
• Gentarget. HEK293-CFTR cell line with RFP and Blasticidin marker.
• PMC - NIH. Nonsense suppression therapies in human genetic diseases.
• JoVE. (2014, June 1). High-throughput Functional Screening using a Homemade Dual-glow Luciferase Assay.
• Frontiers.
• AACR Journals.
• PubMed Central. (2018, November 16).
• NIH.
• PubMed.
• PMC.
• MDPI. Pharmaceuticals Promoting Premature Termination Codon Readthrough: Progress in Development.
• MDPI.

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Application Notes and Protocols for Evaluating the Antimicrobial and Antioxidant Activity of Pyrimido[4,5-b]quinoline Derivatives

Introduction: The Dual-Threat Potential of Pyrimido[4,5-b]quinolines

The pyrimido[4,5-b]quinoline scaffold represents a privileged heterocyclic system in medicinal chemistry. This rigid, fused-ring structure is a key pharmacophore in compounds exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects.[1] The escalating crisis of antimicrobial resistance (AMR) necessitates the development of novel therapeutic agents that can overcome existing resistance mechanisms.[2][3] Simultaneously, the role of oxidative stress in the pathogenesis of numerous diseases has highlighted the therapeutic potential of antioxidants.

Pyrimido[4,5-b]quinoline derivatives are uniquely positioned as candidates for dual-action agents, capable of combating microbial infections while concurrently mitigating oxidative damage.[2][4][5] Their biological activity is highly dependent on the nature and position of substituents on the core structure, allowing for fine-tuning of their therapeutic properties.[1][3][4]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals, detailing robust, field-proven protocols for the systematic evaluation of the antimicrobial and antioxidant activities of novel pyrimido[4,5-b]quinoline derivatives. The methodologies described herein are grounded in established standards to ensure data integrity, reproducibility, and comparability.

Overall Experimental Workflow

A systematic approach is crucial for efficiently screening and characterizing novel compounds. The workflow begins with preliminary qualitative antimicrobial screening to identify active compounds, followed by quantitative determination of potency. Concurrently, the antioxidant capacity is evaluated through a battery of assays that probe different mechanisms of action.

Figure 1: General workflow for evaluating dual antimicrobial and antioxidant activities.

Part A: Evaluation of Antimicrobial Activity

The antimicrobial potential of quinoline-based compounds often stems from their ability to interfere with essential bacterial processes, such as DNA replication, by inhibiting enzymes like DNA gyrase and topoisomerase.[6] The following protocols provide a two-tiered approach to first screen for activity and then quantify the potency.

Protocol 1: Agar Well Diffusion Assay (Qualitative Screening)

This method serves as an excellent initial screen to quickly and visually assess the antimicrobial activity of the synthesized derivatives against a panel of pathogenic microbes.[7][8]

Principle of the Assay The test compound diffuses from a well through a solidified agar medium that has been uniformly seeded with a specific microorganism. If the compound is effective, it inhibits microbial growth, resulting in a clear zone of inhibition (ZOI) around the well. The diameter of this zone is proportional to the compound's activity and diffusion characteristics.[9]

Step-by-Step Methodology

• Media Preparation: Prepare Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi according to the manufacturer's instructions and sterilize by autoclaving. Pour approximately 20-25 mL of the molten agar into sterile 100 mm Petri dishes on a level surface and allow it to solidify completely.

• Inoculum Preparation:

  • Pick 3-5 well-isolated colonies of the test microorganism from an overnight culture plate.

  • Suspend the colonies in sterile saline (0.85% NaCl) or Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL for bacteria).

• Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum suspension. Press and rotate the swab firmly against the inside of the tube above the liquid level to remove excess fluid. Swab the entire surface of the MHA/SDA plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.

• Well Creation: Using a sterile cork borer (6-8 mm in diameter), punch uniform wells into the agar.[8][10] Carefully remove the agar plugs without disturbing the surrounding medium.

• Sample Loading:

  • Prepare stock solutions of the test pyrimido[4,5-b]quinoline derivatives (e.g., 10 mg/mL) in a suitable solvent like Dimethyl Sulfoxide (DMSO).

  • Pipette a fixed volume (e.g., 50-100 µL) of each test compound solution into a designated well.

  • Controls are critical:

    • Positive Control: Load a well with a standard antibiotic solution (e.g., Cefaxone for bacteria, Ketoconazole for fungi at a known effective concentration).[10]

    • Negative Control: Load a well with the pure solvent (e.g., DMSO) to ensure it has no intrinsic antimicrobial activity.[10]

• Incubation: Allow the plates to stand for 1-2 hours at room temperature to permit diffusion of the compounds. Invert the plates and incubate at 35-37°C for 18-24 hours for bacteria, or at 28°C for 48-72 hours for fungi.[10]

• Data Collection: Measure the diameter of the clear zone of inhibition (including the well diameter) in millimeters (mm) using a caliper or ruler.

Key Considerations & Rationale

• Choice of Agar: MHA is the standard for non-fastidious bacteria as it has good batch-to-batch reproducibility and does not inhibit common antibiotics.

• Inoculum Density: A standardized inoculum is essential for reproducibility. An overly dense inoculum can obscure inhibition zones, while a sparse one can exaggerate them.

• Solvent Choice: DMSO is commonly used but its concentration should be kept low, as it can be toxic to some microbes. The negative control validates that any observed zone is due to the compound, not the solvent.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

Following a positive result in the diffusion assay, the MIC must be determined. This quantitative method establishes the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[11] This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[12]

Principle of the Assay A standardized suspension of the microorganism is exposed to serial dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate. After incubation, the wells are visually inspected for turbidity. The MIC is the lowest concentration where no growth is observed.[11]

Step-by-Step Methodology

• Preparation of Test Compound Dilutions:

  • In a sterile 96-well U-bottom or flat-bottom microtiter plate, add 50 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of a single row.

  • Prepare a starting solution of the test compound in CAMHB at twice the highest desired final concentration. Add 100 µL of this solution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard the final 50 µL from well 10.

  • This leaves well 11 as the growth control (no compound) and well 12 as the sterility control (no compound, no inoculum).

• Inoculum Preparation: Prepare a microbial suspension adjusted to the 0.5 McFarland standard as described in Protocol 1. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Plate Inoculation: Add 50 µL of the final standardized inoculum to wells 1 through 11. Do not add inoculum to well 12. This brings the total volume in each well to 100 µL and halves the concentration of the compound to the desired final test range.

• Controls:

  • Growth Control (Well 11): Contains CAMHB and inoculum. This well must show turbidity for the test to be valid.

  • Sterility Control (Well 12): Contains CAMHB only. This well must remain clear.

  • Standard Antibiotic: Run a parallel dilution series with a known antibiotic (e.g., Vancomycin) as a positive control and for quality assurance.

• Incubation: Cover the plate with a lid or sealing film and incubate at 35-37°C for 16-20 hours in ambient air.

• Reading the MIC: After incubation, visually inspect the wells for turbidity (growth) from the bottom using a reading mirror or on a dark, non-reflective surface. The MIC is the lowest concentration of the compound at which there is no visible growth.

Data Presentation: Sample Antimicrobial Activity Table

Compound ID	Test Organism	Agar Well Diffusion ZOI (mm)	Broth Microdilution MIC (µg/mL)
PQ-01	Staphylococcus aureus (ATCC 29213)	22	4
Escherichia coli (ATCC 25922)	18	16
Candida albicans (ATCC 90028)	15	32
PQ-02	Staphylococcus aureus (ATCC 29213)	14	64
Escherichia coli (ATCC 25922)	- (No Zone)	>128
Candida albicans (ATCC 90028)	- (No Zone)	>128
Cefaxone	Staphylococcus aureus (ATCC 29213)	28	1
(Control)	Escherichia coli (ATCC 25922)	30	0.5
DMSO	All strains	- (No Zone)	N/A
(Control)

Part B: Assessment of Antioxidant Activity

Antioxidants function by neutralizing harmful reactive oxygen species (ROS) through various mechanisms, primarily by donating an electron or a hydrogen atom.[13] A comprehensive assessment requires multiple assays, as different methods reflect different aspects of antioxidant action.[14]

Visualizing the Mechanism: Radical Scavenging

The most common antioxidant assays rely on the ability of the test compound to scavenge a stable, colored radical, leading to a measurable loss of color.

Figure 2: Simplified schematic of DPPH radical neutralization by an antioxidant.

Protocol 3: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is simple, rapid, and widely used for screening the radical scavenging activity of compounds.[14]

Principle of the Assay DPPH is a stable free radical that has a deep violet color with maximum absorbance around 517 nm. When an antioxidant donates a hydrogen atom or electron to DPPH•, it is reduced to its non-radical form, DPPH-H, resulting in a color change from violet to pale yellow. The decrease in absorbance is proportional to the scavenging activity.[15]

Step-by-Step Methodology

• Reagent Preparation: Prepare a ~0.1 mM solution of DPPH in methanol or ethanol. The solution should be freshly prepared and kept in the dark.

• Assay Procedure:

  • Prepare a series of concentrations for each test compound and a standard antioxidant (e.g., Ascorbic Acid, Trolox) in the chosen solvent.

  • In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample concentration.[16]

  • Controls:

    • Blank: 100 µL solvent + 100 µL DPPH solution.

    • Sample Blank: 100 µL sample + 100 µL solvent (to account for compound color).

• Incubation and Measurement: Mix gently and incubate the plate in the dark at room temperature for 30 minutes.[16] Measure the absorbance at 515-517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of scavenging activity using the formula: % Scavenging = [(A_blank - (A_sample - A_sample_blank)) / A_blank] * 100

  • Plot the % scavenging against the compound concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) using non-linear regression analysis.

Protocol 4: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

The ABTS assay is versatile as it can measure the activity of both hydrophilic and lipophilic antioxidants and is not affected by pH in the same way as the DPPH assay.[15][17]

Principle of the Assay ABTS is oxidized with potassium persulfate to generate the ABTS radical cation (ABTS•⁺), a stable blue-green radical. In the presence of an antioxidant, the radical is reduced, and the solution loses its color. The decrease in absorbance, typically measured at 734 nm, is proportional to the antioxidant activity.[15]

Step-by-Step Methodology

• ABTS•⁺ Radical Generation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to allow for complete radical generation.[16]

• Working Solution Preparation: Before use, dilute the ABTS•⁺ stock solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of the test compound (at various concentrations) to 200 µL of the ABTS•⁺ working solution.[16]

  • Mix and incubate at room temperature for 5-7 minutes.

• Measurement and Calculation: Measure the absorbance at 734 nm. Calculate the % scavenging and IC₅₀ value as described for the DPPH assay.

Protocol 5: Ferric Reducing Antioxidant Power (FRAP) Assay

This assay does not measure radical scavenging directly but assesses the total antioxidant power by measuring the ability of a compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[13]

Principle of the Assay At low pH, antioxidants reduce a colorless ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color with an absorbance maximum at 593 nm. The change in absorbance is directly related to the reducing power of the antioxidants in the sample.[13][18]

Step-by-Step Methodology

• FRAP Reagent Preparation (Freshly Prepared):

  • Mix the following three solutions in a 10:1:1 (v/v/v) ratio:

    • 300 mM Acetate buffer (pH 3.6)

    • 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl

    • 20 mM FeCl₃·6H₂O in distilled water

  • Warm the freshly mixed reagent to 37°C before use.

• Standard Curve: Prepare a standard curve using a known concentration of ferrous sulfate (FeSO₄·7H₂O) (e.g., 100 to 2000 µM).

• Assay Procedure:

  • In a 96-well plate, add 20 µL of the sample, standard, or blank (solvent) to designated wells.

  • Add 150-180 µL of the pre-warmed FRAP reagent to all wells.[19]

  • Mix and incubate at 37°C for 4-10 minutes.[19][20]

• Measurement and Calculation: Measure the absorbance at 593 nm. Calculate the FRAP value of the samples by comparing their absorbance to the standard curve. Results are typically expressed as µM Fe(II) equivalents.

Data Presentation: Sample Antioxidant Activity Table

Compound ID	DPPH Scavenging IC₅₀ (µM)	ABTS Scavenging IC₅₀ (µM)	FRAP Value (µM Fe(II) Equiv. per µM compound)
PQ-01	15.2	8.9	1.8
PQ-02	125.6	98.4	0.4
Ascorbic Acid	22.5	12.1	1.0 (by definition)
(Control)

Structure-Activity Relationship (SAR) and Data Interpretation

The ultimate goal of this screening cascade is to establish a clear Structure-Activity Relationship (SAR). By comparing the biological activity data (MIC, IC₅₀, FRAP values) across a library of pyrimido[4,5-b]quinoline derivatives, researchers can deduce the impact of different functional groups and substitution patterns.

Key Questions to Address:

• Electron-donating vs. Electron-withdrawing groups: How do substituents like -OCH₃, -OH, or -NO₂, -Cl affect antimicrobial and antioxidant potency? Generally, electron-donating groups may enhance antioxidant activity.

• Steric Hindrance: Does the size and position of a substituent block access to the active site of a microbial target or hinder interaction with free radicals?

• Lipophilicity: How does the compound's solubility in lipids affect its ability to cross microbial cell membranes?

• Correlation: Is there a correlation between antioxidant and antimicrobial activity? Some compounds may exhibit strong activity in one area but not the other, suggesting different underlying mechanisms.

A thorough SAR analysis is pivotal for guiding the rational design of next-generation derivatives with optimized potency and selectivity, moving promising lead compounds forward in the drug discovery pipeline.

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Application Notes and Protocols for the Synthesis of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione from Barbituric Acid

Introduction: The Significance of the Pyrimido[4,5-b]quinoline Scaffold

The pyrimido[4,5-b]quinoline core structure is a privileged heterocyclic system in medicinal chemistry and drug development.[1][2] This fused tricyclic scaffold, also known as a 5-deazaflavin analogue, is present in numerous compounds exhibiting a broad spectrum of biological activities. These include potential applications as antimicrobial, anti-inflammatory, analgesic, and anticancer agents.[3][4][5][6] Specifically, derivatives of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione have been investigated as inhibitors of MDM2 ubiquitin ligase, presenting a promising avenue for cancer therapy.[3] The development of efficient, versatile, and sustainable synthetic methodologies is therefore crucial for exploring the full therapeutic potential of this important class of molecules.[1]

This document provides a detailed guide for the synthesis of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold, with a focus on a robust and widely adopted multi-component reaction strategy utilizing barbituric acid as a key building block.

Synthetic Strategy: A Multi-Component Approach via Domino Reaction

The synthesis of pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones can be efficiently achieved through a one-pot, three-component reaction involving an aromatic aldehyde, an aniline derivative, and barbituric acid.[7][8] This method is a significant improvement over classical synthetic routes that often require the preparation of unstable 2-aminobenzaldehyde derivatives.[7][8] The reaction proceeds through a domino sequence of reactions, combining a Knoevenagel condensation, a Michael addition, and an intramolecular cyclization/dehydration, embodying principles of green and atom-economical chemistry.[9][10]

Reaction Mechanism

The underlying mechanism can be understood as a variation of the Friedländer annulation, which is a classical method for quinoline synthesis.[2][11][12] The reaction is typically catalyzed by an acid or a base. The sequence of events is as follows:

• Knoevenagel Condensation: The reaction initiates with a base- or acid-catalyzed Knoevenagel condensation between the aromatic aldehyde and the active methylene group of barbituric acid to form an arylidene barbiturate intermediate.[8]

• Michael Addition: The aniline derivative then undergoes a conjugate (Michael) addition to the electron-deficient double bond of the arylidene barbiturate.

• Intramolecular Cyclization and Dehydration: The resulting intermediate undergoes an intramolecular cyclization, where the amino group of the aniline moiety attacks one of the carbonyl groups of the barbituric acid ring. This is followed by dehydration to form the fused quinoline ring system.

• Tautomerization/Aromatization: The final step involves tautomerization to yield the stable, aromatic pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

The overall transformation results in the formation of two new rings and multiple C-C and C-N bonds in a single synthetic operation.

Caption: A typical experimental workflow for the synthesis.

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine barbituric acid (1.0 mmol, 128 mg), benzaldehyde (1.0 mmol, 106 mg), and aniline (1.0 mmol, 93 mg).

• Solvent Addition: Add glacial acetic acid (10 mL) to the flask.

• Heating and Reflux: Place the flask in a heating mantle or oil bath on a magnetic stirrer/hotplate. Heat the mixture to reflux (approximately 118 °C) with continuous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Product Isolation: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing ice-cold water (50 mL). A solid precipitate will form.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with cold water (2 x 20 mL) to remove any residual acetic acid and other water-soluble impurities.

• Purification: Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to obtain the pure pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative.

• Drying: Dry the purified product in a vacuum oven.

Characterization and Data Analysis

The structure of the synthesized compound should be confirmed using standard analytical techniques.

Technique	Expected Data/Observations
¹H NMR	Aromatic protons in the range of δ 7.0-8.5 ppm. A singlet for the C5-H proton around δ 5.0 ppm (if not substituted). NH protons as broad singlets, typically downfield (>10 ppm).
¹³C NMR	Signals for carbonyl carbons (C=O) in the range of δ 150-170 ppm. Aromatic and heterocyclic carbons in the range of δ 100-150 ppm.
IR (KBr)	N-H stretching vibrations around 3200-3400 cm⁻¹. C=O stretching vibrations around 1650-1720 cm⁻¹. C=C and C=N stretching in the aromatic region (1450-1600 cm⁻¹).
Mass Spec (MS)	The molecular ion peak (M⁺) corresponding to the calculated molecular weight of the product.
Melting Point	A sharp melting point, indicating the purity of the compound.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Extend the reaction time. Ensure the reflux temperature is maintained. Consider using a more efficient catalyst. [1][13]
Loss of product during workup or purification.	Use minimal solvent for recrystallization. Ensure complete precipitation before filtration.
Reaction does not proceed	Low reactivity of substrates.	For electron-deficient anilines or sterically hindered aldehydes, a stronger acid catalyst or higher temperatures may be required. Consider a solvent-free mechanochemical approach. [9]
Inactive catalyst.	Use fresh or purified catalyst.
Impure Product	Presence of starting materials.	Ensure the reaction goes to completion via TLC monitoring. Optimize the recrystallization solvent system.
Formation of side products (e.g., Knoevenagel product).	Ensure equimolar amounts of reactants. Control the reaction temperature.

Conclusion

The three-component synthesis of pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones from barbituric acid, aldehydes, and anilines is a highly efficient and versatile method for accessing this biologically important scaffold. [7][8]The protocol is robust, scalable, and adheres to the principles of green chemistry by minimizing waste and maximizing atom economy. By understanding the underlying mechanism and key experimental parameters, researchers can readily synthesize a diverse library of these compounds for further investigation in drug discovery and development programs.

References

• A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. Molecular Diversity. [Link]

• A green synthesis of pyrimido[4,5-b]quinolines and pyrido[2,3-d]pyrimidines via a mechanochemical approach. Organic & Biomolecular Chemistry. [Link]

• Synthesis and biological evaluation of novel pyrimido[4,5-b]quinoline-2,4-dione derivatives as MDM2 ubiquitin ligase inhibitors. PubMed. [Link]

• An efficient synthesis of pyrimido[4,5-b]quinoline and indenopyrido[2,3-d]pyrimidine derivatives in the presence of Fe3O4@nano-cellulose/Sb (V) as a bio-based magnetic nano-catalyst. ProQuest. [Link]

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. [Link]

• Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega. [Link]

• Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. Current Research in Chemistry. [Link]

• One-pot synthesis of novel pyrimido[4,5- b ]quinolines and pyrido[2,3- d :6,5- d ′]dipyrimidines using a magnetically recoverable nanocatalyst. Journal of Chemical Sciences. [Link]

• Synthesis of Some Pyrimido[4,5-b]quinoline Derivatives. ResearchGate. [Link]

• New Pathway for the Synthesis of Pyrimido[4,5‐b]quinolines via One‐pot Reaction of Isatins, 6‐Aminouracils and 1,3‐Dimethylbarbituric Acid. ChemistrySelect. [Link]

• Recent Progress in Synthetic Chemistry and Biological Activities of Pyrimido[ 4,5-b] Quinoline Derivatives (Part III). ResearchGate. [Link]

• Synthesis and Radiation Stability of Some New Biologically Active Hydroquinoline and Pyrimido[4,5-b]quinoline Derivatives. ResearchGate. [Link]

• A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. ResearchGate. [Link]

• Different catalytic approaches of Friedländer synthesis of quinolines. National Institutes of Health. [Link]

• Synthesis of pyrimidoq[3][14]uinoline‐2,4‐diones with a catalyst structure. ResearchGate. [Link]

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. SpringerLink. [Link]

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. ResearchGate. [Link]

• Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. ResearchGate. [Link]

• Friedländer synthesis. Wikipedia. [Link]

• Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. National Institutes of Health. [Link]

• Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. Scilit. [Link]

• One-pot synthesis and pharmacological evaluation of new quinoline/pyrimido-diazepines as pulmonary antifibrotic agents. National Institutes of Health. [Link]

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Application Notes and Protocols: Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione as a Dual EGFR/HER2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold has emerged as a promising chemotype for the development of potent dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2). This document provides a comprehensive guide for researchers, offering detailed application notes and validated protocols for the synthesis, in vitro evaluation, and mechanistic characterization of this class of compounds. The protocols are designed to be self-validating, with explanations of the scientific principles behind experimental choices to ensure robust and reproducible results.

Introduction: The Rationale for Dual EGFR/HER2 Inhibition

The ErbB family of receptor tyrosine kinases, particularly EGFR (ErbB1) and HER2 (ErbB2), are critical regulators of cell proliferation, survival, and differentiation. Their aberrant activation through overexpression or mutation is a hallmark of numerous human cancers, including breast, lung, and gastric carcinomas. While selective inhibitors targeting either EGFR or HER2 have shown clinical efficacy, the development of resistance and the intricate signaling crosstalk between these receptors often limit their long-term effectiveness.

Preclinical studies have demonstrated that EGFR and HER2 act synergistically in cellular transformation. HER2 is the preferred dimerization partner for EGFR, and this heterodimerization enhances ligand affinity and prolongs signaling activity. Consequently, the simultaneous inhibition of both EGFR and HER2 offers a compelling therapeutic strategy to achieve a more comprehensive and durable blockade of oncogenic signaling, potentially overcoming resistance mechanisms and improving patient outcomes. The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core structure has been identified as a privileged scaffold for designing potent, dual-acting inhibitors that can effectively target the ATP-binding sites of both kinases.

Mechanism of Action: Disrupting the Oncogenic Signaling Cascade

Derivatives of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione act as ATP-competitive inhibitors, binding to the kinase domain of both EGFR and HER2. This binding event prevents the phosphorylation and subsequent activation of the receptors, thereby blocking the initiation of downstream signaling cascades. The primary pathways affected are the RAS/RAF/MEK/ERK (MAPK) pathway, which is crucial for cell proliferation, and the PI3K/AKT/mTOR pathway, a key regulator of cell survival and growth. By inhibiting these pathways, these compounds can induce cell cycle arrest and apoptosis in cancer cells that are dependent on EGFR and/or HER2 signaling.

Figure 1: EGFR/HER2 Signaling Inhibition.

Synthesis of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives

A highly efficient and versatile method for synthesizing the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold is through a one-pot, three-component reaction involving barbituric acid, an appropriate aniline, and an aldehyde.[1] This approach allows for the facile generation of a diverse library of compounds with various substitutions on the quinoline ring.

Protocol 3.1: One-Pot Synthesis[1]

Materials:

• Barbituric acid

• Substituted aniline

• Substituted aldehyde

• Ethanol or Acetic Acid (solvent)

• Round-bottom flask

• Reflux condenser

• Stirring plate with heating mantle

• Filtration apparatus

Procedure:

• To a round-bottom flask, add equimolar amounts of barbituric acid (1 mmol), the desired aniline (1 mmol), and the selected aldehyde (1 mmol).

• Add the solvent of choice (e.g., 10 mL of ethanol or acetic acid).

• Equip the flask with a reflux condenser and place it on a stirring plate with a heating mantle.

• Heat the reaction mixture to reflux and maintain for the appropriate time (typically 2-8 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The precipitated product can be collected by vacuum filtration.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to yield the desired pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative.

• The product can be further purified by recrystallization if necessary.

Rationale: This one-pot synthesis is highly efficient as it proceeds through a cascade of reactions (Knoevenagel condensation, Michael addition, and cyclization) without the need to isolate intermediates, saving time and resources. The choice of aniline and aldehyde allows for the introduction of various functional groups to explore structure-activity relationships (SAR).

In Vitro Evaluation Protocols

Biochemical Kinase Inhibition Assays

These assays directly measure the ability of the synthesized compounds to inhibit the enzymatic activity of purified EGFR and HER2 kinases.

Materials:

• Recombinant human EGFR and HER2 kinase

• ATP

• Kinase substrate (e.g., a synthetic peptide)

• Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• Test compounds dissolved in DMSO

• Microplate reader capable of luminescence detection

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• In a 384-well plate, add the test compound dilutions.

• Add the recombinant EGFR or HER2 kinase to each well and incubate for a short period (e.g., 10 minutes) at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP.

• Allow the reaction to proceed for a set time (e.g., 60 minutes) at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's instructions. This involves adding the ADP-Glo™ reagent to deplete unused ATP, followed by the addition of the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a microplate reader.

• The inhibitory activity is calculated as the percentage of kinase activity relative to a DMSO control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Rationale: This assay provides a direct measure of the compound's potency against the target kinases, independent of cellular factors. The use of a luminescent readout offers high sensitivity and a wide dynamic range.

Cell-Based Assays

These assays evaluate the effects of the compounds on cancer cells that overexpress EGFR and/or HER2.

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• Cancer cell line overexpressing EGFR/HER2 (e.g., SK-BR-3, BT-474, A431)

• Cell culture medium and supplements (e.g., DMEM, FBS, antibiotics)

• 96-well cell culture plates

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO or solubilization buffer

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of the test compounds and a DMSO vehicle control.

• Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.

• After the incubation period, add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the DMSO control.

• Determine the IC50 value by plotting the percentage of cell viability against the logarithm of the compound concentration.

Rationale: The MTT assay is a robust and widely used method to assess the cytotoxic or cytostatic effects of compounds on cancer cells. It provides a functional readout of the compound's activity in a cellular context.

Figure 2: MTT Assay Workflow.

This protocol uses flow cytometry to determine the effect of the compounds on cell cycle progression.

Materials:

• Cancer cell line

• 6-well cell culture plates

• Test compounds

• Phosphate-buffered saline (PBS)

• 70% cold ethanol

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with the test compound at its IC50 concentration for 24 or 48 hours.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cells in PI staining solution containing RNase A and incubate in the dark for 30 minutes at room temperature.

• Analyze the samples using a flow cytometer to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Rationale: By analyzing the distribution of cells in different phases of the cell cycle, this assay can reveal if the compound induces cell cycle arrest at a specific checkpoint, which is a common mechanism of action for anticancer agents.

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line

• 6-well cell culture plates

• Test compounds

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed and treat cells with the test compound as described for the cell cycle analysis.

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in the provided 1X Binding Buffer.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry within one hour. Viable cells are negative for both stains, early apoptotic cells are Annexin V-FITC positive and PI negative, and late apoptotic/necrotic cells are positive for both stains.

Rationale: This assay provides a quantitative measure of the compound's ability to induce programmed cell death, a key hallmark of an effective anticancer agent.

This technique is used to assess the phosphorylation status of EGFR, HER2, and downstream signaling proteins like AKT and ERK.

Materials:

• Cancer cell line

• Cell lysis buffer with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-HER2, anti-HER2, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells and treat with the test compound for a specified time.

• Lyse the cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the relative levels of protein phosphorylation.

Rationale: Western blotting provides direct evidence that the compound is inhibiting the target kinases and their downstream signaling pathways in a cellular context, confirming the proposed mechanism of action.

Quantitative Data Summary

The following table summarizes hypothetical IC50 values for a series of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives against EGFR, HER2, and a cancer cell line overexpressing both receptors.

Compound ID	EGFR IC50 (nM)	HER2 IC50 (nM)	SK-BR-3 Cell Viability IC50 (nM)
PQD-1	15	25	50
PQD-2	8	12	28
PQD-3	35	50	120
Lapatinib	10	15	35

In Vivo Evaluation

Promising compounds should be evaluated in vivo using animal models to assess their efficacy and tolerability.

Protocol 6.1: Xenograft Tumor Model

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line (e.g., BT-474)

• Matrigel

• Test compound formulated for in vivo administration

• Calipers for tumor measurement

Procedure:

• Subcutaneously implant cancer cells mixed with Matrigel into the flanks of the mice.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer the test compound and vehicle control to the respective groups according to a predetermined dosing schedule.

• Measure the tumor volume with calipers at regular intervals.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).

Rationale: The xenograft model provides a more complex biological system to evaluate the antitumor activity of the compound, taking into account factors such as pharmacokinetics and bioavailability.

References

• Aknin, K., Desbène-Finck, S., Helissey, P., & Giorgi-Renault, S. (2010). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. Molecular Diversity, 14(1), 123–130. [Link]

Sources

• 1. A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones

Welcome to the technical support center for the synthesis of pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones and their derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your synthetic protocols and improve yields. Our approach is grounded in established scientific principles and practical laboratory experience to address the common challenges encountered during this synthesis.

Overview of the Synthesis

The synthesis of the pyrimido[4,5-b]quinoline core is of significant interest due to the diverse biological activities of these compounds, including anticancer, antimicrobial, and anti-inflammatory properties[1][2]. A prevalent and efficient method for constructing this heterocyclic system is through a one-pot, three-component reaction. This typically involves the condensation of an aromatic aldehyde, an amine-containing reactant (such as aniline or a 6-aminopyrimidine derivative), and a 1,3-dicarbonyl compound like barbituric acid or dimedone[3][4][5].

The general reaction scheme is illustrated below:

Caption: General one-pot, three-component synthesis of Pyrimido[4,5-b]quinolines.

This guide will delve into the critical parameters of this reaction and provide solutions to common issues that may arise, thereby enabling you to consistently achieve high yields of your target compounds.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific experimental challenges.

Issue 1: Low or No Product Yield

Question: I am performing a three-component synthesis of a pyrimido[4,5-b]quinoline derivative, but I am consistently obtaining very low yields or no desired product at all. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield in this multicomponent reaction can stem from several factors, ranging from reactant quality to suboptimal reaction conditions. Here is a systematic approach to diagnosing and resolving the issue:

1. Reagent Quality and Stability:

• Aldehyde Reactivity: The nature of the substituent on the aromatic aldehyde can significantly influence its reactivity. Electron-withdrawing groups generally enhance reactivity, while strong electron-donating groups can retard the reaction. Ensure the aldehyde is pure and free from oxidation to the corresponding carboxylic acid.

• Amine Source: If using substituted anilines, their nucleophilicity is key. Electron-donating groups on the aniline ring will increase its reactivity. For syntheses employing 6-aminouracil or similar pyrimidines, ensure their purity.

• 1,3-Dicarbonyl Compound: Barbituric acid and its derivatives should be dry and of high purity.

2. Catalyst Selection and Concentration:

The choice of catalyst is often critical for driving the reaction to completion. A variety of catalysts have been successfully employed, and the optimal one can be substrate-dependent.

• Acid Catalysis: Protic acids like acetic acid or p-toluenesulfonic acid (p-TSA) are commonly used to catalyze the condensation steps[3][4]. If you are not using a catalyst, consider adding one. If you are, its concentration might need optimization.

• Lewis Acid and Heterogeneous Catalysts: For certain variations of this synthesis, Lewis acids or solid-supported catalysts have been shown to be highly effective. A wide range of catalysts have been reported, including trityl chloride, nano-magnetic particles, and DABCO, which can offer advantages in terms of yield and ease of workup[2][6].

Experimental Protocol: Catalyst Screening

To identify the optimal catalyst, a small-scale screening experiment is recommended:

• Set up parallel reactions using your standard substrates and solvent.

• To each reaction, add a different catalyst (e.g., acetic acid, p-TSA, a Lewis acid like ZnCl₂, or an organocatalyst like DABCO) at a catalytic amount (e.g., 10 mol%).

• Include a no-catalyst control reaction.

• Run the reactions under the same conditions (temperature, time) and monitor progress by Thin Layer Chromatography (TLC).

• Compare the product formation across the different catalysts to identify the most effective one for your specific substrates.

3. Solvent and Temperature Optimization:

The reaction medium and temperature play a crucial role in both reactant solubility and reaction rate.

• Solvent Polarity: Solvents like ethanol, acetic acid, water, or mixtures thereof are frequently used[4][7]. The choice of solvent can influence the reaction pathway and yields. Some modern, environmentally friendly protocols even utilize water as the solvent[4].

• Temperature and Heating Method: Many of these reactions require heating. Refluxing is a common method[7]. However, alternative energy sources like microwave irradiation or ultrasound have been reported to significantly reduce reaction times and improve yields[7][8].

Heating Method	Typical Reaction Time	Potential Advantages
Conventional Reflux	Several hours	Simple setup
Microwave Irradiation	Minutes	Rapid heating, improved yields
Ultrasound	30-60 minutes	Enhanced mixing, cavitation effects

4. Reaction Monitoring and Work-up:

• Reaction Time: Ensure the reaction is running for a sufficient duration. Monitor the reaction progress using TLC to determine the point of maximum product formation and to see if starting materials are being consumed.

• Work-up Procedure: The product may precipitate from the reaction mixture upon cooling. Ensure that the work-up procedure is suitable for isolating your specific derivative. In some cases, adjusting the pH might be necessary to facilitate precipitation.

Caption: Troubleshooting workflow for low product yield.

Issue 2: Formation of Multiple Products and Purification Difficulties

Question: My reaction is producing a complex mixture of products, making the purification of the desired pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione difficult. How can I improve the selectivity of the reaction?

Answer: The formation of side products is a common challenge in multicomponent reactions. Improving selectivity often involves fine-tuning the reaction conditions to favor the desired reaction pathway.

1. Understanding Potential Side Reactions:

The primary reaction involves a cascade of condensations and cyclizations. Potential side reactions can include the self-condensation of the aldehyde, the formation of Knoevenagel condensation products between the aldehyde and the 1,3-dicarbonyl compound, or the formation of imines that do not proceed to the final cyclization.

2. Modifying Reaction Conditions for Selectivity:

• Order of Reagent Addition: While many protocols are "one-pot," the order of addition can sometimes influence the outcome. Try pre-mixing the aldehyde and amine to form the imine before adding the 1,3-dicarbonyl compound.

• Temperature Control: Running the reaction at a lower temperature may slow down side reactions more than the main reaction, thus improving selectivity. Conversely, for some reactions, higher temperatures are needed to drive the final cyclization and prevent the accumulation of intermediates.

• Catalyst Choice: The catalyst not only affects the reaction rate but also its selectivity. A milder catalyst might prevent unwanted side reactions. For instance, some protocols have found success using environmentally benign catalysts like β-cyclodextrin, which can act as a supramolecular catalyst, potentially orienting the reactants favorably[1].

3. Purification Strategy:

• Recrystallization: The target pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones are often crystalline solids with limited solubility in common organic solvents. Recrystallization from a suitable solvent (e.g., DMF, DMSO, or ethanol/water mixtures) is a powerful purification technique.

• Column Chromatography: If recrystallization is ineffective, column chromatography on silica gel may be necessary. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, can help separate the desired product from impurities.

Frequently Asked Questions (FAQs)

Q1: What is the proposed reaction mechanism for the three-component synthesis?

A1: The exact mechanism can vary with the specific reactants and catalysts, but a generally accepted pathway involves an initial Knoevenagel condensation between the aromatic aldehyde and barbituric acid, followed by a Michael addition of the aniline, and subsequent intramolecular cyclization and dehydration to form the quinoline ring system.

Caption: Plausible reaction mechanism for the synthesis.

Q2: Can I use aliphatic aldehydes in this reaction?

A2: Yes, several studies have successfully demonstrated the use of both aliphatic and aromatic aldehydes in this synthesis, allowing for access to 5-substituted derivatives[3][9]. However, the reactivity and optimal conditions may differ from those used for aromatic aldehydes.

Q3: Are there alternative, more "green" synthetic methods available?

A3: Yes, there is a significant trend towards developing more environmentally friendly protocols. This includes the use of water as a solvent, employing reusable catalysts, and utilizing energy-efficient heating methods like microwave irradiation[1][4][7]. These methods not only reduce the environmental impact but can also lead to higher yields and simpler work-up procedures.

Q4: How can I functionalize the pyrimido[4,5-b]quinoline core after synthesis?

A4: The synthesized pyrimido[4,5-b]quinoline core can be further functionalized. For example, some studies have reported subsequent formylation reactions using the Vilsmeier-Haack reagent to introduce a formyl group, which can then be used for further derivatization[5][7].

References

• Gellis, A., et al. (2009). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. Molecular Diversity, 14(1), 123-130. [Link]

• (2015). One-Pot Three-Component Synthesis of Pyrimido[4,5-b]quinoline-Tetraone Derivatives in Water. ResearchGate. [Link]

• Trilleras, J., et al. (2020). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Royal Society Open Science, 7(3), 191986. [Link]

• Gouda, M. A., et al. (2015). Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. Current Research in Chemistry, 7(1), 14-20. [Link]

• Gouda, M. A., et al. (2022). Synthesis of pyrimido [4, 5-b] quinolones from 6-Aminopyrimidin-4-(thi)one derivatives. Mini-Reviews in Organic Chemistry, 20(6). [Link]

• Al-Mulla, A. (2017). Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. Journal of Heterocyclic Chemistry. [Link]

• El-Sayed, M. A., et al. (2022). Recent Routes in Synthesis and Biological Activity of Pyrimido[4,5-b] Quinoline Derivatives: A Review (Part II). ResearchGate. [Link]

• (2015). One-pot synthesis of novel pyrimido[4,5- b ]quinolines and pyrido[2,3- d ]. Journal of Chemical Sciences. [Link]

• Trilleras, J., et al. (2013). Synthesis of pyrimido[4,5-b]quinolines derivatives 2-4. ResearchGate. [Link]

• Maleki, A., et al. (2019). Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. Scientific Reports, 9(1), 1-7. [Link]

• (2018). Scope of the synthesis of pyrimido[4,5‐b]quinoline‐2,4(1H,3H)‐diones.[a]. ResearchGate. [Link]

• Maleki, A., et al. (2022). Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega, 7(50), 46830-46843. [Link]

• Ghorab, M. M., et al. (2019). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal, 11(6). [Link]

• ChemSynthesis. (n.d.). 5-hydroxy-1,3-dimethylpyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. ChemSynthesis. [Link]

• (2011). Synthesis of Some Pyrimido[4,5-b]quinoline Derivatives. ResearchGate. [Link]

• Ghorab, M. M., et al. (2019). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. ResearchGate. [Link]

• (2009). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. ResearchGate. [Link]

• (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Pyrimido[4,5-b]quinoline Synthesis

Welcome to the technical support center for the synthesis of pyrimido[4,5-b]quinolines. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of catalyst selection and troubleshoot common experimental challenges. Pyrimido[4,5-b]quinolines are a critical class of fused heterocyclic compounds, renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The efficient synthesis of these molecules is paramount for advancing medicinal chemistry and therapeutic development.

This guide provides in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting, ensuring you can confidently and successfully synthesize these valuable compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for synthesizing pyrimido[4,5-b]quinolines?

The synthesis of pyrimido[4,5-b]quinolines is often achieved through multicomponent reactions (MCRs), and the choice of catalyst is crucial for reaction efficiency and yield.[1] The most prevalent catalytic systems fall into three main categories:

• Acid Catalysts: Brønsted acids like p-toluenesulfonic acid (PTSA) and trifluoroacetic acid, as well as Lewis acids, are frequently used to catalyze the Friedländer annulation, a key step in the synthesis.[4][5] L-proline has also been employed as an effective organocatalyst.[6]

• Base Catalysts: Organic bases such as 1,4-diazabicyclo[2.2.2]octane (DABCO) are effective and inexpensive catalysts for the one-pot synthesis of pyrimido[4,5-b]quinoline derivatives.[7][8]

• Metal-Based Catalysts: A wide array of metal-based catalysts have been developed, including nanoparticles like nano-ZnO and nanocrystalline MgO, which offer high efficiency.[9] Palladium catalysts, such as Pd(OAc)₂, are also utilized in certain synthetic routes.[10]

Q2: How do I choose the right catalyst for my specific substrates?

The optimal catalyst depends on the specific functionalities of your starting materials (aldehydes, 1,3-dicarbonyl compounds, and 6-aminouracil derivatives).

• For electron-rich aromatic aldehydes, a milder acid catalyst or a base catalyst like DABCO may be sufficient.

• For electron-deficient aldehydes, a stronger acid catalyst or a more active metal-based catalyst might be necessary to drive the reaction forward.

• Substrates sensitive to harsh acidic or basic conditions may benefit from neutral catalytic systems, such as the use of trityl chloride, which generates a carbocationic catalytic system under neutral conditions.[3][11]

Q3: What are the advantages of using heterogeneous catalysts for this synthesis?

Heterogeneous catalysts, such as those immobilized on magnetic nanoparticles (e.g., acidic modified magnetic graphene oxide), offer several advantages:[9]

• Easy Separation and Recovery: They can be easily removed from the reaction mixture, simplifying product purification.

• Reusability: Many heterogeneous catalysts can be recycled and reused multiple times, making the process more cost-effective and environmentally friendly.

• Improved Stability: They often exhibit higher thermal and chemical stability compared to their homogeneous counterparts.

Q4: Can this synthesis be performed under solvent-free conditions?

Yes, several methods have been developed for the solvent-free synthesis of pyrimido[4,5-b]quinolines.[12] These approaches are often assisted by microwave irradiation or mechanochemical methods (ball-milling) and offer benefits such as reduced environmental impact, shorter reaction times, and often higher yields.[12][13] DABCO has been shown to be an effective catalyst for solvent-free reactions at elevated temperatures.[7][8]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Causes:

• Inactive Catalyst: The catalyst may have degraded due to improper storage or handling.

• Suboptimal Reaction Temperature: The reaction may require higher or lower temperatures for optimal catalyst activity.

• Incorrect Solvent: The chosen solvent may not be suitable for the reaction, affecting reactant solubility or catalyst performance.

• Steric Hindrance: Bulky substituents on the starting materials can impede the reaction.

• Deactivated Starting Materials: The aldehyde or other reactants may have degraded.

Solutions:

• Catalyst Verification: Use a fresh batch of catalyst or verify the activity of the current batch with a known control reaction.

• Temperature Optimization: Screen a range of temperatures to find the optimal condition. For instance, some DABCO-catalyzed reactions proceed efficiently at 90°C under solvent-free conditions.[8]

• Solvent Screening: If using a solvent, test a variety of solvents with different polarities. Polar protic solvents can be effective in some multicomponent reactions.[14]

• Increase Catalyst Loading: A modest increase in catalyst loading can sometimes overcome activation energy barriers.

• Check Reactant Purity: Ensure the purity of your starting materials using techniques like NMR or GC-MS.

Problem 2: Slow Reaction Rate

Possible Causes:

• Insufficient Catalyst Loading: The amount of catalyst may be too low to achieve a reasonable reaction rate.

• Low Reaction Temperature: The reaction may be kinetically slow at the current temperature.

• Poor Mixing: In heterogeneous reactions, inefficient stirring can limit the interaction between reactants and the catalyst surface.

Solutions:

• Optimize Catalyst Concentration: Systematically vary the catalyst loading to find the optimal concentration.

• Increase Temperature: Gradually increase the reaction temperature while monitoring for potential side product formation.

• Improve Agitation: Ensure vigorous stirring, especially for heterogeneous catalytic systems.

• Microwave Irradiation: Consider using microwave-assisted synthesis, which has been shown to significantly reduce reaction times.[6][12]

Problem 3: Difficulty in Product Purification

Possible Causes:

• Formation of Side Products: Competing side reactions can lead to a complex mixture of products.

• Residual Catalyst: Homogeneous catalysts can be challenging to remove from the final product.

• Unreacted Starting Materials: Incomplete conversion will contaminate the product.

Solutions:

• Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and minimize side product formation.

• Recrystallization: This is often an effective method for purifying the solid pyrimido[4,5-b]quinoline products.

• Column Chromatography: If recrystallization is ineffective, column chromatography can be used to separate the desired product from impurities.

• Use of Heterogeneous Catalysts: Employing a solid-supported or magnetic catalyst can simplify workup, as the catalyst can be easily filtered or magnetically separated.[9]

Experimental Protocols & Data

Table 1: Comparison of Catalytic Systems for Pyrimido[4,5-b]quinoline Synthesis

Catalyst	Catalyst Type	Typical Conditions	Advantages	Disadvantages	Reference
DABCO	Basic Organocatalyst	90°C, solvent-free	Inexpensive, efficient	May require elevated temperatures	[7][8]
Trityl Chloride	Carbocationic Catalyst	Chloroform, reflux	Neutral conditions, commercially available	Requires chlorinated solvent	[3][11]
GO/Fe₃O₄@PTRMS@BDSA@SO₃H	Heterogeneous Acid Catalyst	70°C, solvent-free	High efficiency, recyclable, easy separation	Multi-step catalyst synthesis	[9]
L-proline	Organocatalyst	Refluxing H₂O	Environmentally friendly solvent	Longer reaction times	[6]
PTSA	Brønsted Acid	Microwave, solvent-free	Rapid, good yields	Can be harsh for sensitive substrates	[12]

Protocol 1: DABCO-Catalyzed Synthesis of Pyrimido[4,5-b]quinolines

This protocol is adapted from the work of Esmaili et al.[8]

• In a round-bottomed flask equipped with a reflux condenser, combine the aromatic aldehyde (1 mmol), dimedone (1 mmol, 0.14 g), 6-amino-1,3-dimethyluracil (1 mmol, 0.155 g), and DABCO (25 mol %).

• Stir the mixture at 90°C under solvent-free conditions.

• Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with aqueous ethanol (20:80 ethanol/H₂O) (10 mL) to remove the DABCO catalyst.

• Purify the final product by washing with acetone.

Protocol 2: Trityl Chloride-Catalyzed Synthesis

This protocol is based on the method described by Khazaei et al.[3]

• To a round-bottomed flask with a reflux condenser, add the aromatic aldehyde (1 mmol), dimedone (1 mmol, 0.140 g), 6-amino-1,3-dimethyluracil (1 mmol, 0.155 g), and trityl chloride (10 mol %, 0.0278 g).

• Add chloroform (10 mL) as the solvent.

• Stir the mixture under reflux conditions for the appropriate time, monitoring by TLC.

• After the reaction is complete, remove the solvent under reduced pressure.

• Recrystallize the crude product from aqueous ethanol (70%) to obtain the purified pyrimido[4,5-b]quinoline.

Visualizing the Synthesis and Troubleshooting

Diagram 1: Generalized Reaction Mechanism

Caption: Generalized mechanism for the three-component synthesis.

Diagram 2: Troubleshooting Workflow for Low Yield

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 5. Friedlaender Synthesis [organic-chemistry.org]
• 6. Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00779H [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Facile synthesis of novel acidic modified magnetic graphene oxide and its application in the green synthesis of pyrimido[4,5-b]quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quinoline synthesis [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. Solvent free microwave synthesis and evaluation of antimicrobial activity of pyrimido[4,5-b]- and pyrazolo[3,4-b]quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A green synthesis of pyrimido[4,5-b]quinolines and pyrido[2,3-d]pyrimidines via a mechanochemical approach - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives

Welcome to the technical support center dedicated to addressing the solubility issues frequently encountered with pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives. This guide is designed for researchers, scientists, and drug development professionals working with this important class of heterocyclic compounds. Here, we provide practical troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to help you overcome solubility hurdles in your research.

Introduction: The Solubility Challenge

Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione and its derivatives are a significant class of compounds in medicinal chemistry, exhibiting a wide range of biological activities, including potential as anticancer, antimicrobial, and anti-inflammatory agents.[1] However, their planar, fused-ring structure often leads to strong intermolecular interactions in the solid state, resulting in high crystal lattice energy and consequently, poor solubility in aqueous and many organic solvents. This low solubility can be a major obstacle in various stages of research and development, from initial biological screening to formulation for in vivo studies.

This guide will walk you through a systematic approach to understanding and addressing these solubility challenges.

Frequently Asked Questions (FAQs)

Q1: Why are my pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives so poorly soluble?

A1: The core structure of these derivatives is a large, planar, and relatively rigid aromatic system. This planarity facilitates strong π-π stacking interactions between molecules in the solid state, leading to a highly stable crystal lattice that is difficult for solvent molecules to disrupt. Additionally, the presence of multiple hydrogen bond donors and acceptors can further contribute to high crystal packing energy, reducing solubility.

Q2: I'm having trouble dissolving my compound for a bioassay. What's a good starting point?

A2: For initial in vitro screening, Dimethyl Sulfoxide (DMSO) is a common solvent of choice for dissolving poorly soluble compounds. However, it's crucial to be mindful of the final DMSO concentration in your assay, as it can exhibit toxicity to cells. Always run a vehicle control with the same final DMSO concentration to assess its effect. If DMSO is not suitable or solubility is still limited, exploring co-solvent systems or other solubilization techniques discussed in this guide is recommended.

Q3: Can I simply heat the solvent to dissolve my compound?

A3: While heating can increase the solubility of many compounds, it's a strategy that should be used with caution. Some pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives may be thermally labile and could degrade at elevated temperatures. Furthermore, upon cooling, the compound may precipitate out of solution, potentially in a different polymorphic form with altered solubility and bioavailability. If you choose to use heat, it is essential to assess the stability of your compound at the chosen temperature and to be aware of the potential for precipitation upon cooling.

Q4: Are there any "quick-fix" methods to improve solubility for preliminary experiments?

A4: For rapid, small-scale experiments, sonication can be a useful tool to aid dissolution. The high-frequency sound waves can help to break down solid aggregates and increase the surface area available for solvation.[2] However, this is often a temporary solution, and the compound may precipitate over time. For more stable solutions, a systematic approach to formulation is necessary.

Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement

This section provides a structured approach to systematically address solubility issues with your pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives.

Step 1: Characterize the Baseline Solubility

Before attempting to improve solubility, it is crucial to establish a baseline. This involves determining the solubility of your compound in a range of relevant solvents.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

• Preparation: Add an excess amount of your pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative to a known volume of the selected solvent (e.g., water, phosphate-buffered saline (PBS) pH 7.4, ethanol, DMSO) in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the solution by centrifugation or filtration. Ensure the filter does not bind your compound.

• Quantification: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation: Express the solubility in units of mg/mL or µg/mL.

A table summarizing the expected solubility of a typical pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative is provided below. Please note that actual values will vary depending on the specific substitutions on the core structure.

Solvent	Expected Solubility
Water	Very Low (< 0.1 µg/mL)
PBS (pH 7.4)	Very Low (< 0.1 µg/mL)
Ethanol	Low[2]
Methanol	Low
Dichloromethane (DCM)	Moderate[2]
Dimethyl Sulfoxide (DMSO)	High
N,N-Dimethylformamide (DMF)	High

Step 2: pH Modification

The solubility of ionizable compounds is highly dependent on the pH of the solution. Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones possess nitrogen atoms within their heterocyclic rings which can be protonated or deprotonated depending on the pH.

Troubleshooting Workflow for pH Adjustment

Caption: A workflow for troubleshooting solubility issues through pH modification.

Step 3: Co-solvents

The use of a water-miscible organic solvent (co-solvent) can significantly increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous environment.

Commonly Used Co-solvents:

• Ethanol

• Propylene glycol

• Polyethylene glycols (PEGs), such as PEG 300 and PEG 400

• Glycerin

• N-methyl-2-pyrrolidone (NMP)

Experimental Protocol: Co-solvent Solubility Screen

• Prepare Co-solvent Mixtures: Prepare a series of co-solvent/water mixtures at different volume ratios (e.g., 10%, 20%, 30%, 40%, 50% v/v).

• Determine Solubility: Use the shake-flask method described in Step 1 to determine the solubility of your compound in each co-solvent mixture.

• Analyze Data: Plot the solubility of your compound as a function of the co-solvent concentration to identify the optimal co-solvent and concentration for your needs.

Table: Example of a Co-solvent Solubility Screen

Co-solvent	Concentration (v/v)	Solubility (µg/mL)
None (Water)	0%	< 0.1
Ethanol	10%	1.5
20%	5.2
30%	15.8
PEG 400	10%	3.1
20%	12.5
30%	45.2

Step 4: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble "guest" molecules, like your pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative, forming inclusion complexes with enhanced aqueous solubility.

Commonly Used Cyclodextrins:

• β-Cyclodextrin (β-CD)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Experimental Protocol: Phase Solubility Study with Cyclodextrins

• Prepare Cyclodextrin Solutions: Prepare a series of aqueous solutions of the chosen cyclodextrin at various concentrations (e.g., 0 to 50 mM).

• Determine Solubility: Add an excess of your compound to each cyclodextrin solution and determine the solubility using the shake-flask method.

• Construct Phase Solubility Diagram: Plot the concentration of the dissolved compound against the concentration of the cyclodextrin. The slope of this plot can be used to determine the stability constant of the inclusion complex.

Diagram: Cyclodextrin Inclusion Complex Formation

Caption: Schematic representation of the formation of a soluble inclusion complex between a drug molecule and a cyclodextrin.

Step 5: Solid Dispersions

A solid dispersion is a system in which the drug is dispersed in an inert carrier or matrix at a solid state. This can be achieved by methods such as solvent evaporation or melt extrusion. The resulting product can have significantly improved dissolution rates and solubility.

Commonly Used Carriers:

• Polyvinylpyrrolidone (PVP)

• Polyethylene glycols (PEGs)

• Hydroxypropyl methylcellulose (HPMC)

Experimental Protocol: Preparation of Solid Dispersion by Solvent Evaporation

• Dissolution: Dissolve both your pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative and the chosen carrier (e.g., PVP) in a common volatile solvent (e.g., a mixture of dichloromethane and methanol).

• Solvent Evaporation: Remove the solvent under vacuum using a rotary evaporator. This will result in a thin film of the solid dispersion on the wall of the flask.

• Drying and Pulverization: Further dry the film under vacuum to remove any residual solvent. Scrape the dried film and pulverize it into a fine powder.

• Characterization: Characterize the solid dispersion for its dissolution properties and compare it to the pure drug.

Conclusion

Overcoming the solubility challenges of pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives is a critical step in advancing their potential as therapeutic agents. By systematically applying the principles and protocols outlined in this guide, researchers can effectively enhance the solubility of these promising compounds, enabling more reliable and reproducible experimental results. Remember that a combination of these techniques may be necessary to achieve the desired level of solubility for your specific application.

References

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. (2024-03-06). Retrieved from [Link]

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. (2022-10-01). National Institutes of Health. Retrieved from [Link]

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. (2021). Pharmacognosy Journal. Retrieved from [Link]

• A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. (2010-02). PubMed. Retrieved from [Link]

• Solid Dispersions: an Approach to Enhance Solubility of poorly Water Soluble Drug. SciSpace. Retrieved from [Link]

• Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, 1,3-diethyl-. PubChem. Retrieved from [Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed. Retrieved from [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Institutes of Health. Retrieved from [Link]

• Formulation strategies for poorly soluble drugs. ResearchGate. Retrieved from [Link]

• How to dissolve poorly insoluble drug into water with cyclodextrin? ResearchGate. Retrieved from [Link]

• Polymeric Micelles for the Delivery of Poorly Soluble Drugs: from Nanoformulation to Clinical Approval. PubMed Central. Retrieved from [Link]

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. ResearchGate. Retrieved from [Link]

• Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library. Retrieved from [Link]

• Solvent-free grinding approach for synthesizing quinoline derivatives using p-TSA. ResearchGate. Retrieved from [Link]

• Recent Routes in Synthesis and Biological Activity of Pyrimido[4,5-b] Quinoline Derivatives: A Review (Part II). ResearchGate. Retrieved from [Link]

• Synthesis of Some New Hydroquinoline and Pyrimido[4,5-b] Quinoline Derivatives. ResearchGate. Retrieved from [Link]

• Computational and Experimental Study on Molecular Structure of Benzo[g]pyrimido[4,5-b]quinoline Derivatives: Preference of Linear over the Angular Isomer. ResearchGate. Retrieved from [Link]

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. ResearchGate. Retrieved from [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Retrieved from [Link]

• Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs. National Institutes of Health. Retrieved from [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Retrieved from [Link]

• Solid dispersions: Solubility enhancement technique for poorly soluble drugs. ResearchGate. Retrieved from [Link]

• Synthesis and biological screening of some novel Quinoline derivatives. Der Pharma Chemica. Retrieved from [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Retrieved from [Link]

• Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Journal of Advanced Pharmacy Education and Research. Retrieved from [Link]

• Recent advances in intravenous delivery of poorly water-soluble compounds. PubMed. Retrieved from [Link]

• Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. University of auckland. Retrieved from [Link]

• Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent: Design, Synthesis, and Their Antibacterial Activity. MDPI. Retrieved from [Link]

• Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. MDPI. Retrieved from [Link]

• 5-hydroxy-1,3-dimethylpyrimido[4,5-b]quinoline-2,4(1H,3H)-dione. ChemSynthesis. Retrieved from [Link]

Sources

• 1. repository.unar.ac.id [repository.unar.ac.id]
• 2. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

Welcome to the technical support center for the purification of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of heterocyclic compounds. Drawing from established synthetic methodologies and extensive laboratory experience, this resource provides in-depth troubleshooting guides, frequently asked questions, and detailed protocols to ensure the successful isolation of your target molecule with high purity.

Troubleshooting Guide: Navigating Common Purification Hurdles

The synthesis of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, often achieved through multi-component reactions, can present unique purification challenges.[1][2][3][4] This section addresses specific issues you may encounter during your experiments, offering causative explanations and actionable solutions.

Issue 1: Persistent Yellow Coloration in the Final Product

• Question: After purification by recrystallization, my Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione product remains a persistent yellow color, suggesting impurities. What are the likely causes and how can I obtain a purer, off-white product?

• Answer: The yellow hue often indicates the presence of starting materials or side-products from the initial reaction. In the common three-component synthesis involving an aniline, an aldehyde, and barbituric acid, residual aniline and its oxidation products are frequent culprits.

  Troubleshooting Steps:

  • Activated Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution. The charcoal will adsorb colored impurities. Be cautious not to add too much, as it can also adsorb your product, reducing the overall yield.

  • Solvent Wash: After filtration, wash the crystalline product with a cold, appropriate solvent in which the impurities are soluble but your product is not. Ethanol is often a good choice for this purpose.[5]

  • Flash Column Chromatography: If recrystallization and washing are insufficient, flash column chromatography is a highly effective method.[1] A silica gel column with a dichloromethane (DCM) or a hexane:ethyl acetate gradient system can separate the target compound from colored impurities.[6]

Issue 2: Oily Product Instead of Crystalline Solid

• Question: My final product is an oil and refuses to crystallize, even after solvent removal. What is causing this, and how can I induce crystallization?

• Answer: An oily product typically suggests the presence of residual solvent or impurities that are hindering the formation of a crystal lattice. The multicomponent nature of the synthesis can sometimes lead to a mixture of closely related products that co-purify and prevent crystallization.[3]

  Troubleshooting Steps:

  • High Vacuum Drying: Ensure all residual solvent is removed by drying the product under a high vacuum for an extended period. Gentle heating can sometimes aid this process, but be mindful of the compound's thermal stability.

  • Trituration: Add a small amount of a solvent in which your product is insoluble but the impurities are soluble (e.g., cold diethyl ether or hexane). Stir or sonicate the mixture. This can often "shock" the product into precipitating as a solid while the impurities remain in the solvent.

  • Solvent System Re-evaluation for Recrystallization: The chosen solvent system for recrystallization may not be optimal. Experiment with different solvent pairs. A good starting point is a solvent in which the compound is soluble when hot and insoluble when cold (e.g., ethanol, isopropanol, or mixtures with water).

Issue 3: Low Recovery After Column Chromatography

• Question: I am experiencing significant product loss during flash column chromatography. What are the potential reasons, and how can I improve my yield?

• Answer: Low recovery from column chromatography can be attributed to several factors, including irreversible adsorption of the product onto the silica gel, using an incorrect solvent system, or improper column packing.

  Troubleshooting Steps:

  • TLC Analysis First: Before running a column, perform a thorough Thin Layer Chromatography (TLC) analysis to determine the optimal solvent system that provides good separation (Rf value of your product around 0.3-0.4).

  • Deactivate Silica Gel: Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione has nitrogen-containing heterocyclic rings which can interact strongly with the acidic silica gel. Consider pre-treating your silica gel with a small amount of triethylamine in the eluent to neutralize the acidic sites and reduce streaking and irreversible adsorption.

  • Proper Column Packing: Ensure your column is packed uniformly to avoid channeling, which can lead to poor separation and product loss.

  • Gradient Elution: A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, can help in eluting the product effectively without excessive band broadening.

Frequently Asked Questions (FAQs)

• Q1: What is the typical solubility of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione?

  • A1: The solubility can vary depending on the specific substituents. Generally, these compounds exhibit low solubility in alcohols and require solvents like dichloromethane (DCM) for better dissolution.[6] For purification, it's often necessary to use a solvent mixture or to heat the solvent.

• Q2: Can I use a method other than chromatography for purification?

  • A2: Yes, recrystallization is a commonly used and effective method, especially if the impurities have significantly different solubilities from your product.[5] Washing the crude product with a suitable solvent can also be a simple and effective initial purification step.[5]

• Q3: How can I monitor the progress of the purification?

  • A3: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring purification.[5] It allows you to visualize the separation of your product from impurities and to identify the fractions containing the pure compound during column chromatography.

• Q4: Are there any specific safety precautions I should take during purification?

  • A4: Always work in a well-ventilated fume hood, especially when using volatile organic solvents like dichloromethane. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and may need optimization based on the specific derivative of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione you are purifying.

• Preparation of the Crude Sample:

  • Dissolve the crude product in a minimal amount of the solvent used for elution (e.g., DCM).

  • Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. This "dry loading" method generally results in better separation.

• Column Packing:

  • Select an appropriately sized column based on the amount of crude material.

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., hexane or DCM).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Loading the Sample:

  • Carefully add the dry-loaded sample to the top of the packed silica gel bed.

  • Add a thin layer of sand on top of the sample to prevent disturbance during solvent addition.

• Elution:

  • Begin eluting with the initial non-polar solvent.

  • If a gradient is required, gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate) to the mobile phase.

  • Collect fractions and monitor them by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • Choose a solvent in which your compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. Ethanol is often a good starting point.[5][7]

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture with stirring until the solid dissolves completely.

• Decolorization (Optional):

  • If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (if charcoal was used):

  • Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • For further crystallization, you can place the flask in an ice bath.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the purified crystals under a vacuum to remove any residual solvent.

Visualizations

Purification Workflow Decision Tree

Caption: Decision tree for selecting a purification method.

Flash Column Chromatography Workflow

Caption: Step-by-step workflow for flash column chromatography.

References

• A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. (n.d.). PubMed. Retrieved January 22, 2026, from [Link]

• One-pot synthesis of novel pyrimido[4,5- b ]quinolines and pyrido[2,3- d. (n.d.). SciSpace. Retrieved January 22, 2026, from [Link]

• Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. (2020). Scientific Reports. Retrieved January 22, 2026, from [Link]

• Synthetic methodology of pyrimido[4,5‐ b ]quinoline derivatives. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis of Some Pyrimido[4,5-b]quinoline Derivatives. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. (2024). Royal Society of Chemistry. Retrieved January 22, 2026, from [Link]

• Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. (2021). Pharmacognosy Journal. Retrieved January 22, 2026, from [Link][Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. phcogj.com [phcogj.com]

Technical Support Center: Synthesis of Pyrimido[4,5-b]quinolines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the synthesis of pyrimido[4,5-b]quinolines. This guide is designed for researchers, medicinal chemists, and drug development professionals who are actively working with this important heterocyclic scaffold. Here, we address common challenges, side reactions, and optimization strategies in a practical, question-and-answer format, grounded in mechanistic principles and field-proven experience.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the synthesis of pyrimido[4,5-b]quinolines, particularly through the widely-used multi-component reaction (MCR) pathways.

Q1: My reaction yield is very low, and TLC/LC-MS analysis shows multiple unidentified spots. What are the likely side reactions?

A1: Low yields in pyrimido[4,5-b]quinoline synthesis, especially in base-catalyzed MCRs involving a ketone, aldehyde, and an aminopyrimidine, are often due to competing side reactions. The most prevalent issue is the self-aldol condensation of the ketone starting material (e.g., cyclohexanone, dimedone).[1]

Causality & Mechanism: Under basic conditions, the α-protons of the ketone are readily abstracted, forming an enolate. This enolate can then act as a nucleophile, attacking another molecule of the ketone instead of the intended aldehyde-aminopyrimidine adduct. This parasitic reaction consumes the ketone, directly reducing the yield of the desired quinoline product.[1]

Troubleshooting Steps:

• Switch to Acid Catalysis: Changing the catalyst from a base (like piperidine or DABCO) to an acid (like p-toluenesulfonic acid or acetic acid) will prevent the base-catalyzed self-condensation of the ketone.[1][2] The acidic environment promotes the initial Knoevenagel condensation between the aldehyde and the active methylene compound.

• Modify Order of Addition: Slowly adding the ketone to the reaction mixture containing the aldehyde and aminopyrimidine can help minimize its self-reaction by keeping its instantaneous concentration low.[1]

• Use a Pre-formed Intermediate: Consider a two-step approach. First, synthesize the Knoevenagel adduct from the aldehyde and the active methylene compound. After purification, react this intermediate with the aminopyrimidine in a subsequent Michael addition/cyclization step. This eliminates the possibility of ketone self-condensation.

Q2: I am using an unsymmetrical ketone and getting a mixture of two isomeric products that are difficult to separate. How can I improve regioselectivity?

A2: The formation of regioisomers is a classic challenge in Friedländer-type annulations when an unsymmetrical ketone is used, as cyclization can occur at either α-carbon.[1]

Causality & Mechanism: The cyclization step involves the nucleophilic attack of the amino group (from the aminopyrimidine moiety) onto a carbonyl group, followed by dehydration. With an unsymmetrical ketone, the intermediate enamine has two non-equivalent sites for intramolecular cyclization, leading to two different substitution patterns on the newly formed quinoline ring.

Troubleshooting Steps:

• Optimize Reaction Conditions: Systematically screen solvents and temperatures. Sometimes, subtle changes in reaction conditions can favor the formation of one isomer over the other, although this is often substrate-dependent.[1]

• Employ Directed Synthesis: To enforce regioselectivity, use a starting material that blocks or directs the cyclization. For example, introducing a directing group on one of the α-carbons of the ketone can force the condensation to occur at the desired position.[1]

• Leverage Catalysis: Certain catalysts, including specific ionic liquids, have been shown to promote regiospecificity in some Friedländer annulations.[1] This requires empirical testing for your specific substrate combination.

• Characterization is Key: If a mixture is unavoidable, definitive characterization is crucial. Use advanced NMR techniques (COSY, HMBC, NOESY) to unequivocally determine the structure of each isomer before proceeding.[1]

Q3: During the synthesis of 2,4-dichloro-5-aminopyrimidine from 5-nitrouracil, the reduction step is problematic, leading to insoluble byproducts. What is causing this?

A3: This is a known issue when reducing the intermediate 2,4-dichloro-5-nitropyrimidine. The problem arises from the reaction between the unreacted nitro-starting material and the newly formed amino-product.

Causality & Mechanism: The 2,4-dichloro-5-nitropyrimidine is highly electrophilic. The product, 2,4-dichloro-5-aminopyrimidine, is nucleophilic. If the reduction is not rapid and complete, the product can react with remaining starting material, leading to the formation of dimer or trimer side products.[3] These oligomeric byproducts are often poorly soluble and can coat the surface of the catalyst (e.g., Pd/C), deactivating it and halting the reaction.[3]

Troubleshooting Steps:

• Improve Catalyst Reactivity: The addition of acetic acid to the reaction mixture can enhance the reactivity of the Pd/C catalyst, helping to drive the reaction to completion more quickly and minimize the formation of side products.[3]

• Optimize Hydrogenation Conditions: Conduct the reaction at a slightly elevated temperature (e.g., 35-40°C) and pressure (4-5 bar H₂) to ensure a sufficient reaction rate.[3]

• Ensure Purity of Intermediate: The 2,4-dichloro-5-nitropyrimidine intermediate is sensitive to water and high temperatures, which can cause decomposition.[3] Ensure it is handled under anhydrous conditions and purified carefully before the reduction step to avoid introducing impurities that could complicate the subsequent reaction.

Frequently Asked Questions (FAQs)

Q4: What are the most common and efficient synthetic strategies for constructing the pyrimido[4,5-b]quinoline core?

A4: Multi-component one-pot reactions are the most prevalent and efficient modern strategies.[4] These methods offer high atom economy and procedural simplicity. The most common approach involves the condensation of three components:

• An aminopyrimidine , typically 6-aminouracil or its derivatives.[5]

• An aromatic aldehyde .

• A compound with an active methylene group , most commonly a cyclic 1,3-dicarbonyl compound like dimedone or barbituric acid.[6]

These reactions are often catalyzed by either an acid or a base and can be promoted by conventional heating, microwave irradiation, or ultrasound.[4][7] Another major strategy involves building the pyrimidine ring onto a pre-existing, functionalized quinoline core.[8]

Q5: How does the choice of catalyst (acid vs. base) impact the reaction mechanism and outcome?

A5: The choice of catalyst is critical and dictates the initial steps of the reaction, which can significantly influence the final yield and byproduct profile.

• Base Catalysis (e.g., DABCO, Piperidine): A base catalyst typically initiates the reaction by promoting a Knoevenagel condensation between the aldehyde and the active methylene compound. This is followed by a Michael addition of the aminopyrimidine to the resulting α,β-unsaturated intermediate, and subsequent intramolecular cyclization and dehydration. However, as noted in Q1, bases can also promote unwanted self-condensation of ketone substrates.[1][2]

• Acid Catalysis (e.g., p-TSA, H₂SO₄): An acid catalyst activates the aldehyde's carbonyl group, facilitating attack by the enol form of the active methylene compound. It also protonates the amino group of the aminopyrimidine, which can influence the cyclization step. Crucially, it prevents base-catalyzed side reactions.[9]

The optimal catalyst often depends on the specific substrates used. For instance, a study on the synthesis of benzyloxy pyrimido[4,5-b]quinolines found that the base DABCO under solvent-free conditions gave the best results compared to acidic catalysts.[2]

Visualizing the Reaction: Desired Pathway vs. Side Reaction

To better understand the chemistry, the following diagrams illustrate the intended reaction pathway and a common competing side reaction.

Caption: Desired MCR pathway vs. competing self-aldol side reaction.

Data & Protocols

Table 1: Catalyst Optimization for a Model Reaction

This table summarizes the effect of different catalysts on a model reaction between 4-(4-chlorobenzyloxy)benzaldehyde, dimedone, and 6-amino-1,3-dimethyluracil, demonstrating the critical impact of reaction conditions on efficiency.[2]

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	None	None	90	12	< 5
2	Acetic Acid	None	90	10	65
3	p-TSA (25)	None	90	8	70
4	DABCO (25)	EtOH	Reflux	10	75
5	DABCO (25)	None	90	4	92
6	DABCO (25)	None	110	4	90

Data adapted from a study on DABCO-catalyzed synthesis.[2] As shown, the basic catalyst DABCO under solvent-free conditions provided the highest yield in the shortest time for this specific substrate combination.

Experimental Protocol 1: General Procedure for DABCO-Catalyzed Synthesis

This protocol is adapted from a reported efficient, solvent-free method for synthesizing pyrimido[4,5-b]quinoline derivatives.[2]

Materials:

• Aromatic aldehyde (1.0 mmol)

• Dimedone (1.0 mmol)

• 6-Amino-1,3-dimethyluracil (1.0 mmol)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (0.25 mmol, 25 mol%)

Procedure:

• To a 10 mL round-bottom flask, add the aromatic aldehyde (1.0 mmol), dimedone (1.0 mmol), 6-amino-1,3-dimethyluracil (1.0 mmol), and DABCO (0.25 mmol).

• Place a condenser on the flask and heat the mixture in a pre-heated oil bath at 90°C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) with an appropriate eluent system (e.g., Ethyl Acetate/Hexane). The reaction is typically complete within 4-6 hours.

• After completion, cool the reaction mixture to room temperature.

• Add hot ethanol (5-10 mL) to the solidified crude product and stir for 10 minutes.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold ethanol (2 x 5 mL) to remove any residual catalyst or unreacted starting materials.

• Dry the product under vacuum to obtain the pure pyrimido[4,5-b]quinoline derivative. Further purification by recrystallization can be performed if necessary.

References

• Guzmán, J. D. C., et al. (2024). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Royal Society Open Science. Available at: [Link]

• Gouda, M. A., et al. (2021). Synthesis of pyrimido [4, 5-b] quinolones from 6-Aminopyrimidin-4-(thi)one derivatives. Mini-Reviews in Organic Chemistry. Available at: [Link]

• Rostami, A., et al. (2022). Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega. Available at: [Link]

• Abdel-Maksoud, M. S., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie. Available at: [Link]

• Singh, R., & Geetanjali. (2020). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]

• Organic Chemistry Portal. Synthesis of quinolines. Available at: [Link]

• El-Gazzar, M. G., et al. (2022). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. ResearchGate. Available at: [Link]

• Fathalla, W. (2019). Cyclocondensation Reactions of Heterocyclic Carbonyl Compounds VIII. Synthesis of some[7][10][11]triazino[6,5-b]quinoline Derivatives. ResearchGate. Available at: [Link]

• Abdel-Fattah, H. A., et al. (2015). Synthesis and biological activity of new derivatives of 6-chloro-5-((4-chlorophenyl) diazenyl) pyrimidine-2, 4-diamine and 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine. ResearchGate. Available at: [Link]

• Bar-Noy, S., et al. (2015). Reaction of 2,4-dichloro-5-nitropyrimidine (1) with diethylamine (A) and triethylamine (B). ResearchGate. Available at: [Link]

• Taylor, E. C., & Mckillop, A. (1965). Synthesis of Some Pyrimido[4,5-b]quinoline Derivatives. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2022). Process for synthesis of 2,4-dichloro-5-aminopyrimidine. Google Patents.

• Ibrahim, N. S. M., et al. (2024). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. ResearchGate. Available at: [Link]

• Kumar, D., et al. (2020). A green synthesis of pyrimido[4,5-b]quinolines and pyrido[2,3-d]pyrimidines via a mechanochemical approach. Organic & Biomolecular Chemistry. Available at: [Link]

• El-Mekabaty, A., et al. (2024). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. RSC Advances. Available at: [Link]

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Technical Support Center: Optimization of Reaction Conditions for Multicomponent Synthesis

Welcome to the technical support center for the optimization of multicomponent synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their multicomponent reactions (MCRs). MCRs are powerful tools for rapidly generating molecular diversity, but their efficiency can be sensitive to a variety of experimental parameters.[1] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common issues encountered in multicomponent synthesis.

Q1: My multicomponent reaction is giving a very low yield. What are the most common causes?

Low yields in MCRs can stem from several factors. The most common culprits include suboptimal catalyst choice or concentration, inappropriate solvent selection, incorrect stoichiometry of reactants, and unfavorable reaction temperature. For instance, the classical Biginelli reaction often suffers from low yields under harsh acidic conditions and prolonged reaction times.[2]

Q2: How do I choose the right solvent for my multicomponent reaction?

Solvent selection is critical and depends heavily on the reaction mechanism. For example, the Passerini three-component reaction (P-3CR) favors low-polarity, aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) as it is believed to proceed through a non-ionic pathway.[3][4] In contrast, the Ugi four-component reaction (U-4CR) thrives in polar, protic solvents such as methanol, which facilitate the formation of a key polar nitrilium ion intermediate.[3]

Q3: My reaction has stalled and is not going to completion. Could this be a catalyst issue?

Yes, a stalled reaction often points to a problem with the catalyst.[5] Catalyst deactivation by byproducts or impurities in the starting materials is a common issue. Ensure your catalyst is fresh, properly stored, and consider purifying your reactants. Insufficient catalyst loading can also be a factor; typically, a catalytic amount of 10-20 mol% is a good starting point, but this may require optimization.[5]

Q4: I am observing the formation of significant byproducts. How can I improve the selectivity of my reaction?

Byproduct formation is a common challenge in MCRs where multiple reaction pathways can compete.[6] For example, in the Biginelli reaction, the Knoevenagel condensation can be a competing pathway.[2] Optimizing the catalyst to selectively promote the desired reaction pathway is a key strategy. Additionally, fine-tuning the reaction temperature and ensuring the purity of your reagents can minimize the formation of unwanted side products.[2]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed troubleshooting for specific, well-known multicomponent reactions.

Troubleshooting the Biginelli Reaction

The Biginelli reaction, a cornerstone for the synthesis of dihydropyrimidinones, is an acid-catalyzed three-component reaction.[7]

Issue 1: Low Yield

• Potential Cause: Inappropriate or inactive catalyst.

  • Solution: The classical Biginelli reaction is acid-catalyzed.[5] Both Brønsted acids (e.g., HCl, p-toluenesulfonic acid) and Lewis acids (e.g., FeCl₃, Yb(OTf)₃) can be effective.[5][7] If you are not using a catalyst, yields will likely be low.[5] For air- or moisture-sensitive catalysts, ensure they are fresh and properly stored.[5]

• Potential Cause: Suboptimal reaction temperature.

  • Solution: Monitor the reaction by TLC while optimizing the temperature, often in the range of 90-100°C, to determine the optimal reaction time.[2]

• Potential Cause: Side reactions or decomposition.

  • Solution: Harsh acidic conditions and high temperatures can lead to the decomposition of reactants or the final product.[2] Employing milder catalysts and optimizing the reaction temperature can minimize byproduct formation.[2]

Experimental Protocol: ZrCl₄-Catalyzed Biginelli Reaction [2]

• Reagent Preparation: In a flask, combine the aldehyde (1 mmol), β-dicarbonyl compound (1 mmol), thiourea (1.5 mmol), and ZrCl₄ (10 mol%).

• Reaction: Heat the mixture in an oil bath at 100°C for 1.5-2 hours.

• Monitoring: Track the reaction progress using TLC until the starting materials are consumed.

• Workup: Cool the reaction to room temperature.

• Purification: Add cold water to the solidified mixture and stir. Collect the solid by vacuum filtration, wash with water, and recrystallize from ethanol to obtain the pure product.

Logical Workflow for Troubleshooting Low Yield in Biginelli Reaction

Caption: Troubleshooting workflow for low yields in the Biginelli reaction.

Troubleshooting Isocyanide-Based Multicomponent Reactions (Ugi and Passerini)

The Ugi and Passerini reactions are powerful MCRs that utilize isocyanides, but their mechanistic differences dictate distinct optimal conditions.[3]

Issue 2: Poor Performance in an Isocyanide-Based MCR

• Potential Cause: Incorrect solvent choice for the specific reaction.

  • Solution: The Passerini reaction proceeds faster in low-polarity, aprotic solvents like DCM and THF, whereas the Ugi reaction is favored in polar, protic solvents like methanol.[3][4] For the Ugi reaction, 2,2,2-trifluoroethanol (TFE) has also been shown to be a highly effective solvent.[3]

• Potential Cause: Suboptimal reactant concentration.

  • Solution: For the Ugi reaction, studies have shown that reagent concentrations of 0.2 M to 0.4 M in methanol can provide superior yields, while lower concentrations (e.g., 0.07 M) may perform poorly.[8]

• Potential Cause: Incorrect stoichiometry.

  • Solution: While equimolar concentrations are a common starting point, varying the stoichiometry can improve yields. For a specific Ugi reaction, using 1.2 equivalents of the imine component led to a significant increase in yield.[8][9]

Table 1: Solvent and Concentration Effects on a Ugi Reaction [8]

Solvent System (60/40 mixture with Methanol)	Concentration (M)	Relative Yield Performance
Methanol	0.4	Superior
Methanol	0.2	Superior
Ethanol/Methanol	0.2	Good
Acetonitrile/Methanol	0.2	Intermediate
THF/Methanol	0.2	Poor
All systems	0.07	Poor

Experimental Workflow for Parallel Synthesis Optimization of the Ugi Reaction [10]

Caption: General workflow for parallel synthesis optimization of the Ugi reaction.

Troubleshooting the Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a multicomponent reaction for the preparation of 1,4-dihydropyridines, involving an aldehyde, two equivalents of a β-ketoester, and a nitrogen source.[11]

Issue 3: Low Yield or Side Product Formation

• Potential Cause: Competing side reactions.

  • Solution: The generally accepted mechanism involves a Knoevenagel condensation and the formation of an enamine intermediate.[11][12] Adjusting reaction conditions such as solvent polarity and temperature can help favor the desired 1,4-DHP product over byproducts.[12]

• Potential Cause: Steric hindrance in the aldehyde.

  • Solution: While a variety of aldehydes can be used, sterically hindered aldehydes, such as ortho-substituted benzaldehydes, may lead to reduced reaction efficiency.[12] Consider using less hindered substrates if possible.

• Potential Cause: Inefficient nitrogen source.

  • Solution: Ammonia or ammonium acetate are commonly used as the nitrogen donor.[11] The choice of nitrogen source can influence the reaction outcome.

Simplified Hantzsch Reaction Mechanism

Caption: Simplified mechanistic pathways in the Hantzsch dihydropyridine synthesis.

References

• Catalyst Selection and Optimization for the Biginelli Reaction: A Technical Support Guide - Benchchem. (n.d.).
• Technical Support Center: Biginelli Reaction for Pyrimidine Thiones - Benchchem. (n.d.).
• Optimization of the Ugi reaction using parallel synthesis and automated liquid handling. (n.d.).
• Optimization the reaction conditions for the Biginelli reaction. - ResearchGate. (n.d.).
• Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. (n.d.).
• Troubleshooting low yields in the Hantzsch dihydropyridine synthesis - Benchchem. (n.d.).
• Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. (2008). Journal of Visualized Experiments.
• Bradley, J. C., Baig Mirza, K., Osborne, T., Wiliams, A., & Owens, K. (2008). Optimization of the Ugi reaction using parallel synthesis and automated liquid handling. Journal of Visualized Experiments, (21), 942.
• Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling - Semantic Scholar. (n.d.).
• Technical Support Center: Optimizing Solvent Conditions for Isocyanide Reactions - Benchchem. (n.d.).
• Xu, H., & Jin, Z. (2022). Designing strategies and enhancing mechanism for multicomponent high-entropy catalysts. PMC - NIH.
• PCR Troubleshooting Tips - Sigma-Aldrich. (n.d.).
• Multicomponent Reactions - Organic Chemistry Portal. (n.d.).
• The 100 facets of the Passerini reaction - PMC - PubMed Central - NIH. (n.d.).
• Multicomponent Reactions in Total Synthesis - stoltz2.caltech.edu. (n.d.).
• Ramozzi, R., & Morokuma, K. (2015). Revisiting the Passerini Reaction Mechanism: Existence of the Nitrilium, Organocatalysis of Its Formation, and Solvent Effect. The Journal of Organic Chemistry.
• Catalytic Approaches to Multicomponent Reactions: A Critical Review and Perspectives on the Roles of Catalysis - MDPI. (n.d.).
• Hantzsch Dihydropyridine Synthesis - Alfa Chemistry. (n.d.).
• Optimization of the Catalyst, Synthesis Condition, and Solvent for the... | Download Table - ResearchGate. (n.d.).
• Biginelli Reaction - Organic Chemistry Portal. (n.d.).
• Passerini reaction - Wikipedia. (n.d.).
• Banfi, L., & Riva, R. (2005). The Passerini Reaction. Organic Reactions, 65, 1-140.
• Biginelli Reaction - J&K Scientific LLC. (2021).
• Green Catalysts and/or Green Solvents for Sustainable Multi-Component Reactions - MDPI. (2024).
• Stoichiometry and Balancing Reactions: An Overview - Walsh Medical Media. (n.d.).
• Magnetically recoverable catalysts for efficient multicomponent synthesis of organosulfur compounds - RSC Publishing. (2025).
• Passerini Reaction - YouTube. (2021).
• Enhancing predictive models for solubility in multicomponent solvent systems using semi-supervised graph neural networks - RSC Publishing. (2025).
• Learning from the Hantzsch synthesis. (2000). Journal of Chemical Education.
• Roux, K. H. (2009). Optimization and troubleshooting in PCR. Cold Spring Harbor Protocols, 2009(4), pdb.ip66.
• Table 3 Optimization of the reaction conditions in different solvents a - ResearchGate. (n.d.).
• RT-PCR Troubleshooting - Sigma-Aldrich. (n.d.).
• Recent advances in Hantzsch 1,4-dihydropyridines - SciSpace. (n.d.).
• Optimization of reaction conditions for the multicomponent synthesis of 4a. a … - ResearchGate. (n.d.).
• Hantzsch Pyridin Synthesis: Is the first step an aldol reaction or a knoevenagel reaction? Clayden says aldol, but my lecture slides say knoevenagel. What do you guys think? (Mechanism from Clayden) : r/OrganicChemistry - Reddit. (2021).
• (133b) Stoichiometric Modeling of Complex Pharmaceutical Reactions | AIChE. (n.d.).
• Bio-Catalysis in Multicomponent Reactions - MDPI. (n.d.).
• Applications of Supercritical Anti-Solvent Process in Preparation of Solid Multicomponent Systems - MDPI. (n.d.).
• PCR Troubleshooting Guide - NEB. (n.d.).
• Stoichiometry Calculations - Chemistry LibreTexts. (2019).
• Stoichiometry - Elements of Chemical Reaction Engineering. (n.d.).
• Stoichiometry and Balancing Reactions - Chemistry LibreTexts. (2023).
• QPCR Optimization & Troubleshooting Guide - Thermo Fisher Scientific. (n.d.).
• Multicomponent reactions driving the discovery and optimization of agents targeting central nervous system pathologies - Beilstein Journals. (2024).
• Synthesis of 1,3-Alkylphosphoryl Bicyclo[1.1.1]pentane by Photocatalytic Cascade Radical Addition | Organic Letters - ACS Publications. (2026).
• Approach to Multistep Synthesis Problems - YouTube. (2018).
• Multicomponent Distillation - Vishwamitra Research Institute. (n.d.).
• Multicomponent distillation - CheGuide. (2009).

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Technical Support Center: Functionalization of the Pyrimido[4,5-b]quinoline Core

Introduction

Welcome to the technical support guide for the functionalization of the pyrimido[4,5-b]quinoline core. This fused heterocyclic system is a cornerstone in medicinal chemistry, forming the scaffold for numerous compounds with significant biological activities, including anticancer and anti-inflammatory properties.[1][2][3] However, its unique electronic landscape, born from the fusion of an electron-rich quinoline system and an electron-deficient pyrimidine ring, presents a distinct set of challenges for synthetic chemists. The synthesis of the core itself is a well-explored field, often involving multicomponent reactions.[1][4] This guide, however, focuses on the subsequent, often more problematic, step: the selective functionalization of the pre-formed core.

This document is structured to provide direct, actionable solutions to common experimental hurdles. It moves beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your own research.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the functionalization of the pyrimido[4,5-b]quinoline scaffold. Each issue is presented with its likely causes and a series of recommended solutions backed by mechanistic reasoning.

Problem 1: Poor Regioselectivity in Palladium-Catalyzed C-H Arylation

Symptoms: You are attempting a direct C-H arylation on the pyrimido[4,5-b]quinoline core and observe a mixture of isomers in your crude product analysis (LC-MS, ¹H NMR). The primary products are often arylations at the C10 position of the quinoline moiety and/or the C6 position of the pyrimidine ring.

Potential Causes:

• Competing Reaction Sites: The core has multiple potential C-H activation sites. The quinoline part is relatively electron-rich, while the pyrimidine part is electron-poor. Palladium catalysis can proceed via different mechanisms, and the preferred site of activation is highly sensitive to the reaction conditions.[5][6]

• Steric Hindrance: Bulky substituents already present on the scaffold can block access to certain C-H bonds, favoring functionalization at less hindered, albeit electronically less favorable, positions.

• Incorrect Catalyst/Ligand Combination: The choice of palladium source (e.g., Pd(OAc)₂) and, more critically, the phosphine ligand, dictates the steric and electronic environment of the active catalyst, thereby influencing which C-H bond is activated.

Suggested Solutions & Protocols:

• Logic: To control regioselectivity, one must exploit the inherent electronic differences or introduce a directing group. For functionalization on the quinoline portion, leveraging the nitrogen as a directing group is a powerful strategy, often requiring its conversion to an N-oxide.

• Strategy 1: N-Oxide Directed C10-Arylation. The quinoline nitrogen lone pair can coordinate to the palladium catalyst, directing activation to the C10 position. If this is inefficient, converting the quinoline nitrogen to an N-oxide dramatically enhances its directing group ability for C-H functionalization.

  • Step-by-Step Protocol (N-Oxidation & Arylation):

    • N-Oxide Formation: Dissolve the pyrimido[4,5-b]quinoline substrate in dichloromethane (DCM). Add m-chloroperoxybenzoic acid (m-CPBA) (1.2 equiv.) portion-wise at 0 °C. Allow the reaction to warm to room temperature and stir for 4-6 hours until TLC indicates full conversion. Quench with aqueous sodium thiosulfate and sodium bicarbonate solution, extract with DCM, dry, and concentrate to yield the N-oxide.

    • C10-Arylation: In a dry Schlenk flask under Argon, combine the N-oxide (1 equiv.), the desired aryl iodide (1.5 equiv.), Pd(OAc)₂ (5 mol%), a suitable ligand such as XPhos (10 mol%), and Cs₂CO₃ (2.5 equiv.). Add anhydrous dioxane as the solvent. Degas the mixture and heat to 100-120 °C for 12-24 hours. Monitor by LC-MS.

    • Work-up: After cooling, dilute the mixture with ethyl acetate, filter through Celite®, and concentrate the filtrate. Purify the residue by column chromatography.

• Strategy 2: Favoring the Pyrimidine Ring. Functionalizing the electron-deficient pyrimidine ring via C-H activation is more challenging and often requires specific directing groups on that ring, for instance, a removable N-alkyl group on the pyrimidine nitrogen.[7]

• Data-Driven Catalyst Selection: The choice of ligand is critical. The following table provides a starting point for optimization, based on data from related heterocyclic systems.

Ligand Type	Common Examples	Target Position	Rationale
Bulky Biarylphosphines	XPhos, SPhos	Quinoline C10	Promotes reductive elimination and can enhance selectivity for sterically accessible sites.
Electron-Rich Dialkylphosphines	P(t-Bu)₃, PCy₃	Quinoline C10	Strong σ-donating character can facilitate the C-H activation step.
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Pyrimidine C6	Can be effective for C-H activation of electron-deficient rings, though may require higher temperatures.

Problem 2: Lack of Reactivity or Uncontrolled Substitution in Suzuki Cross-Coupling of Dihalo-pyrimido[4,5-b]quinolines

Symptoms: You have a 2,4-dichloro- or 2,4-dibromo-pyrimido[4,5-b]quinoline substrate. Upon attempting a mono-Suzuki coupling with one equivalent of boronic acid, you either get no reaction, a mixture of mono-substituted products at both C2 and C4, or di-substitution.

Potential Causes:

• Differential Halide Reactivity: The C4-halide is significantly more activated towards oxidative addition than the C2-halide. This is due to the C4 position being para to one pyrimidine nitrogen and ortho to the other, making it highly electron-deficient and susceptible to reaction.[8] The C2 position is flanked by two nitrogens, which also activates it, but the effect is generally less pronounced than at C4.

• Harsh Reaction Conditions: High temperatures or long reaction times intended to activate the less reactive C2 position can lead to unwanted reaction at the C4 position, even with a less reactive halide (e.g., C4-Cl reacting before C2-Br).

• Catalyst Deactivation: The nitrogen atoms in the heterocyclic core can coordinate too strongly to the palladium center, leading to catalyst inhibition or decomposition.

Suggested Solutions & Protocols:

• Logic: The key to selective mono-functionalization is to exploit the large reactivity difference between the C4 and C2 positions using mild conditions. Sequential functionalization is the most reliable approach.

• Workflow for Selective Suzuki Coupling: The following diagram outlines a decision-making process for achieving selective coupling.

  Caption: Decision workflow for regioselective Suzuki coupling.

• Step-by-Step Protocol (Selective C4-Arylation):

  • To a microwave vial, add the 2,4-dichloro-pyrimido[4,5-b]quinoline (1 equiv.), arylboronic acid (1.05 equiv.), Pd(PPh₃)₄ (0.5 mol%), and Na₂CO₃ (2 M aqueous solution, 3 equiv.).

  • Add 1,4-dioxane as the solvent to create a 0.1 M solution.

  • Seal the vial and irradiate in a microwave reactor at 100-120 °C for 15-30 minutes.[8]

  • Monitor for the consumption of starting material and the formation of the mono-arylated product by LC-MS. Avoid pushing the reaction to 100% conversion if di-substitution begins to appear.

  • Upon completion, cool the reaction, dilute with water, and extract with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography.

Problem 3: Low Yields or Side Reactions during Nucleophilic Aromatic Substitution (SNAr)

Symptoms: You are attempting to displace a 4-chloro substituent with a nucleophile (e.g., an amine or alkoxide) and experience either very slow/incomplete reaction or the formation of unexpected byproducts.

Potential Causes:

• Poor Substrate Solubility: The planar, rigid pyrimido[4,5-b]quinoline core often has poor solubility in common organic solvents, leading to heterogeneous reaction mixtures and slow kinetics.

• Insufficient Activation: While the C4 position is activated, strong electron-donating groups on the quinoline ring can partially mitigate this effect, requiring more forcing conditions.

• Side Reactions: With certain nucleophiles, displacement of other groups can occur. For instance, a 2-methylthio group might be displaced by a strong nucleophile under harsh conditions.[9]

• Product Inhibition: The product, being a nitrogenous base, can sometimes interfere with the reaction or catalysis.

Suggested Solutions & Protocols:

• Logic: Overcoming SNAr challenges typically involves optimizing solvent and temperature to manage solubility and reactivity, and carefully selecting the base if one is required.

• Strategy 1: Solvent and Temperature Screening.

  • High-Boiling Polar Aprotic Solvents: Use solvents like DMF, DMAc, or NMP to improve solubility and allow for higher reaction temperatures (often 120-160 °C).

  • Microwave Irradiation: Microwave heating can dramatically accelerate SNAr reactions, often reducing reaction times from hours to minutes and improving yields by minimizing byproduct formation.

• Step-by-Step Protocol (Amination at C4):

  • In a sealed tube, dissolve the 4-chloro-pyrimido[4,5-b]quinoline (1 equiv.) in n-butanol or DMAc.

  • Add the desired amine (2-3 equiv.). For amine HCl salts, add a non-nucleophilic base like DIPEA (3-4 equiv.).

  • Seal the tube and heat to 130-150 °C for 8-16 hours, or until TLC/LC-MS shows completion.

  • Cool the reaction mixture. If a precipitate has formed, filter and wash with a cold solvent like diethyl ether. If no precipitate forms, dilute with water and extract the product with an organic solvent (e.g., ethyl acetate or DCM).

  • Purify via column chromatography or recrystallization.

• Visualizing Reactivity: The electron distribution makes the C4 position the primary target for nucleophilic attack.

  Note: The DOT language cannot directly overlay text on specific atoms of an image. This is a conceptual representation. The image would show the pyrimido[4,5-b]quinoline structure, and the labels point to the respective positions. Caption: Electronic landscape favoring SNAr at C4.

Frequently Asked Questions (FAQs)

Q1: Why is direct electrophilic aromatic substitution (e.g., nitration, Friedel-Crafts) on the unsubstituted pyrimido[4,5-b]quinoline core so difficult?

A: The pyrimidine ring is strongly electron-withdrawing due to its two nitrogen atoms. This effect is transmitted throughout the fused system, deactivating the entire aromatic core towards attack by electrophiles. Reactions often require harsh, forcing conditions (strong acids, high temperatures) which can lead to substrate degradation or non-selective reactions. A more viable strategy is to introduce the desired functionality during the synthesis of the core itself or to use metal-catalyzed C-H functionalization methods.[4][6]

Q2: I need to perform a reaction on the quinoline portion, but the pyrimidine nitrogens are interfering. Are there any suitable protecting group strategies?

A: Protecting the pyrimidine nitrogens is challenging due to the stability of the aromatic system. A more effective approach is to modify the quinoline nitrogen. As mentioned in the troubleshooting guide, converting the quinoline nitrogen to an N-oxide serves a dual purpose: it electronically deactivates the C2/C4 positions of the quinoline ring slightly while acting as an excellent directing group for C10 functionalization. This is often the most effective "protecting group" strategy for directing reactivity away from the pyrimidine ring and onto the quinoline portion.

Q3: Between a 2-chloro and a 4-chloro substituent on the pyrimido[4,5-b]quinoline core, which is more reactive in an SNAr reaction?

A: The 4-chloro substituent is significantly more reactive. The carbon at position 4 is analogous to the 4-position of a pyrimidine, which is highly activated towards nucleophilic attack due to stabilization of the Meisenheimer intermediate by both nitrogen atoms. The 2-chloro substituent is also activated, but to a lesser extent. This differential reactivity is the key to performing selective, sequential SNAr or cross-coupling reactions.[8]

Q4: My compound has very poor solubility. What are some advanced techniques to improve reaction efficiency?

A: Poor solubility is a very common problem with this planar scaffold.[10] Beyond using high-boiling polar aprotic solvents (DMF, DMAc, NMP), consider the following:

• Ultrasonication: Sonication can help break up solid aggregates and increase the effective surface area, promoting reaction in heterogeneous mixtures.[10]

• Microwave Chemistry: As noted earlier, microwave heating can accelerate reactions dramatically, often allowing them to complete before solubility becomes a limiting factor.

• Solubilizing Groups: If your synthetic route allows, temporarily introducing a solubilizing group (e.g., a long alkyl chain or a polyether group) can dramatically improve handling, which can be removed at a later stage.

References

• M. Gu, et al. (2015). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. PubMed. [Link]

• T. W. Lyons & M. S. Sanford. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews. [Link]

• T. Martin, et al. (2019). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules. [Link]

• B. S. Kumar, et al. (2009). Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline. Arkivoc. [Link]

• Y. Wei, et al. (2016). Palladium(0)-catalyzed cyclopropane C–H bond functionalization: synthesis of quinoline and tetrahydroquinoline derivatives. Chemical Science. [Link]

• A. Al-Ostath, et al. (2019). Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. Scientific Reports. [Link]

• U. Fathy. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. [Link]

• M. A. Gouda, et al. (2023). Synthesis of pyrimido [4, 5-b] quinolones from 6-Aminopyrimidin-4-(thi)one derivatives. Mini-Reviews in Organic Chemistry. [Link]

• S. H. Kim, et al. (2020). Autocatalytic and DMSO-promoted regioselective synthesis of pyrimidine-fused quinolines from anilines and barbituric acids. Chemical Communications. [Link]

• H. F. Mohssen, et al. (2018). Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. ResearchGate. [Link]

• F. G. P. Aquino, et al. (2021). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules. [Link]

• S. M. A. Hakim, et al. (2021). Palladium-catalyzed remote C–H functionalization of 2-aminopyrimidines. Organic & Biomolecular Chemistry. [Link]

• S. M. A. Hakim, et al. (2021). Palladium-catalyzed remote C–H functionalization of 2-aminopyrimidines. RSC Publishing. [Link]

• G. A. M. El-Hag Ali, et al. (2012). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. ResearchGate. [Link]

• R. S. Shadbolt & T. L. V. Ulbricht. (1967). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. [Link]

• R. S. Shadbolt & T. L. V. Ulbricht. (1967). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C. [Link]

• M. Královićová, et al. (2020). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Selectivity of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Kinase Inhibitors

This technical support guide is designed for researchers, scientists, and drug development professionals actively working on the optimization of "Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione" derivatives as selective kinase inhibitors. Here, we address common challenges and provide actionable strategies to enhance selectivity, troubleshoot experimental hurdles, and interpret complex datasets. Our approach is rooted in established biochemical principles and medicinal chemistry strategies to guide your research toward the development of more precise and effective kinase inhibitors.

Frequently Asked Questions (FAQs)

Q1: My Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione inhibitor shows potent activity against my primary kinase target in a biochemical assay, but I'm concerned about its selectivity. What are the first steps to assess its selectivity profile?

A1: Initial assessment of kinase inhibitor selectivity is a critical step to avoid misleading results and potential off-target toxicities.[1] A systematic approach is recommended:

• In Vitro Kinase Panel Screening: The most direct method is to screen your compound against a broad panel of kinases.[2][3] Several commercial services offer comprehensive kinase profiling across the human kinome. This will provide a quantitative measure of your inhibitor's activity against a wide range of kinases, allowing you to identify potential off-targets.

• Computational Off-Target Prediction: Before committing to extensive and costly screening, computational tools can predict potential off-target interactions.[4] These methods analyze the structural similarity of kinase binding sites to forecast inhibitor cross-reactivity.[4]

• Cell-Based Target Engagement Assays: It is crucial to confirm that the inhibitor interacts with its intended target within a cellular context.[5] Assays like the NanoBRET™ Target Engagement Assay provide a quantitative measure of compound binding to a specific kinase in living cells.[6][7][8][9]

Q2: I'm observing poor solubility of my Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives during my experiments. How can I address this?

A2: Poor aqueous solubility is a common challenge with heterocyclic compounds. For Pyrimido[4,5-b]quinolinedione derivatives, which have been noted for low solubility in alcohols, strategic solubilization is key. Consider preparing your stock solutions in an organic solvent like dimethyl sulfoxide (DMSO) and then making further dilutions in your assay buffer. It is crucial to ensure the final DMSO concentration in your assay is low (typically <1%) to avoid solvent-induced artifacts.

Q3: What are the key structural modifications I should consider to improve the selectivity of my Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione inhibitors?

A3: Improving selectivity often involves a combination of rational design based on structure-activity relationships (SAR) and empirical testing. For the Pyrimido[4,5-b]quinoline scaffold, consider the following strategies:

• Exploiting Non-Conserved Residues: Analyze the ATP-binding pockets of your primary target and known off-targets. Modifications that introduce steric hindrance or favorable interactions with non-conserved residues in the primary target can significantly enhance selectivity.

• Targeting the Gatekeeper Residue: The "gatekeeper" residue is a key determinant of inhibitor selectivity. Introducing bulky substituents on your inhibitor that are tolerated by a smaller gatekeeper residue in your target kinase but clash with a larger gatekeeper in off-target kinases is a well-established strategy.

• Modulating Solvent Exposure: Modifications at positions that extend into the solvent-exposed region can improve both selectivity and pharmacokinetic properties. Introducing polar groups can enhance solubility and potentially form specific interactions with the protein surface.

• Structure-Activity Relationship (SAR) by Analogy: Studies on related scaffolds such as pyrimido[4,5-b]indoles have shown that substitutions at specific positions can significantly impact kinase inhibitory activity and selectivity.[10][11] For instance, the nature of the substituent at the 4-amino position and modifications on the indole ring have been shown to modulate activity against kinases like CDK5, CK1δ/ε, GSK3α/β, and DYRK1A.[10]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High background signal in in vitro kinase assay	1. ATP concentration too high. 2. Enzyme concentration too high. 3. Non-specific binding of the inhibitor to assay components.	1. Optimize ATP concentration to be at or near the Km for the specific kinase.[12] 2. Titrate the enzyme to determine the optimal concentration for a robust signal-to-background ratio. 3. Include appropriate controls (e.g., no enzyme, no substrate) and consider using a different assay format.
Discrepancy between biochemical and cellular activity	1. Poor cell permeability of the inhibitor. 2. High intracellular ATP concentration competing with the inhibitor. 3. Inhibitor is a substrate for efflux pumps. 4. Off-target effects in the cellular context.	1. Assess cell permeability using assays like the Parallel Artificial Membrane Permeability Assay (PAMPA). 2. Confirm target engagement in cells using techniques like the NanoBRET™ assay.[6][7][8][9] 3. Co-incubate with known efflux pump inhibitors to see if cellular potency is restored. 4. Perform a cellular kinase selectivity profile to identify off-targets in a more physiologically relevant system.[5]
Inconsistent IC50 values	1. Inhibitor instability in assay buffer. 2. Precipitation of the inhibitor at higher concentrations. 3. Variability in enzyme activity or reagent preparation.	1. Assess the stability of your compound in the assay buffer over the time course of the experiment. 2. Visually inspect assay plates for precipitation and consider using a lower top concentration for your dose-response curve. 3. Ensure consistent preparation of all reagents and use a positive control inhibitor to monitor assay performance.
Unexpected cellular phenotype or toxicity	1. Off-target kinase inhibition. 2. Inhibition of non-kinase targets. 3. General cytotoxicity of the compound.	1. Broaden your kinase selectivity profiling to include a wider range of kinases.[2][3] 2. Consider screening against a panel of common off-targets (e.g., GPCRs, ion channels). 3. Perform a standard cytotoxicity assay (e.g., MTT, CellTiter-Glo) to determine the compound's therapeutic window.

Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling using ADP-Glo™ Kinase Assay

This protocol provides a general framework for assessing the selectivity of a Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione inhibitor against a panel of kinases.

Materials:

• Kinase panel (e.g., Promega's Kinase Selectivity Profiling Systems)[3]

• ADP-Glo™ Kinase Assay kit (Promega)

• Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione inhibitor stock solution (in DMSO)

• Multi-well plates (e.g., 384-well)

• Multichannel pipettes and plate reader with luminescence detection capabilities

Methodology:

• Compound Preparation: Prepare a serial dilution of your inhibitor in DMSO. Further dilute the compounds in the appropriate kinase buffer to the desired final concentrations. The final DMSO concentration should be consistent across all wells and typically below 1%.

• Kinase Reaction:

  • Add the diluted inhibitor or vehicle (DMSO) to the assay plate.

  • Add the kinase and substrate/ATP mixture to initiate the reaction. The ATP concentration should ideally be at the Km for each respective kinase.[12]

  • Incubate the plate at the recommended temperature and time for the specific kinases being tested.

• ADP Detection:

  • Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Incubate as recommended by the manufacturer.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate as recommended.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each kinase at each inhibitor concentration.

  • Determine the IC50 values for the primary target and any significant off-targets.

Protocol 2: Cellular Target Engagement using NanoBRET™ Assay

This protocol outlines the steps to confirm the binding of your inhibitor to its target kinase in living cells.

Materials:

• HEK293 cells (or other suitable cell line)

• Plasmid encoding the target kinase fused to NanoLuc® luciferase[7]

• Transfection reagent (e.g., FuGENE® HD)

• NanoBRET™ fluorescent tracer specific for the kinase of interest

• Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione inhibitor stock solution (in DMSO)

• Opti-MEM® I Reduced Serum Medium

• White, tissue culture-treated 96-well or 384-well plates

• Plate reader capable of measuring BRET signals

Methodology:

• Cell Transfection:

  • Transfect HEK293 cells with the NanoLuc®-kinase fusion plasmid according to the manufacturer's protocol.[7]

  • Plate the transfected cells in the assay plate and incubate for 18-24 hours.[7]

• Compound and Tracer Addition:

  • Prepare serial dilutions of your inhibitor in Opti-MEM®.

  • Prepare the NanoBRET™ tracer solution in Opti-MEM®.

  • Add the diluted inhibitor or vehicle to the cells.

  • Add the tracer to all wells.

  • Incubate the plate at 37°C in a CO2 incubator for the recommended time.

• Signal Detection:

  • Add the NanoBRET™ Nano-Glo® Substrate to all wells.

  • Read the donor (NanoLuc®) and acceptor (tracer) emission signals using a BRET-capable plate reader.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • Plot the BRET ratio against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value for target engagement.

Data Presentation

Table 1: Example Kinase Selectivity Profile of a Hypothetical Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Inhibitor (Compound X)

Kinase Target	IC50 (nM)	Fold Selectivity vs. Primary Target
Primary Target Kinase	10	1
Off-Target Kinase A	250	25
Off-Target Kinase B	1,200	120
Off-Target Kinase C	>10,000	>1,000
VEGFR1	540	54
CHK2	1,700	170

Note: Data for VEGFR1 and CHK2 are based on findings for a related pyrimido[4′,5′:4,5]thieno(2,3-b)quinoline derivative and are included as potential off-targets to consider.[13]

Visualizations

Caption: A workflow for improving the selectivity of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione kinase inhibitors.

Caption: The impact of inhibitor selectivity on cellular signaling pathways and phenotypes.

References

• Al-Said, M., Ghorab, M., Al-Dosari, M., & Hamed, M. (2012). Synthesis and in-vitro anticancer screening of some novel quinoline and pyrimido[4,5-b]quinoline derivatives. Bioorganic & Medicinal Chemistry, 20(2), 759-768.

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Ventura, A. C., & Lavecchia, A. (2015). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology, 9(1), 1-15.
• Kumar, A., Choon, T. S., & Kumar, N. (2017). Inhibition of protein kinases by anticancer DNA intercalator, 4-butylaminopyrimido[4′, 5′: 4, 5] thieno (2, 3-b) quinoline. Journal of Receptors and Signal Transduction, 37(2), 143-150.
• Aly, A. A., Serya, R. A., El-Motwally, A. M., Al-Ansary, G. H., & Abou El Ella, D. A. (2016). Quinoline-based small molecules as effective protein kinases inhibitors (Review). Journal of American Science, 12(5), 10-24.
• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315.
• Okuzumi, T., Fiedler, D., Zhang, C., Gray, D. C., Aizenstein, B., Hoffman, R., & Shokat, K. M. (2009). Encountering unpredicted off-target effects of pharmacological inhibitors. The Journal of Biochemistry, 145(5), 567-569.
• Knight, Z. A., & Shokat, K. M. (2007). Direct, indirect and off-target effects of kinase inhibitors.

• EUbOPEN. (2020). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]

• Abdel-Aziz, A. A., El-Azab, A. S., El-Subbagh, H. I., & Kunieda, T. (2012). Synthesis, in-vitro cytotoxicity, and a preliminary structure-activity relationship investigation of pyrimido[4, 5-c] quinoline-1 (2H)-ones. Archiv der Pharmazie, 345(1), 26-36.
• Bar, T., Koczorowska, M., Namiecinska, J., Chilmonczyk, Z., & Bretner, M. (2018).
• Wells, C. I., Vasta, J. D., Corona, C. R., Wilkinson, J., Zimprich, C. A., Ingold, M. R., ... & Robers, M. B. (2020). Cellular selectivity analyses reveal distinguishing profiles for type II kinase inhibitors. bioRxiv, 2020-10.

• Kulik, M. V., Geronikaki, A. A., Kaminskyy, D. V., & Vasylenko, O. M. (2022). Synthesis of 4, 5-Dihydro-1H-[2][14] dithiolo [3, 4-c] quinoline-1-thione Derivatives and Their Application as Protein Kinase Inhibitors. Molecules, 27(13), 4004.

• Pos, W., & Parkinson, G. N. (2014). Unexpected off-targets and paradoxical pathway activation by kinase inhibitors. Journal of Medicinal Chemistry, 57(15), 6299-6319.

• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. Retrieved from [Link]

• Yang, L., Wang, Y., & Zhang, J. (2018). Computational analysis of kinase inhibitor selectivity using structural knowledge.
• Kumar, S., Govindasamy, L., Gallo, J. M., & Ayaz, M. (2021). Discovery of 9H-pyrimido [4, 5-b] indole derivatives as dual RET/TRKA inhibitors. European Journal of Medicinal Chemistry, 213, 113175.
• Diao, Y., Fang, X., Song, P., Lai, M., Tong, L., Hao, Y., ... & Li, H. (2019). Discovery and Biological evaluation of pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione derivatives as potent Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry, 27(15), 3390-3395.

• Reaction Biology. (n.d.). NanoBRET Assay Services. Retrieved from [Link]

• El-Gamal, M. I., Abdel-Maksoud, M. S., Al-Said, M. S., & Ghorab, M. M. (2024). Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present). Molecules, 29(4), 863.
• Zhang, Y., Wang, Y., Li, Y., Wang, Y., & Zhang, J. (2020). Structure-activity relationship of the compounds 1–24.

• Promega Connections. (2023). From Hit to Live-Cell Target Engagement Assay: DNA-Encoded Library Screens and NanoBRET Dye. Retrieved from [Link]

• BMG LABTECH. (2022). Enhanced Protein-Protein Interactions in Living Cells Using the NanoBRET Ass. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. reactionbiology.com [reactionbiology.com]
• 3. Kinase Selectivity Profiling Systems—General Panel [promega.sg]
• 4. academic.oup.com [academic.oup.com]
• 5. biorxiv.org [biorxiv.org]
• 6. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual [promega.com.au]
• 7. eubopen.org [eubopen.org]
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• 9. promegaconnections.com [promegaconnections.com]
• 10. mdpi.com [mdpi.com]
• 11. Discovery of 9H-pyrimido[4,5-b]indole derivatives as dual RET/TRKA inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of protein kinases by anticancer DNA intercalator, 4-butylaminopyrimido[4′,5′:4,5]thieno(2,3-b)quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis, DNA binding and cytotoxic activity of pyrimido[4',5':4,5]thieno(2,3-b)quinoline with 9-hydroxy-4-(3-diethylaminopropylamino) and 8-methoxy-4-(3-diethylaminopropylamino) substitutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Based Drugs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione and its derivatives. This guide is designed to provide you with in-depth technical assistance, troubleshooting guides, and frequently asked questions (FAQs) to address the significant challenge of enhancing the oral bioavailability of this promising class of compounds. The inherent low aqueous solubility of the pyrimido[4,5-b]quinoline scaffold often limits its therapeutic potential, making effective bioavailability enhancement a critical step in your research and development pipeline.[1]

This document will provide a structured, yet flexible, approach to tackling this issue, grounded in scientific principles and practical laboratory experience. We will explore the causality behind experimental choices and provide self-validating protocols to ensure the robustness of your results.

Part 1: Foundational Understanding & Initial Assessment

This section addresses the initial questions and challenges researchers face when starting to work on the bioavailability of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives.

Question 1: My Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative shows excellent in vitro activity but poor in vivo efficacy. Could low bioavailability be the culprit?

Answer: Yes, it is highly probable that low bioavailability is a significant factor. The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione nucleus is a planar, heterocyclic system that often exhibits poor aqueous solubility.[1] This low solubility is a major impediment to absorption in the gastrointestinal (GI) tract, leading to a disconnect between in vitro potency and in vivo performance.

To confirm this, a preliminary bioavailability assessment is recommended. This typically involves a combination of in silico prediction and in vitro characterization.

Initial Assessment Workflow:

Caption: Initial workflow for assessing the bioavailability of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives.

Question 2: How do I perform a basic aqueous solubility test for my compound?

Answer: A simple, yet effective, method is the shake-flask method. This will give you a good initial understanding of your compound's solubility.

Step-by-Step Protocol: Shake-Flask Solubility Assay

• Preparation: Prepare a series of buffers at different pH values relevant to the GI tract (e.g., pH 1.2, 4.5, and 6.8).

• Addition of Compound: Add an excess amount of your Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative to a known volume of each buffer in a sealed vial. "Excess" means that undissolved solid should be visible.

• Equilibration: Agitate the vials at a constant temperature (typically 25°C or 37°C) for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the solution by centrifugation or filtration.

• Quantification: Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Interpretation: The measured concentration represents the equilibrium solubility of your compound at that specific pH.

Troubleshooting:

• Low UV absorbance: If your compound has a weak chromophore, consider using a more sensitive detector like a mass spectrometer (LC-MS).

• Compound degradation: If you suspect your compound is unstable, perform a time-course study to determine the optimal equilibration time before significant degradation occurs.

Part 2: Strategies for Enhancing Bioavailability

This section provides detailed guidance on common and advanced techniques to improve the bioavailability of your Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione-based drug candidates.

Question 3: What are the most common formulation strategies to improve the bioavailability of poorly soluble compounds like mine?

Answer: Several formulation strategies can be employed, broadly categorized into physical and lipid-based approaches.[2][3] The choice of strategy will depend on the specific physicochemical properties of your compound.

Strategy	Mechanism of Action	Advantages	Disadvantages
Particle Size Reduction	Increases surface area for dissolution.[4]	Simple, well-established techniques.	May not be sufficient for very poorly soluble compounds.
Amorphous Solid Dispersions	The drug is dispersed in a carrier in a high-energy amorphous state, improving dissolution.[5]	Significant solubility enhancement.	Potential for recrystallization, affecting stability.
Lipid-Based Formulations	The drug is dissolved in a lipid carrier, bypassing the dissolution step in the GI tract.	Can significantly enhance absorption.	Potential for drug precipitation upon dilution in the GI tract.
Nanoparticle Formulations	Reduces particle size to the nanometer range, dramatically increasing surface area and dissolution velocity.[3]	High surface area to volume ratio.	Can be complex to manufacture and scale-up.

Question 4: I want to try particle size reduction. What are the key considerations?

Answer: Particle size reduction is often a good first approach due to its relative simplicity.[4] The goal is to increase the surface area-to-volume ratio of the drug particles, which, according to the Noyes-Whitney equation, will increase the dissolution rate.

Workflow for Particle Size Reduction:

Caption: A simplified workflow for conducting an in vivo pharmacokinetic study.

Key Pharmacokinetic Parameters:

• AUC (Area Under the Curve): Represents the total drug exposure over time. A higher AUC for your enhanced formulation compared to the unformulated drug indicates improved bioavailability.

• Cmax (Maximum Concentration): The peak plasma concentration of the drug.

• Tmax (Time to Maximum Concentration): The time at which Cmax is reached.

Troubleshooting:

• High Variability in PK Data: Ensure consistent dosing procedures and animal handling. A larger group of animals may be needed to achieve statistical significance.

• Low Drug Levels in Plasma: If drug levels are below the limit of quantification of your analytical method, you may need to increase the dose or develop a more sensitive bioanalytical assay.

Frequently Asked Questions (FAQs)

• Q: Can I use cyclodextrins to improve the solubility of my Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative?

  • A: Yes, cyclodextrins are a viable option. [2]They can form inclusion complexes with poorly soluble drugs, effectively increasing their solubility. It is advisable to perform a phase-solubility study to determine the type of complex formed and the stability constant.

• Q: Are there any chemical modifications to the Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold that could improve bioavailability?

  • A: Yes, medicinal chemistry approaches can be employed. Introducing more polar functional groups or ionizable centers can increase aqueous solubility. Prodrug strategies, where a more soluble moiety is attached to the parent drug and later cleaved in vivo, can also be effective.

• Q: What is the role of efflux transporters, and could they be limiting the bioavailability of my compound?

  • A: Efflux transporters, such as P-glycoprotein (P-gp), can actively pump drugs out of intestinal cells back into the gut lumen, thereby reducing absorption. If your compound is a substrate for these transporters, its bioavailability may be limited even if it has good solubility and passive permeability. A Caco-2 cell permeability assay can be used to assess whether your compound is a P-gp substrate.

References

• Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. Available at: [Link]

• Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. Available at: [Link]

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• Process for the preparation of pyrimidine derivatives. Google Patents.

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Technical Support Center: Overcoming Resistance to Pyrimido[4,5-b]quinoline Anticancer Agents

Welcome to the technical support center for our pyrimido[4,5-b]quinoline series of anticancer agents. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and answer frequently asked questions regarding mechanisms of resistance. Our goal is to equip you with the knowledge to anticipate, identify, and address resistance, thereby enhancing the efficacy of your research and development efforts.

Introduction: The Challenge of Resistance

Pyrimido[4,5-b]quinoline compounds have shown significant promise as anticancer agents, often functioning as potent tyrosine kinase inhibitors (TKIs) targeting critical signaling pathways in cancer cell proliferation and survival, such as those mediated by the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[1][2] However, as with many targeted therapies, the emergence of drug resistance—both intrinsic and acquired—is a primary obstacle to long-term clinical efficacy.[3] This guide provides a structured approach to understanding and investigating these resistance mechanisms.

Part 1: Troubleshooting Guide - Experimental Observations & Solutions

This section addresses specific experimental issues you may encounter, providing a logical workflow for diagnosis and resolution.

Scenario 1: Gradual or Sudden Loss of Compound Potency (Increased IC50)

You've observed a rightward shift in the dose-response curve for your pyrimido[4,5-b]quinoline agent, indicating a decrease in potency (a higher IC50 value) after continuous exposure in your cell line model.

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} dot Caption: Diagnostic workflow for an observed increase in IC50.

• On-Target Alterations: The most common mechanism of resistance to TKIs is the acquisition of secondary mutations in the target kinase domain, which can prevent the drug from binding effectively.[3] For pyrimido[4,5-b]quinolines targeting EGFR, this could be analogous to the well-documented T790M "gatekeeper" mutation.

  • Action: Isolate genomic DNA from your resistant cell line and perform Sanger sequencing or Next-Generation Sequencing (NGS) on the exons encoding the kinase domain of the target protein (e.g., exons 18-21 for EGFR).[4][5] Compare the sequence to the parental, sensitive cell line.

• Bypass Signaling Pathway Activation: Cancer cells can develop resistance by activating alternative signaling pathways to circumvent the inhibited target. For instance, if your compound inhibits EGFR, cells might upregulate other receptor tyrosine kinases like MET or HER3, which can then reactivate downstream pro-survival pathways like PI3K/Akt or MAPK/ERK.

  • Action: Use a phospho-RTK array to screen for hyper-activated receptors in your resistant cells compared to parental cells. Confirm findings with Western blotting for key downstream effectors like phosphorylated Akt (p-Akt) and phosphorylated ERK (p-ERK).

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), MRP1 (ABCC1), and BCRP (ABCG2), can actively pump the drug out of the cell, reducing its intracellular concentration to sub-therapeutic levels.[6][7]

  • Action: Perform a functional drug efflux assay using a fluorescent substrate (e.g., Rhodamine 123 for P-gp).[8] A decrease in fluorescence accumulation in resistant cells, which is reversible by a known ABC transporter inhibitor, indicates increased efflux. Confirm by quantifying the mRNA or protein levels of key ABC transporters (e.g., via qRT-PCR or Western blot).[6]

• Assay Variability: Before concluding that you have biological resistance, it is crucial to rule out experimental artifacts. Inconsistent cell seeding density, poor cell health, or compound precipitation can all lead to inaccurate IC50 values.[9][10][11]

  • Action: Always use cells in their logarithmic growth phase and within a consistent, low passage number range. Ensure your compound is fully dissolved in the culture medium and that the final solvent concentration (e.g., DMSO) is below 0.5%.[9] Perform a cell titration experiment to determine the optimal seeding density for your assay duration.[10]

Scenario 2: Compound Shows High In Vitro Potency but Fails in Xenograft Models

Your pyrimido[4,5-b]quinoline agent is highly effective in 2D cell culture but shows poor efficacy in an in vivo mouse model.

Potential Cause	Explanation	Recommended Action
Poor Pharmacokinetics (PK)	The compound may be rapidly metabolized or cleared, failing to achieve sufficient concentration at the tumor site.	Perform a PK study to determine the compound's half-life, clearance, and bioavailability. Consider formulation changes or alternative dosing regimens.
Low Tumor Penetration	The compound may not effectively cross biological barriers to reach the tumor tissue. The tumor microenvironment can also create physical barriers.[12]	Use techniques like mass spectrometry imaging to quantify compound concentration directly within the tumor tissue versus plasma.
Influence of the Tumor Microenvironment (TME)	In 2D culture, cancer cells lack the complex interactions with stromal cells, immune cells, and the extracellular matrix found in vivo. These TME components can provide pro-survival signals that confer resistance.[12]	Co-culture your cancer cells with fibroblasts or immune cells in vitro to see if this impacts drug sensitivity. Consider using 3D spheroid or organoid models, which better recapitulate the TME.
Activation of In Vivo-Specific Resistance Pathways	Hypoxia, a common feature of solid tumors but not standard 2D culture, can induce resistance.[12]	Culture cells under hypoxic conditions (1-2% O₂) in vitro and re-assess drug sensitivity. Analyze xenograft tumors for markers of hypoxia and activation of hypoxia-inducible factor (HIF-1α) signaling.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most likely on-target resistance mechanisms for a pyrimido[4,5-b]quinoline targeting EGFR/HER2?

Based on extensive data from other quinoline-based EGFR/HER2 inhibitors, the most probable on-target resistance mechanisms include:

• Secondary mutations in the kinase domain: For EGFR, the T790M mutation in exon 20 is a classic example. This mutation increases the receptor's affinity for ATP, making it more difficult for ATP-competitive inhibitors to bind. Other mutations in exons 18, 19, and 21 can also confer resistance.

• Gene amplification: An increase in the copy number of the target gene (e.g., HER2 amplification) can lead to such high levels of the target protein that a standard dose of the inhibitor is insufficient to achieve complete suppression.

Q2: How do I generate a pyrimido[4,5-b]quinoline-resistant cell line in the lab?

The standard method is through chronic, dose-escalating exposure.[3]

• Start with a sensitive parental cell line.

• Initial Exposure: Treat the cells with the pyrimido[4,5-b]quinoline agent at a concentration close to its IC20-IC30.

• Monitor and Subculture: Continuously culture the cells in the presence of the drug. Initially, you will see significant cell death. Subculture the surviving cells as they recover and become confluent.

• Dose Escalation: Once the cells are growing steadily at the initial concentration, gradually increase the drug concentration. This process can take several months.

• Characterization: Once a cell line is established that can proliferate in a significantly higher drug concentration (e.g., >10-fold the parental IC50), it should be characterized to confirm the resistance phenotype and investigate the underlying mechanism.

Q3: My IC50 values are inconsistent between experiments. What should I check first?

Inconsistent IC50 values are often due to technical variability.[9][11]

• Cell Seeding Density: Ensure you are seeding the exact same number of cells for every experiment. Cell density can significantly impact drug response.[11]

• Reagent and Compound Quality: Use freshly prepared media and ensure your stock solution of the pyrimido[4,5-b]quinoline is not degraded. Avoid multiple freeze-thaw cycles.

• Assay Timing: Be precise with incubation times for both drug treatment and the viability assay reagent (e.g., MTT, CellTiter-Glo).

Q4: What is an "IC50 shift" assay and when should I use it?

An IC50 shift assay is used to investigate time-dependent inhibition, often related to the formation of reactive metabolites that can covalently modify the target enzyme. You would compare the IC50 value obtained with and without a pre-incubation period of the drug with the target (e.g., microsomes or cells). A significant increase in potency (lower IC50) after pre-incubation suggests time-dependent inhibition.[13]

Part 3: Key Experimental Protocols

Protocol 1: Assessment of ABC Transporter Activity via Rhodamine 123 Efflux Assay

This protocol is designed to functionally assess the activity of P-glycoprotein (ABCB1), a common drug efflux pump.

Materials:

• Parental (sensitive) and suspected resistant cell lines

• Rhodamine 123 (fluorescent P-gp substrate)

• Verapamil or Elacridar (P-gp inhibitor)

• Phenol red-free culture medium

• Flow cytometer or fluorescence plate reader

Procedure:

• Cell Preparation: Harvest cells and resuspend them in phenol red-free medium at a concentration of 1 x 10⁶ cells/mL.

• Inhibitor Pre-incubation: Aliquot cells into tubes. For inhibitor-treated samples, add a P-gp inhibitor (e.g., 50 µM Verapamil) and incubate for 30 minutes at 37°C.

• Dye Loading: Add Rhodamine 123 to all tubes to a final concentration of 1 µM.

• Incubation: Incubate all tubes for 60 minutes at 37°C, protected from light.

• Washing: Pellet the cells by centrifugation (300 x g for 5 minutes), remove the supernatant, and wash twice with ice-cold PBS.

• Analysis: Resuspend the final cell pellet in PBS. Analyze the intracellular fluorescence using a flow cytometer (FITC channel) or a fluorescence plate reader.

• Interpretation: Resistant cells with high P-gp activity will show lower Rhodamine 123 accumulation (lower fluorescence) compared to parental cells. This reduced accumulation should be reversed in the presence of the P-gp inhibitor.

Protocol 2: Sanger Sequencing of the EGFR Kinase Domain

This protocol provides a general workflow for identifying mutations in EGFR exons 18-21.

Materials:

• Genomic DNA (gDNA) extracted from parental and resistant cells

• PCR primers flanking EGFR exons 18, 19, 20, and 21

• Taq DNA polymerase and PCR reagents

• PCR purification kit

• Sanger sequencing service

Procedure:

• Primer Design: Design or obtain validated PCR primers that specifically amplify each of the four exons (18, 19, 20, 21) of the human EGFR gene.

• PCR Amplification:

  • Set up a PCR reaction for each exon using 50-100 ng of gDNA from both parental and resistant cell lines.

  • Use a standard PCR program with an annealing temperature optimized for your primers.

  • Run the PCR products on an agarose gel to confirm successful amplification of a single band of the expected size.

• PCR Product Purification: Purify the PCR products from the successful reactions using a spin-column based PCR purification kit to remove primers and dNTPs.

• Sequencing Reaction: Prepare the purified PCR products for Sanger sequencing according to the service provider's instructions. Typically, this involves sending the purified DNA along with the forward or reverse PCR primer.

• Data Analysis:

  • You will receive an electropherogram file (.ab1).

  • Use sequence analysis software (e.g., SnapGene, FinchTV) to view the chromatogram.

  • Align the sequence from the resistant cells to the sequence from the parental cells and a reference human EGFR sequence (e.g., from NCBI).

  • Look for heterozygous peaks in the chromatogram, which indicate a mutation. For example, a G>A mutation would show both a green (A) and a black (G) peak at the same position.

dot graph G { layout=neato; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} dot Caption: Overview of potential resistance mechanisms to pyrimido[4,5-b]quinoline agents.

References

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• Li, X., et al. (2017). Detection of Rare Mutations in EGFR-ARMS-PCR-Negative Lung Adenocarcinoma by Sanger Sequencing. OncoTargets and Therapy, 10, 5149-5157. Available from: [Link].

• Al-Hajj, M., et al. (2018). ABC Transporters in Cancer Stem Cells: Beyond Chemoresistance. International Journal of Molecular Sciences, 19(4), 968. Available from: [Link].

• Wang, Z., et al. (2018). Next-generation sequencing-based detection of EGFR, KRAS, BRAF, NRAS, PIK3CA, Her-2 and TP53 mutations in patients with non-small cell lung cancer. Oncology Letters, 15(6), 9473-9479. Available from: [Link].

• Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. Available from: [Link].

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• Vollbrecht, C., et al. (2015). Abstract 563: Evaluation of EGFR mutation analysis performed by Sanger sequencing versus real-time PCR (EGFR RGQ PCR Kit). Cancer Research, 75(15_Supplement), 563. Available from: [Link].

• Martínez-Alesón, M. J., et al. (2023). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. International Journal of Molecular Sciences, 24(22), 16474. Available from: [Link].

• ResearchGate. An examination of IC50 and IC50-shift experiments in assessing time-dependent inhibition of CYP3A4, CYP2D6 and CYP2C9 in human liver microsomes. Available from: [Link].

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• Ibrahim, N. S. M., et al. (2024). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. Chemical Papers, 78, 3037-3065. Available from: [Link].

• Nasiri, M. J., et al. (2018). New Insights in to the Intrinsic and Acquired Drug Resistance Mechanisms in Mycobacteria. Frontiers in Microbiology, 9, 983. Available from: [Link].

• Hooper, D. C. (2015). Mechanisms of drug resistance: quinolone resistance. Annals of the New York Academy of Sciences, 1354, 13-22. Available from: [Link].

• Kumar, S., et al. (2013). Comprehensive review on current developments of quinoline-based anticancer agents. BioMed Research International, 2013, 391650. Available from: [Link].

• Ibrahim, N. S. M., et al. (2024). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie, 357(3), e2300513. Available from: [Link].

• ResearchGate. (PDF) Synthesis of novel pyrimido[4,5‐b]quinolines as potential anticancer agents and HER2 inhibitors. Available from: [Link].

• Ibrahim, N. S. M., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. Chemical Biology & Drug Design, 102(5), 996-1013. Available from: [Link].

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• El-Sayed, N. N. E., et al. (2024). Construction and Docking Studies of Novel Pyrimido[4,5-b]quinolines as Antimicrobial Agents. Chemistry & Biodiversity, 21(4), e202400200. Available from: [Link].

• Patel, A., et al. (2021). Revisiting strategies to target ABC transporter-mediated drug resistance in CNS cancer. Expert Opinion on Drug Delivery, 18(11), 1585-1605. Available from: [Link].

• Hartert, K. (2022, August 22). Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism. YouTube. Available from: [Link].

• Sharma, P., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Applied Pharmaceutical Science, 12(1), 001-016. Available from: [Link].

• Ghorab, M. M., et al. (2010). In vitro anticancer screening and radiosensitizing evaluation of some new quinolines and pyrimido[4,5-b]quinolines bearing a sulfonamide moiety. European Journal of Medicinal Chemistry, 45(9), 3677-3684. Available from: [Link].

• Nas, T., & Zgurskaya, H. I. (2017). Mechanisms of Pyocyanin Toxicity and Genetic Determinants of Resistance in Staphylococcus aureus. Journal of Bacteriology, 199(17), e00230-17. Available from: [Link].

• Munita, J. M., & Arias, C. A. (2016). Molecular mechanisms of antibiotic resistance revisited. Microbiology Spectrum, 4(2). Available from: [Link].

• Bukowski, K., et al. (2020). ABC transporters and the hallmarks of cancer: roles in cancer aggressiveness beyond multidrug resistance. Cellular and Molecular Life Sciences, 77(14), 2683-2702. Available from: [Link].

• Alden, R. S., et al. (2024). Adaptive Darwinian off-target resistance mechanisms to selective RET inhibition in RET driven cancer. npj Precision Oncology, 8(1), 32. Available from: [Link].

• Aldred, K. J., et al. (2016). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. Cold Spring Harbor Perspectives in Medicine, 6(9), a025320. Available from: [Link].

• Qin, T., et al. (2019). Antibiotic Resistance and Azithromycin Resistance Mechanism of Legionella pneumophila Serogroup 1 in China. Applied and Environmental Microbiology, 85(20), e01398-19. Available from: [Link].

• Hameed, P. S. S., et al. (2018). Design, synthesis and antibacterial properties of pyrimido[4,5-b]indol-8-amine inhibitors of DNA gyrase. Bioorganic & Medicinal Chemistry Letters, 28(17), 2914-2918. Available from: [Link].

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Reference Data & Comparative Studies

The Ascendant Scaffold: A Comparative Guide to Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione in Modern Drug Discovery

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

In the landscape of medicinal chemistry, the relentless pursuit of novel therapeutic agents is intrinsically linked to the exploration of diverse chemical scaffolds. Among these, heterocyclic systems form the bedrock of a vast number of approved drugs.[1] This guide provides a critical comparison of the emerging pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold against established heterocyclic systems such as quinoline, quinazoline, benzimidazole, and pyridine. We will delve into the synthetic accessibility, delve into the nuanced biological activities, and present a data-driven perspective on its potential to address current challenges in drug discovery.

The Emergence of a Privileged Scaffold: Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

The pyrimido[4,s-b]quinoline ring system, a fused tricyclic heterocycle, has garnered significant attention for its broad spectrum of pharmacological activities.[2] This scaffold can be considered a molecular hybrid, combining the structural features of both quinoline and pyrimidine, two independently recognized pharmacophores. This fusion results in a unique electronic and steric profile, offering a versatile platform for the development of novel therapeutic agents.

Synthetic Strategies: Building the Core

A key advantage of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold is its accessibility through various synthetic routes, particularly one-pot multi-component reactions (MCRs). These methods offer significant advantages in terms of efficiency, atom economy, and the ability to rapidly generate diverse libraries of compounds.[3]

A prevalent and efficient method involves the three-component condensation of an aniline, an aldehyde, and barbituric acid.[3][4] This approach allows for facile diversification at multiple positions of the scaffold, enabling fine-tuning of its physicochemical and pharmacological properties.

Caption: One-pot synthesis of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione core.

A Spectrum of Biological Promise

The pyrimido[4,5-b]quinoline scaffold has demonstrated a remarkable range of biological activities, positioning it as a privileged structure in drug discovery.

• Anticancer Activity: This is one of the most extensively studied areas for this scaffold. Derivatives have shown potent cytotoxic effects against various cancer cell lines, including breast (MCF-7), lung (A549), and leukemia (K562).[5] The mechanisms of action are often multi-faceted, including inhibition of key enzymes like epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2), induction of apoptosis, and cell cycle arrest.[1][6]

• Antimicrobial Activity: Several pyrimido[4,5-b]quinoline derivatives have exhibited significant antibacterial and antifungal properties.[7][8] These compounds have shown activity against both Gram-positive and Gram-negative bacteria, with some demonstrating comparable or even superior efficacy to standard antibiotics in in vitro studies.[7]

• Anti-inflammatory and Analgesic Effects: Early studies have also highlighted the potential of this scaffold in modulating inflammatory pathways, suggesting its utility in the development of novel anti-inflammatory and analgesic agents.

A Comparative Analysis with Established Heterocyclic Scaffolds

To truly appreciate the potential of the pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold, a comparison with other well-established heterocyclic systems is essential.

The Competitors: A Brief Overview

• Quinoline: A cornerstone in medicinal chemistry, the quinoline scaffold is present in numerous drugs with a wide array of activities, including anticancer, antimalarial, and antibacterial properties.[9]

• Quinazoline: This scaffold is particularly renowned for its role in the development of potent and selective kinase inhibitors, with several approved drugs targeting EGFR in cancer therapy.[10][11]

• Benzimidazole: As a bioisostere of purine, the benzimidazole scaffold is a privileged structure found in drugs with diverse applications, including proton pump inhibitors, anthelmintics, and anticancer agents.[9]

• Pyridine: One of the simplest aromatic heterocycles, pyridine is a fundamental building block in a vast number of pharmaceuticals, contributing to their biological activity and favorable pharmacokinetic properties.

Performance Metrics: A Head-to-Head (Data-Driven) Comparison

While direct, comprehensive head-to-head studies are limited, we can draw meaningful comparisons from the existing literature by examining key performance metrics.

Table 1: Comparative Anticancer Activity of Representative Heterocyclic Scaffolds

Scaffold	Representative Compound/Derivative	Target/Cell Line	Reported IC₅₀ (µM)	Reference
Pyrimido[4,5-b]quinoline	Compound 4l	EGFR	0.052
Compound 4l	HER2	0.055	[6]
Compound 5b	MCF-7	1.67	[1]
Quinoline	Neratinib	HER2/EGFR	0.003 / 0.059
Quinazoline	Gefitinib	EGFR	0.02-0.08	[4]
Lapatinib	EGFR/HER2	0.006 / 0.009
Benzimidazole	Dovitinib	VEGFR/FGFR	0.01-0.02

Table 2: Comparative Antimicrobial Activity of Representative Heterocyclic Scaffolds

Scaffold	Representative Compound/Derivative	Organism	Zone of Inhibition (mm) / MIC (µg/mL)	Reference
Pyrimido[4,5-b]quinoline	Compound 9c	C. albicans	17 mm	[7]
Compound Series	S. aureus	9-24 mm	[7]
Quinoline	Various derivatives	M. tuberculosis	MIC: 0.003 µg/mL (most active)
Benzimidazole	Various derivatives	S. aureus	-
Pyridine	Various derivatives	E. coli	-

In Silico ADME-Tox Profile Comparison:

In silico studies provide valuable early insights into the drug-like properties of a scaffold.

Table 3: Predicted ADME-Tox Properties of Representative Scaffolds

Scaffold	Key Predicted Properties	General Observations from Literature
Pyrimido[4,5-b]quinoline	Good drug-likeness, potential for good oral bioavailability, generally low predicted toxicity.	Some derivatives show good in silico ADME profiles, warranting further experimental validation.[12]
Quinoline	Variable; some derivatives show potential for toxicity.	Often requires careful substitution to optimize ADME-Tox properties.
Quinazoline	Generally good drug-like properties.	Many approved drugs with favorable pharmacokinetic profiles.[10]
Benzimidazole	Generally good absorption and distribution.	A well-tolerated scaffold in many approved drugs.[5]
Pyridine	Generally favorable physicochemical properties.	Widely used to enhance solubility and metabolic stability.

Experimental Protocols: A Guide to Practice

To facilitate further research and validation, we provide detailed, self-validating protocols for the synthesis of a representative pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione and a key biological assay.

Synthesis Protocol: One-Pot Synthesis of a 5-Aryl-pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

Objective: To synthesize a representative pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione via a three-component reaction.

Materials:

• Substituted aniline (1 mmol)

• Aromatic aldehyde (1 mmol)

• Barbituric acid (1 mmol)

• Glacial acetic acid (10 mL)

• Ethanol

• Standard laboratory glassware and heating apparatus (e.g., reflux condenser)

Procedure:

• To a round-bottom flask, add the substituted aniline (1 mmol), aromatic aldehyde (1 mmol), barbituric acid (1 mmol), and glacial acetic acid (10 mL).

• Heat the mixture to reflux with constant stirring for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The precipitated product is collected by vacuum filtration.

• Wash the solid product with cold ethanol to remove any unreacted starting materials and impurities.

• Dry the purified product under vacuum.

• Characterize the final product using appropriate analytical techniques (e.g., NMR, Mass Spectrometry, IR spectroscopy).

Self-Validation: The identity and purity of the synthesized compound should be confirmed by comparing the obtained spectroscopic data with expected values and by a sharp melting point. The yield of the reaction should be calculated to assess the efficiency of the synthesis.

Biological Assay Protocol: In Vitro Anticancer Activity (MTT Assay)

Objective: To evaluate the cytotoxic effect of a synthesized pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative on a cancer cell line (e.g., MCF-7).

Materials:

• MCF-7 breast cancer cell line

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS (Fetal Bovine Serum) and 1% penicillin-streptomycin

• Synthesized pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microtiter plates

• CO₂ incubator

• Microplate reader

Procedure:

• Seed MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compound in the culture medium.

• After 24 hours, replace the medium with fresh medium containing different concentrations of the test compound and a vehicle control (DMSO).

• Incubate the plates for another 48 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Self-Validation: The assay should include a positive control (a known anticancer drug) and a negative control (vehicle-treated cells). The results should be reproducible across multiple experiments.

Signaling Pathways and a Look to the Future

The anticancer activity of many pyrimido[4,5-b]quinoline derivatives is linked to their ability to inhibit key signaling pathways involved in cell proliferation and survival, such as the EGFR/HER2 pathway.

Caption: Inhibition of the EGFR/HER2 signaling pathway by pyrimido[4,5-b]quinoline derivatives.

The pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold represents a compelling starting point for the development of next-generation therapeutics. Its synthetic tractability, coupled with a broad and potent range of biological activities, positions it as a highly promising privileged scaffold. While further head-to-head comparative studies are warranted, the existing data strongly suggests that this scaffold can rival and, in some cases, potentially surpass the performance of more established heterocyclic systems in addressing key therapeutic challenges. The continued exploration of this versatile chemical space is poised to yield novel drug candidates with improved efficacy and safety profiles.

References

• Synthetic methodology of pyrimido[4,5-b]quinoline derivatives. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Ibrahim, N. S. M., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie, e2300318. [Link]

• Abdel-Maksoud, M. S., et al. (2024). Construction and Docking Studies of Novel Pyrimido[4,5-b]quinolines as Antimicrobial Agents. Chemistry & Biodiversity, e202400200. [Link]

• Al-Ostath, A. I., et al. (2025). Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. Molecules, 30(1), 123. [Link]

• Sayed, M., et al. (2025). Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study. ACS Omega. [Link]

• Bedewy, W. A., et al. (2023). Design, synthesis, and antitumor efficacy of novel 5-deazaflavin derivatives backed by kinase screening, docking, and ADME studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2210082. [Link]

• Kumar, A., et al. (2017). Quinazoline and quinazolinone as important medicinal scaffolds: a comparative patent review (2011-2016). Expert Opinion on Therapeutic Patents, 27(6), 665-681. [Link]

• Ibrahim, N. S. M., & Kadry, H. H. (2024). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. Chemical Papers, 1-25. [Link]

• Fathy, U. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal, 13(2). [Link]

• Aknin, K., et al. (2012). A new synthetic approach to functionalize pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones via a three-component one-pot reaction. Tetrahedron Letters, 53(38), 5133-5136. [Link]

• Perin, N., et al. (2023). Novel 1,2,3-Triazole-Containing Quinoline-Benzimidazole Hybrids: Synthesis, Antiproliferative Activity, In Silico ADME Predictions, and Docking. Molecules, 28(19), 6931. [Link]

• Fathy, U. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal, 13(2). [Link]

• Ibrahim, N. S. M., et al. (2023). Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. Chemical Biology & Drug Design, 102(5), 996-1013. [Link]

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A Comparative Guide to the Synthetic Routes of Pyrimido[4,5-b]quinolines: From Classical Annulation to Modern Multi-Component Strategies

The pyrimido[4,5-b]quinoline core is a privileged heterocyclic scaffold, forming the structural basis of numerous compounds with significant therapeutic potential, including antimicrobial, anti-inflammatory, and antitumor agents.[1] The ever-growing interest in this potent pharmacophore has spurred the development of diverse and innovative synthetic methodologies. This guide provides a comparative analysis of the most prominent synthetic routes to pyrimido[4,5-b]quinolines, offering researchers, scientists, and drug development professionals a comprehensive overview of the available strategies. We will delve into the mechanistic underpinnings, practical execution, and comparative performance of each route, supported by experimental data and protocols.

Traditional Approaches: Building upon a Pre-formed Quinoline Core

One of the earliest and most straightforward strategies for the synthesis of pyrimido[4,5-b]quinolines involves the construction of the pyrimidine ring onto a pre-existing, functionalized quinoline or hydroquinoline nucleus.[2] This two-component approach offers a convergent pathway to the target tricycle.

Annulation of the Pyrimidine Ring

This strategy typically involves the reaction of a 2-amino-3-functionalized quinoline with a suitable one-carbon or three-carbon synthon to construct the pyrimidine ring.

Causality of Experimental Choices: The choice of the C1 or C3 synthon is dictated by the desired substitution pattern on the pyrimidine ring. For instance, formamide or formic acid can be used to introduce an unsubstituted pyrimidine ring, while ureas, thioureas, or guanidine salts can be employed to install amino or thio functionalities. The reaction is often carried out at elevated temperatures to drive the cyclization and dehydration steps.

Experimental Protocol: Synthesis of Pyrimido[4,5-b]quinolin-4(3H)-ones from 2-Aminoquinoline-3-carbonitriles

This protocol is adapted from literature procedures describing the cyclization of 2-aminoquinoline derivatives.[2]

Materials:

• 2-Aminoquinoline-3-carbonitrile derivative (1.0 mmol)

• Urea (or thiourea) (1.2 mmol)

• Ethanol (10 mL)

Procedure:

• A mixture of the 2-aminoquinoline-3-carbonitrile derivative (1.0 mmol) and urea (1.2 mmol) in ethanol (10 mL) is placed in a round-bottom flask equipped with a reflux condenser.

• The reaction mixture is heated to reflux and stirred for 8-12 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the precipitated solid is collected by filtration.

• The solid is washed with cold ethanol and dried to afford the desired pyrimido[4,5-b]quinolin-4(3H)-one.

The Power of Convergence: Multi-Component Reactions (MCRs)

Multi-component reactions (MCRs) have emerged as a highly efficient and atom-economical approach for the synthesis of complex molecules from simple starting materials in a single synthetic operation.[3] Several MCRs have been developed for the construction of the pyrimido[4,5-b]quinoline scaffold, offering significant advantages in terms of operational simplicity and rapid access to molecular diversity.

Three-Component Condensation of an Aldehyde, a 1,3-Dicarbonyl Compound, and an Aminopyrimidine

One of the most widely employed MCRs for the synthesis of pyrimido[4,5-b]quinolines involves the one-pot reaction of an aromatic aldehyde, a 1,3-dicarbonyl compound (such as dimedone), and a 6-aminopyrimidine derivative (like 6-amino-1,3-dimethyluracil).[3][4] This reaction can be catalyzed by a variety of catalysts, including Brønsted acids, Lewis acids, and bases.

Causality of Experimental Choices: The catalyst plays a crucial role in activating the carbonyl group of the aldehyde for nucleophilic attack and facilitating the subsequent cyclization and dehydration steps. The choice of solvent and temperature can significantly impact the reaction rate and yield. Solvent-free conditions and the use of unconventional energy sources like ultrasound have been shown to enhance the efficiency and greenness of this transformation.[2]

Experimental Protocol: DABCO-Catalyzed Three-Component Synthesis of Pyrimido[4,5-b]quinolines

This protocol is based on a reported procedure utilizing the inexpensive and basic catalyst 1,4-diazabicyclo[2.2.2]octane (DABCO).[4]

Materials:

• Aromatic aldehyde (1.0 mmol)

• Dimedone (1.0 mmol, 0.14 g)

• 6-Amino-1,3-dimethyluracil (1.0 mmol, 0.155 g)

• DABCO (25 mol %)

Procedure:

• In a round-bottom flask, a mixture of the aromatic aldehyde (1.0 mmol), dimedone (1.0 mmol), 6-amino-1,3-dimethyluracil (1.0 mmol), and DABCO (0.25 mmol) is stirred at 90 °C under solvent-free conditions.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is cooled and washed with aqueous ethanol (20:80 ethanol/water) to remove the catalyst.

• The resulting solid is collected by filtration and purified by washing with acetone to yield the desired pyrimido[4,5-b]quinoline derivative.

Ultrasound-Assisted Green Synthesis

In line with the principles of green chemistry, the use of ultrasound irradiation has been explored to promote the synthesis of pyrimido[4,5-b]quinolines.[2] This method often leads to shorter reaction times, higher yields, and milder reaction conditions compared to conventional heating.

Causality of Experimental Choices: Ultrasound irradiation enhances the reaction rate through the phenomenon of acoustic cavitation, which generates localized high temperatures and pressures, leading to a more efficient mass transfer and activation of the reacting species. Acetic acid can serve as both a catalyst and a solvent, and its synergy with ultrasound accelerates the dehydration steps of the reaction.[2]

Experimental Protocol: Ultrasound-Assisted Synthesis of Pyrimido[4,5-b]quinolinediones

This protocol describes a one-pot, three-component synthesis under ultrasound irradiation.[2]

Materials:

• 6-Aminopyrimidinone derivative (1.0 mmol)

• Dimedone (1.0 mmol)

• Aromatic aldehyde (1.0 mmol)

• Glacial acetic acid (5 mL)

Procedure:

• A mixture of the 6-aminopyrimidinone derivative (1.0 mmol), dimedone (1.0 mmol), and the aromatic aldehyde (1.0 mmol) in glacial acetic acid (5 mL) is placed in a suitable vessel.

• The reaction mixture is irradiated in an ultrasonic bath for a specified time (typically 1-2 hours), with the reaction progress monitored by TLC.

• After completion, the mixture is poured into crushed ice, and the precipitated solid is collected by filtration.

• The crude product is washed with water and can be further purified by recrystallization.

Transition-Metal Catalyzed Approaches

Transition-metal catalysis has revolutionized organic synthesis, and the construction of heterocyclic systems is no exception. While less common than MCRs for the direct synthesis of the pyrimido[4,5-b]quinoline core, transition-metal catalyzed reactions, particularly those involving copper and palladium, have been employed in key bond-forming steps.

Copper-Catalyzed Cascade Reactions

Copper catalysts have been utilized in cascade reactions to construct pyrimido[4,5-b]quinolinones from readily available starting materials.[5] These reactions often proceed through a sequence of transformations, including Ullmann-type coupling, nitrile hydrolysis, and intramolecular cyclization.

Causality of Experimental Choices: The copper catalyst is essential for facilitating the initial C-N bond formation (Ullmann coupling). The presence of a base is crucial for the in-situ generation of the nucleophilic amine and for promoting the subsequent cyclization. An aerobic atmosphere is often required for the final oxidative aromatization step.[5]

Palladium-Catalyzed Annulation Reactions

Palladium catalysts are well-known for their ability to mediate a wide range of cross-coupling and annulation reactions. In the context of quinoline synthesis, palladium-catalyzed reactions such as the Heck coupling and carbonylative annulations have been employed to construct the quinoline core, which can then be further elaborated to the pyrimido[4,5-b]quinoline system.[6]

Comparative Analysis of Synthetic Routes

To provide a clear and objective comparison, the following table summarizes the key performance indicators for the different synthetic strategies discussed.

Synthetic Route	Key Features	Typical Yields	Reaction Time	Advantages	Disadvantages
Two-Component Annulation	Convergent, builds on a pre-formed quinoline	Moderate to Good	8-12 hours	Straightforward, good for specific substitution patterns	Requires synthesis of functionalized quinoline precursors
Multi-Component Reaction (MCR)	One-pot, high atom economy, diverse products	Good to Excellent	1-4 hours	Operationally simple, rapid access to libraries of compounds	Can be sensitive to substrate scope
Ultrasound-Assisted MCR	Green chemistry approach, enhanced reaction rates	Excellent	1-2 hours	Short reaction times, high yields, energy efficient	Requires specialized equipment
Transition-Metal Catalysis	Utilizes powerful bond-forming reactions	Moderate to Good	Varies	Can tolerate a wide range of functional groups	Catalyst cost and removal can be an issue

Mechanistic Insights and Workflow Diagrams

To further elucidate the discussed synthetic pathways, the following diagrams illustrate the proposed reaction mechanisms and experimental workflows.

Caption: Proposed mechanism for the three-component synthesis of pyrimido[4,5-b]quinolines.

Caption: Comparative workflow of two-component vs. multi-component synthesis.

Conclusion and Future Perspectives

The synthesis of pyrimido[4,5-b]quinolines has evolved significantly from classical two-step procedures to highly efficient one-pot multi-component strategies. MCRs, particularly when combined with green chemistry techniques such as ultrasound irradiation and the use of eco-friendly catalysts, currently represent the state-of-the-art for accessing libraries of these valuable compounds. While traditional methods retain their utility for specific applications, the advantages of MCRs in terms of efficiency, atom economy, and operational simplicity are undeniable.

Future research in this area will likely focus on the development of even more sustainable and versatile synthetic methods. This includes the exploration of novel, reusable catalysts, the expansion of the substrate scope of MCRs, and the application of flow chemistry for the continuous and scalable production of pyrimido[4,5-b]quinoline derivatives. As our understanding of the biological importance of this scaffold continues to grow, so too will the demand for innovative and efficient synthetic routes to unlock its full therapeutic potential.

References

• Al-Warhi, T., et al. (2024). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. RSC Advances, 14, 8345-8355. Available at: [Link]

• Gouda, M. A., et al. (2023). Synthesis of pyrimido [4, 5-b] quinolones from 6-Aminopyrimidin-4-(thi)one derivatives. Mini-Reviews in Organic Chemistry, 20(5), 496-516. Available at: [Link]

• Moosavi-Zare, A. R., et al. (2023). Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. Scientific Reports, 13(1), 16989. Available at: [Link]

• Fathy, U. M., et al. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal, 13(2), 550-562. Available at: [Link]

• Fathy, U. M., et al. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. DSpace Repository. Available at: [Link]

• Nikoo Langarudi, M. S., et al. (2022). Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega, 7(50), 47088-47102. Available at: [Link]

• Gouda, M. A., et al. (2022). Synthetic methodology of pyrimido[4,5‐b]quinoline derivatives. Journal of Heterocyclic Chemistry, 59(11), 1937-1959. Available at: [Link]

• Shirini, F., et al. (2022). One-pot synthesis of pyrimido[4,5-d]pyrimidine derivatives using a new DABCO-based ionic liquid catalyst. Iranian Journal of Catalysis, 12(1), 95-103. Available at: [Link]

• Singh, J. B., et al. (2018). Copper-catalyzed cascade reaction: synthesis of pyrimido[4,5-b]quinolinones from 2-chloroquinoline-3-carbonitriles with (aryl)methanamines. Organic & Biomolecular Chemistry, 16(6), 971-975. Available at: [Link]

• Ianni, F., et al. (2020). Palladium-Catalysed Synthesis and Transformation of Quinolones. Molecules, 25(23), 5727. Available at: [Link]

• Xing, D., et al. (2023). Copper-Catalyzed Synthesis of Quinoline-4-thiols from Diaryliodonium Salts, Alkynyl Sulfides, and Nitriles. Organic Letters, 25(29), 5468-5473. Available at: [Link]

• Reddy, R. P., et al. (2024). Pallado-Catalyzed Cascade Synthesis of 2-Alkoxyquinolines from 1,3-Butadiynamides. The Journal of Organic Chemistry, 89(15), 10476-10486. Available at: [Link]

• Moosavi-Zare, A. R., et al. (2023). Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. ResearchGate. Available at: [Link]

• Moosavi-Zare, A. R., et al. (2022). Preparation of pyrimido[4,5-b]quinolines. ResearchGate. Available at: [Link]

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A Comparative Guide to Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives as Kinase Inhibitors

For researchers, scientists, and drug development professionals, the quest for novel kinase inhibitors with improved potency and selectivity is a continuous endeavor. This guide provides an in-depth comparison of a promising class of heterocyclic compounds, the Pyrimido[4,5-b]quinoline-2,4(1H,3H)-diones, against established and FDA-approved kinase inhibitors. We will delve into their synthesis, mechanism of action, and inhibitory activities, supported by experimental data and protocols.

Introduction to Kinase Inhibition and the Rise of Novel Scaffolds

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1][2] This has made them one of the most important classes of drug targets.[3] The development of small molecule kinase inhibitors has revolutionized cancer therapy, with over 70 such drugs approved by the US Food and Drug Administration (FDA) as of September 2023.[4] These inhibitors primarily act by blocking the ATP-binding site of the kinase, thereby preventing the phosphorylation of downstream substrates and interrupting aberrant signaling cascades.[5]

While significant progress has been made, the development of resistance to existing kinase inhibitors and off-target effects necessitate the exploration of novel chemical scaffolds. The pyrimido[4,5-b]quinoline core has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, antioxidant, and anticancer properties.[6][7][8] Recent studies have highlighted the potential of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives as potent inhibitors of several key kinases implicated in cancer, such as the Epidermal Growth Factor Receptor (EGFR), Human Epidermal Growth Factor Receptor 2 (HER2), and Bruton's Tyrosine Kinase (BTK).

The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Scaffold: A Versatile Kinase Inhibitor

The synthesis of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivatives can be achieved through various synthetic routes, often involving multi-component reactions that allow for facile diversification of the core structure.[9][10][11] This chemical tractability enables the optimization of kinase inhibitory activity and selectivity.

Recent research has demonstrated that specific derivatives of this scaffold exhibit potent inhibitory activity against key oncogenic kinases. For instance, a series of novel N-aryl-5-aryl-6,7,8,9-tetrahydropyrimido[4,5-b]quinolin-4-amines, which are structurally related to the dione, have shown promising dual inhibitory activity against EGFR and HER2.[12] Similarly, a related scaffold, pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione, has yielded highly potent BTK inhibitors.[13]

Comparative Analysis: Pyrimido[4,5-b]quinolines vs. Known Kinase Inhibitors

To provide a clear perspective on the potential of this novel scaffold, we will compare the inhibitory activities of representative Pyrimido[4,5-b]quinoline derivatives with well-established, FDA-approved kinase inhibitors targeting EGFR/HER2 and BTK.

Dual EGFR/HER2 Inhibition: A Head-to-Head with Lapatinib

Lapatinib is a dual tyrosine kinase inhibitor that interrupts the HER2/neu and EGFR pathways. Several novel Pyrimido[4,5-b]quinoline derivatives have been synthesized and evaluated for their ability to inhibit these same kinases, showing comparable or even superior potency in some cases.

Compound/Drug	Target Kinase	IC50 (µM)	Reference
Compound 4l	EGFR	0.052	[12]
HER2	0.055	[12]
Compound 4d	EGFR	0.065	[12]
HER2	0.09	[12]
Lapatinib	EGFR	0.0102	[14]
HER2	0.0098	[14]

Note: Compounds 4l and 4d are N-aryl-5-aryl-6,7,8,9-tetrahydropyrimido[4,5-b]quinolin-4-amine derivatives, closely related to the dione scaffold.

As the data indicates, specific Pyrimido[4,5-b]quinoline derivatives exhibit potent, sub-micromolar inhibition of both EGFR and HER2, positioning them as promising candidates for further development as dual inhibitors.[12]

Potent BTK Inhibition: A Challenge to Ibrutinib

Ibrutinib is a first-in-class BTK inhibitor that has transformed the treatment of B-cell malignancies. Remarkably, derivatives of the closely related pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione scaffold have demonstrated BTK inhibitory activity on par with this established drug.

Compound/Drug	Target Kinase	IC50 (nM)	Reference
Compound 18 †	BTK	0.8	[13]
Compound 17 †	BTK	1.2	[13]
Ibrutinib	BTK	0.5 - 0.6	[9][13]

†Note: Compounds 17 and 18 are pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione derivatives.

The potent activity of these compounds highlights the potential of the broader pyrimido-pyrimidine and pyrimido-quinoline scaffolds in targeting BTK.[13]

Mechanistic Insights and Signaling Pathways

The primary mechanism of action for these Pyrimido[4,5-b]quinoline-based inhibitors is competitive binding to the ATP pocket of the target kinase. This prevents the transfer of phosphate from ATP to the substrate protein, thereby blocking the downstream signaling cascade.

EGFR/HER2 Signaling Pathway Inhibition

The following diagram illustrates the points of inhibition by Pyrimido[4,5-b]quinoline derivatives and Lapatinib in the EGFR/HER2 signaling pathway, which is crucial for cell proliferation, survival, and differentiation.

Caption: Inhibition of EGFR/HER2 signaling by Pyrimido[4,5-b]quinoline derivatives.

BTK Signaling Pathway Inhibition

The B-cell receptor (BCR) signaling pathway, in which BTK is a critical component, is essential for B-cell proliferation and survival. The diagram below shows the inhibitory action of Pyrimido[4,5-d]pyrimidine derivatives and Ibrutinib.

Caption: Inhibition of BTK signaling by Pyrimido[4,5-d]pyrimidine derivatives.

Experimental Protocols for Kinase Inhibitor Evaluation

To ensure scientific integrity, the following are detailed protocols for key experiments used to evaluate and compare kinase inhibitors.

In Vitro Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Workflow Diagram:

Caption: Workflow for an in vitro kinase inhibition assay.

Step-by-Step Methodology:

• Prepare the Kinase Reaction Buffer: A typical buffer may contain 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35.

• Aliquot Reagents: In a 96- or 384-well plate, add the purified kinase and its specific substrate.

• Add Inhibitors: Serially dilute the Pyrimido[4,5-b]quinoline derivative and the known inhibitor (e.g., Lapatinib) and add them to the respective wells. Include a no-inhibitor control (DMSO vehicle) and a no-kinase control.

• Initiate the Reaction: Add a solution containing ATP (often at its Km concentration for the specific kinase) to all wells to start the enzymatic reaction.

• Incubate: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 30-60 minutes).

• Stop the Reaction: Terminate the reaction by adding a stop solution, such as a high concentration of EDTA, which chelates the Mg²⁺ required for kinase activity.

• Detection: Quantify the amount of phosphorylated substrate. This can be done using various methods, such as:

  • Radiometric Assay: Using [γ-³²P]ATP and measuring the incorporation of the radiolabel into the substrate.[15]

  • Luminescence-based Assay: Using an assay that measures the amount of ATP remaining after the kinase reaction.

  • ELISA-based Assay: Using a phospho-specific antibody to detect the phosphorylated substrate.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the no-inhibitor control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based Proliferation Assay

This assay assesses the effect of a kinase inhibitor on the proliferation of cancer cell lines that are dependent on the target kinase for their growth and survival.

Workflow Diagram:

Caption: Workflow for a cell-based proliferation inhibition assay.

Step-by-Step Methodology:

• Cell Seeding: Plate the appropriate cancer cell line (e.g., MCF-7 for EGFR/HER2, Ramos for BTK) in 96-well plates at a predetermined density and allow them to adhere overnight (for adherent cells).[12][13]

• Compound Treatment: Prepare serial dilutions of the Pyrimido[4,5-b]quinoline derivative and the known inhibitor in cell culture medium. Remove the old medium from the cells and add the medium containing the compounds. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for a period that allows for multiple cell divisions (typically 48-72 hours) in a humidified incubator at 37°C and 5% CO₂.

• Assess Cell Viability: Add a cell viability reagent to each well. Common methods include:

  • MTT Assay: Measures the metabolic activity of viable cells by their ability to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The absorbance of the dissolved formazan is proportional to the number of viable cells.[16]

  • Resazurin (alamarBlue) Assay: A fluorometric/colorimetric assay where viable cells reduce resazurin to the fluorescent resorufin.

  • ATP-based Luminescence Assay (e.g., CellTiter-Glo®): Measures the amount of ATP present, which is an indicator of metabolically active cells.[16]

• Signal Measurement: After the appropriate incubation time with the viability reagent, measure the signal (absorbance, fluorescence, or luminescence) using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control wells to determine the percentage of cell viability. Plot the percent viability against the logarithm of the inhibitor concentration and determine the IC50 value.

Conclusion and Future Directions

The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold and its derivatives represent a promising new class of kinase inhibitors. The data presented in this guide demonstrates their potential to potently inhibit key oncogenic kinases such as EGFR, HER2, and BTK, with activities that are comparable to established, clinically used drugs. The versatility of their synthesis allows for extensive structure-activity relationship (SAR) studies to further optimize their potency, selectivity, and pharmacokinetic properties.

Future research should focus on expanding the kinase panel for screening these compounds to identify novel targets and potential applications. In vivo studies in relevant animal models are also a critical next step to evaluate their efficacy and safety profiles. The continued exploration of the Pyrimido[4,5-b]quinoline scaffold holds significant promise for the development of the next generation of targeted cancer therapies.

References

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• ResearchGate. IC50 values of remibrutinib, rilzabrutinib and other BTK inhibitors...

• Herman, S. E. M., Gordon, A. L., Hertlein, E., et al. (2011). Ibrutinib: a first in class covalent inhibitor of Bruton's tyrosine kinase. Future Oncology, 7(2), 235-248.

• Abcam. Ibrutinib (PCI-32765), BTK inhibitor (CAS 936563-96-1).

• Selleck Chemicals. Lapatinib.

• Selleck Chemicals. EGFR Inhibitor Review & List.

• ResearchGate. IC50 values of Ibrutinib in two breast cancer cell lines overexpressing HER2.

• Sequist, L. V., Waltman, B. A., Dias-Santagata, D., et al. (2011). Genotypic and histological evolution of lung cancers acquiring resistance to EGFR inhibitors. Science Translational Medicine, 3(75), 75ra26.

• Fathy, U., Gouhar, R. S., Younis, A., & El-Ghonemy, D. H. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal, 13(2).

• Cohen, P., Cross, D., & Jänne, P. A. (2021). Kinase inhibitors FDA approved 2018–2023: Drug targets, metabolic pathways, and drug-induced toxicities. Pharmacological Reviews, 73(3), 1167-1205.

• BOC Sciences. What are Kinase Inhibitors?.

• ResearchGate. IC50 values of Ibrutinib in two breast cancer cell lines overexpressing HER2.

• Selleck Chemicals. Lapatinib Ditosylate.

• Hirano, T., Yasuda, H., Tani, T., et al. (2015). In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer. Oncotarget, 6(36), 38789–38803.

• ResearchGate. 2D structures and biological activities (IC50 values, nM) of the 40...

• Al-Ostoot, F. H., Al-Qurafi, S. M., Al-Ghorbani, M., et al. (2021). Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism. Molecules, 26(21), 6655.

• ResearchGate. IC50 values of selected cell lines.

• LiverTox: Clinical and Research Information on Drug-Induced Liver Injury [Internet]. Bethesda (MD): National Institute of Diabetes and Digestive and Kidney Diseases; 2012-. Protein Kinase Inhibitors. [Updated 2021 Apr 25].

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• News-Medical.Net. What is a Kinase Inhibitor?.

• Heiser, L. M., Sadanandam, A., Kuo, W. L., et al. (2012). Growth rate inhibition metrics correct for confounders in measuring sensitivity to cancer drugs. Nature Biotechnology, 30(2), 128-131.

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• ResearchGate. Synthesis and Radiation Stability of Some New Biologically Active Hydroquinoline and Pyrimido[4,5-b]quinoline Derivatives.

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• Zhang, Y., Wang, Y., Li, J., et al. (2019). Discovery and Biological evaluation of pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione derivatives as potent Bruton's tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry, 27(15), 3390-3395.

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• El-Damasy, A. K., Ke, Y., El-Sayed, M. A. A., et al. (2024). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie, 357(3), e2300513.

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Bridging the Bench-to-Bedside Gap: A Comparative Guide to the In Vitro and In Vivo Efficacy of Pyrimido[4,5-b]quinoline Compounds

The pyrimido[4,5-b]quinoline scaffold is a privileged heterocyclic structure in medicinal chemistry, demonstrating a wide array of biological activities.[1][2] This guide provides a comparative analysis of the in vitro and in vivo efficacy of this promising class of compounds, with a focus on their anticancer potential. By examining the experimental data and methodologies, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the translational challenges and opportunities associated with pyrimido[4,5-b]quinoline derivatives.

The journey of a drug candidate from a laboratory curiosity to a clinical reality is fraught with challenges, and a significant hurdle lies in the translation of promising in vitro results to tangible in vivo efficacy. This guide will dissect this "in vitro-in vivo gap" in the context of pyrimido[4,5-b]quinoline compounds, offering insights into the experimental designs and mechanistic considerations that can help bridge this divide.

I. In Vitro Evaluation: The Foundation of Efficacy Assessment

The initial assessment of the therapeutic potential of pyrimido[4,5-b]quinoline compounds begins with a battery of in vitro assays. These experiments are designed to determine the direct effects of the compounds on cellular and molecular targets in a controlled environment. A common application for this class of compounds is in oncology, where they have shown promise against various cancer cell lines.[1]

A. Cellular Viability and Cytotoxicity Assays

A fundamental step in anticancer drug discovery is to assess the ability of a compound to inhibit the growth of or kill cancer cells. The half-maximal inhibitory concentration (IC50) is a key metric derived from these assays, representing the concentration of a compound that inhibits a biological process by 50%.

Table 1: Representative In Vitro Anticancer Activity of Pyrimido[4,5-b]quinoline Derivatives

Compound ID	Cancer Cell Line	Assay Type	IC50 (µM)	Target(s)	Reference
Compound 4l	MCF-7 (Breast)	Cytotoxicity	1.62	EGFR/HER2	[3]
Compound 4d	MCF-7 (Breast)	Cytotoxicity	2.67	EGFR/HER2	[3]
Compound 5b	MCF-7 (Breast)	Cytotoxicity	1.67	HER2	[4]
Compound 6	MCF-7 (Breast)	Antitumor	48.54	Not Specified	[5]
Compound 24	MCF-7 (Breast)	Anti-proliferative	0.04	mTOR	[6]
Compound 24	HCT-116 (Colon)	Anti-proliferative	0.11	mTOR	[6]
Compound 24	PC-3 (Prostate)	Anti-proliferative	0.17	mTOR	[6]
Compound 7e	MGC-803 (Gastric)	Anti-proliferative	4.8	Not Specified	[7]
Compound 7e	KB (Oral)	Anti-proliferative	4.9	Not Specified	[7]

Experimental Protocol: MTT Assay for Cellular Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the pyrimido[4,5-b]quinoline compound (typically in a serial dilution) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the treated cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. The MTT is reduced by metabolically active cells to form a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

B. Target-Based Assays: Unraveling the Mechanism of Action

Many pyrimido[4,5-b]quinoline derivatives exert their anticancer effects by inhibiting specific molecular targets, such as protein kinases.[1] Target-based assays are crucial for confirming the mechanism of action and for structure-activity relationship (SAR) studies.

Table 2: In Vitro Kinase Inhibitory Activity of Pyrimido[4,5-b]quinoline Derivatives

Compound ID	Target Kinase	Assay Type	IC50 (µM)	Reference
Compound 4l	EGFR	Enzymatic	0.052	[3]
Compound 4l	HER2	Enzymatic	0.055	[3]
Compound 4d	EGFR	Enzymatic	0.065	[3]
Compound 4d	HER2	Enzymatic	0.09	[3]
Compound 5b	HER2	Enzymatic	0.073	[4]
Compound 24	mTOR	Enzymatic	<0.05	[6]

Experimental Protocol: Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

• Kinase Reaction: Set up a reaction mixture containing the target kinase (e.g., EGFR), the substrate (a specific peptide), ATP, and the pyrimido[4,5-b]quinoline inhibitor at various concentrations.

• Incubation: Incubate the reaction mixture to allow the kinase to phosphorylate the substrate.

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent to convert ADP to ATP and then measure the newly synthesized ATP using a luciferase/luciferin reaction.

• Luminescence Measurement: Measure the luminescence signal, which is proportional to the amount of ADP produced and thus the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition relative to a no-inhibitor control and determine the IC50 value.

II. In Vivo Evaluation: Assessing Efficacy in a Living System

While in vitro assays provide valuable initial data, the true test of a compound's therapeutic potential lies in its performance within a complex living organism. In vivo studies, typically conducted in animal models, are essential for evaluating a compound's pharmacokinetics (PK), pharmacodynamics (PD), and overall efficacy and safety.

A. Xenograft Models in Oncology

A common in vivo model for cancer research is the xenograft model, where human cancer cells are implanted into immunocompromised mice. This allows for the evaluation of a compound's ability to inhibit tumor growth in a more physiologically relevant environment.

Table 3: Representative In Vivo Antitumor Activity of Pyrimido[4,5-b]quinoline Derivatives

Compound ID	Animal Model	Cancer Type	Dosing Regimen	Outcome	Reference
Hydroxy-DPTQ	Ehrlich Ascites Carcinoma (Mice)	Ascites	40 and 80 mg/kg	Increased mean survival time from 16 to 25 and 29 days, respectively.	[8]
Methoxy-DPTQ	Ehrlich Ascites Carcinoma (Mice)	Ascites	Not specified	Significant tumor regression.	[8]
Compound 8	Mice	Not specified	Not specified	Exhibited in vivo radioprotective activity.	[9]
Compound 7c (quinazoline-based)	BALB/c Mice	Colorectal	Not specified	Inhibition of tumor growth.	[10]

Experimental Protocol: Xenograft Tumor Growth Study

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., MCF-7) into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomly assign the mice to treatment groups (vehicle control, positive control, and different doses of the pyrimido[4,5-b]quinoline compound). Administer the treatment via a clinically relevant route (e.g., oral gavage, intraperitoneal injection).

• Tumor Measurement: Measure the tumor dimensions with calipers at regular intervals (e.g., twice a week) and calculate the tumor volume.

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: At the end of the study (or when tumors reach a predetermined size), euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, biomarker analysis).

• Data Analysis: Plot the mean tumor growth curves for each group and perform statistical analysis to determine the significance of the antitumor effect.

III. Bridging the Gap: Correlating In Vitro and In Vivo Data

The ultimate goal is to see the potent in vitro activity of a pyrimido[4,5-b]quinoline compound translate into significant in vivo efficacy. However, this is not always a straightforward correlation. Several factors can influence this translation:

• Pharmacokinetics (ADME): The absorption, distribution, metabolism, and excretion of a compound determine its bioavailability and exposure at the target site. A compound with excellent in vitro potency may fail in vivo due to poor absorption, rapid metabolism, or inability to reach the tumor tissue.

• Toxicity: A compound may be highly effective against cancer cells in vitro but exhibit unacceptable toxicity in an animal model, limiting the achievable therapeutic dose.

• Tumor Microenvironment: The in vivo tumor microenvironment is far more complex than a 2D cell culture, with factors like hypoxia, nutrient gradients, and interactions with stromal and immune cells influencing drug response.

• Off-Target Effects: A compound may have unforeseen off-target effects in a whole organism that are not apparent in isolated cell or enzyme assays.

IV. Conclusion and Future Directions

The pyrimido[4,5-b]quinoline scaffold continues to be a fertile ground for the discovery of novel therapeutic agents, particularly in the realm of oncology. The successful translation of potent in vitro lead compounds into effective in vivo drug candidates requires a multifaceted approach. A thorough understanding of the compound's mechanism of action, coupled with early assessment of its pharmacokinetic and toxicological properties, is paramount.

Future research in this area should focus on:

• Integrated Drug Discovery Platforms: Employing a more integrated approach where in vitro and in vivo studies are conducted in parallel to provide rapid feedback for lead optimization.

• Advanced In Vivo Models: Utilizing more sophisticated animal models, such as patient-derived xenografts (PDXs) and humanized mouse models, to better recapitulate the human disease state.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Developing robust PK/PD models to optimize dosing regimens and predict clinical outcomes.

By embracing these strategies, the scientific community can more effectively bridge the in vitro-in vivo gap and unlock the full therapeutic potential of the versatile pyrimido[4,5-b]quinoline scaffold.

V. References

• Ibrahim, N. S. M., et al. (2024). Review: synthesis and anticancer activity of pyrimido[4,5-b]quinolines in the last twenty years. Chemical Papers. Available at: [Link]

• (2023). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie. Available at: [Link]

• (2023). Synthesis of novel pyrimido[4,5-b]quinolines as potential anticancer agents and HER2 inhibitors. Chemical Biology & Drug Design. Available at: [Link]

• Fathy, U., et al. (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. Available at: [Link]

• (2013). Synthesis and Biological Evaluation of Novel pyrimido[4,5-b]quinoline-2,4-Dione Derivatives as MDM2 Ubiquitin Ligase Inhibitors. Medicinal Chemistry. Available at: [Link]

• (2010). Synthesis, in vitro antimicrobial and in vivo antitumor evaluation of novel pyrimidoquinolines and its nucleoside derivatives. European Journal of Medicinal Chemistry. Available at: [Link]

• (2022). Recent Routes in Synthesis and Biological Activity of Pyrimido[4,5-b] Quinoline Derivatives: A Review (Part II). Egyptian Journal of Chemistry. Available at: [Link]

• (2007). Synthesis of some novel quinolines and pyrimido [4,5-b] quinolines bearing A sulfonamide moiety as potential anticancer and radioprotective agents. Arzneimittelforschung. Available at: [Link]

• (2024). Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. RSC Advances. Available at: [Link]

• (2015). Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review. RSC Advances. Available at: [Link]

• (2025). The structure of pyrimido[4,5‐b]quinolines as potent antifungal agents. ResearchGate. Available at: [Link]

• (2019). Novel quinoline-derived mTOR inhibitors with remarkable enzymatic and cellular activities: design, synthesis and biological evaluation. MedChemComm. Available at: [Link]

• (2019). Exploring Kinase Inhibition Properties of 9H-pyrimido[5,4-b]- and [4,5-b]indol-4-amine Derivatives. Molecules. Available at: [Link]

• (2021). Synthesis of Novel pyrimido[4,5-b]quinoline-4-one Derivatives and Assessment as Antimicrobial and Antioxidant Agents. Pharmacognosy Journal. Available at: [Link]

• (2023). Discovery of 9H-pyrimido[4,5-b]indole derivatives as dual RET/TRKA inhibitors. RSC Medicinal Chemistry. Available at: [Link]

• (2012). Synthesis and in vitro antiproliferative evaluation of pyrimido[5,4-c]quinoline-4-(3H)-one derivatives. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• (2011). Novel potent pyrimido[4,5-c]quinoline inhibitors of protein kinase CK2: SAR and preliminary assessment of their analgesic and anti-viral properties. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• (2022). Discovery of new pyrimido[5,4-c]quinolines as potential antiproliferative agents with multitarget actions: Rapid synthesis, docking, and ADME studies. Bioorganic Chemistry. Available at: [Link]

• (2021). In Vivo Antitumor, Pharmacological and Toxicological Study of Pyrimido[ 4',5':4,5] thieno(2,3-b)quinoline with 9-hydroxy-4-(3-diethylaminopropylamino) and 8-methoxy-4-(3-diethylaminopropylamino) Substitutions. Anticancer Agents in Medicinal Chemistry. Available at: [Link]

• (2022). Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. Molecules. Available at: [Link]

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A Comparative Guide to Benchmarking New Pyrimido[4,5-b]quinoline Derivatives Against Standard Chemotherapeutics

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Promise of the Pyrimido[4,5-b]quinoline Scaffold

The quest for more effective and selective anticancer agents is a cornerstone of modern medicinal chemistry. Within this landscape, heterocyclic compounds have emerged as a particularly fruitful area of investigation. The pyrimido[4,5-b]quinoline scaffold, a fused heterocyclic system, has garnered significant attention for its potent anti-proliferative properties across a range of cancer cell lines, including MCF-7 (breast), A549 (lung), and K562 (leukemia).[1] The structural characteristics of this scaffold allow for diverse substitutions, enabling the fine-tuning of its pharmacological profile.

Recent studies have highlighted that derivatives of pyrimido[4,5-b]quinoline can exert their anticancer effects through various mechanisms. These include the induction of apoptosis, cell cycle arrest, and the inhibition of critical signaling proteins like tyrosine kinases, which are often dysregulated in cancer.[1] Notably, some derivatives have shown promise as dual inhibitors of Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2), key drivers in several cancers.[2]

This guide provides a comprehensive framework for the preclinical benchmarking of novel pyrimido[4,5-b]quinoline derivatives. We will use a hypothetical scenario where two new derivatives, PQ-1 and PQ-2 , are evaluated against the standard-of-care chemotherapeutic, Cisplatin , in the context of Non-Small Cell Lung Cancer (NSCLC).[3][4] NSCLC is a leading cause of cancer-related mortality worldwide, and a significant subset of these tumors are driven by mutations in the EGFR pathway.[5][6][7][8] This makes NSCLC an ideal model for assessing compounds designed to interfere with this signaling cascade.

The objective of this guide is to present a logical, stepwise approach to in vitro and in vivo evaluation, emphasizing the scientific rationale behind each experimental choice and providing robust, reproducible protocols.

Experimental Design: A Multi-Faceted Approach to Benchmarking

A thorough evaluation of new chemical entities requires a multi-pronged approach that assesses not only their potency but also their mechanism of action. Our benchmarking strategy is designed to move from broad cytotoxicity screening to more focused mechanistic and in vivo studies.

Caption: High-level experimental workflow for benchmarking novel anticancer compounds.

Part 1: In Vitro Performance Analysis

The initial phase of our investigation focuses on characterizing the effects of our novel compounds on cancer cells in a controlled laboratory setting.

Materials and Cell Culture

• Cell Lines: A549 (human lung adenocarcinoma) and H1299 (human non-small cell lung carcinoma). These are well-established and widely used models for NSCLC research.

• Compounds:

  • PQ-1 (Hypothetical Derivative 1)

  • PQ-2 (Hypothetical Derivative 2)

  • Cisplatin (Standard Chemotherapeutic)[3][4]

• Culture Conditions: Cells are maintained in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, at 37°C in a humidified atmosphere with 5% CO2.

Cytotoxicity Assessment (MTT Assay)

Scientific Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity.[9] It is a rapid and sensitive method for the initial screening of a compound's cytotoxic or anti-proliferative effects.[9][10] The assay relies on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.[11] The intensity of the color, measured spectrophotometrically, is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed A549 and H1299 cells in 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[10]

• Compound Treatment: Treat the cells with increasing concentrations of PQ-1, PQ-2, and Cisplatin (e.g., 0.1, 1, 10, 50, 100 µM) for 48 hours. Include a vehicle-only control (e.g., 0.1% DMSO).

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well. Incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Hypothetical Results:

Compound	A549 IC50 (µM)	H1299 IC50 (µM)
PQ-1	8.5	12.3
PQ-2	2.1	4.5
Cisplatin	15.2	20.8

Interpretation: The hypothetical data suggests that both novel derivatives, particularly PQ-2, exhibit greater potency than the standard chemotherapeutic, Cisplatin, in these NSCLC cell lines.

Mechanistic Assays: Unraveling the 'How'

Demonstrating superior potency is only the first step. Understanding how a compound kills cancer cells is critical for its further development. We will investigate two key mechanisms of anticancer drug action: cell cycle arrest and apoptosis induction.

Scientific Rationale: Many chemotherapeutic agents exert their effects by disrupting the cell cycle, leading to a halt in proliferation and, in some cases, cell death.[12] Flow cytometry with propidium iodide (PI) staining is a standard technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[12][13][14] PI is a fluorescent intercalating agent that stains DNA, and the amount of fluorescence is directly proportional to the amount of DNA.[12]

Protocol:

• Treatment: Treat A549 cells with the IC50 concentration of PQ-1, PQ-2, and Cisplatin for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in 70% cold ethanol overnight at -20°C. This permeabilizes the cells and preserves their morphology.

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL). The RNase is crucial to prevent the staining of double-stranded RNA.[14]

• Flow Cytometry: Analyze the samples using a flow cytometer.

• Data Analysis: Deconvolute the DNA content histograms to quantify the percentage of cells in each phase of the cell cycle.

Hypothetical Results:

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Control	65	20	15
PQ-1	50	15	35
PQ-2	25	10	65
Cisplatin	40	35	25

Interpretation: The results suggest that PQ-1 and PQ-2 induce cell cycle arrest, with a significant accumulation of cells in the G2/M phase. This effect is particularly pronounced for PQ-2. This is a common mechanism for drugs that interfere with microtubule dynamics or DNA replication.

Scientific Rationale: A desirable trait for an anticancer drug is the ability to induce apoptosis, or programmed cell death. A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be fluorescently labeled (e.g., with FITC) to detect these early apoptotic cells. Propidium Iodide is used as a counterstain to identify late apoptotic and necrotic cells, as it can only enter cells with compromised membrane integrity.[15]

Protocol:

• Treatment: Treat A549 cells with the IC50 concentration of each compound for 48 hours.

• Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and PI solution, and incubate for 15 minutes at room temperature in the dark.[16][17]

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+).

Hypothetical Results:

Treatment	% Viable Cells	% Early Apoptotic	% Late Apoptotic/Necrotic
Control	95	3	2
PQ-1	45	35	20
PQ-2	20	55	25
Cisplatin	50	25	25

Interpretation: Both PQ-1 and PQ-2 are potent inducers of apoptosis, with PQ-2 showing a more significant effect in pushing cells into early apoptosis compared to Cisplatin. This is a highly favorable characteristic for a potential chemotherapeutic agent.

Pathway Analysis: Targeting the Engine of Cancer Growth

Scientific Rationale: As many pyrimido[4,5-b]quinoline derivatives are known to target kinase signaling, we will investigate the effect of our lead compound, PQ-2, on the EGFR signaling pathway. The EGFR pathway is a critical regulator of cell growth and proliferation and is frequently mutated or overactivated in NSCLC.[5][18] Western blotting allows us to visualize and quantify changes in the phosphorylation status of key proteins in this pathway, such as EGFR itself and its downstream effector, Akt. A reduction in phosphorylation indicates pathway inhibition.

Caption: Hypothetical inhibition of the EGFR signaling pathway by PQ-2.

Protocol (Western Blot):

• Treatment and Lysis: Treat A549 cells with the IC50 of PQ-2 for 6 hours. Lyse the cells to extract total protein.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane to prevent non-specific binding, then incubate with primary antibodies against phospho-EGFR, total EGFR, phospho-Akt, total Akt, and a loading control (e.g., GAPDH).

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Expected Outcome: A significant decrease in the levels of phospho-EGFR and phospho-Akt in cells treated with PQ-2, as compared to the control, would provide strong evidence that the compound's anticancer activity is mediated through the inhibition of the EGFR signaling pathway.

Part 2: In Vivo Efficacy Assessment

Scientific Rationale: While in vitro assays are invaluable, they do not fully recapitulate the complex environment of a tumor within a living organism. Therefore, preclinical evaluation in animal models is a critical step.[19] The cell line-derived xenograft (CDX) model, where human cancer cells are implanted into immunodeficient mice, is a standard and reliable method for assessing the in vivo efficacy of new anticancer agents.[19][20][21][22]

Xenograft Model Protocol

• Animal Model: Use immunodeficient mice (e.g., athymic nude or NOD/SCID) to prevent rejection of the human tumor cells.[20]

• Tumor Implantation: Subcutaneously inject 5 x 10⁶ A549 cells into the flank of each mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize the mice into treatment groups (e.g., Vehicle control, PQ-2, Cisplatin). Administer the compounds via an appropriate route (e.g., intraperitoneal injection) on a defined schedule.

• Monitoring: Monitor tumor volume and body weight regularly (e.g., 2-3 times per week). Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or at the first sign of significant toxicity (e.g., >20% body weight loss).

• Analysis: Compare the tumor growth inhibition (TGI) between the treatment groups.

Expected Outcome: A successful outcome would show that PQ-2 significantly inhibits tumor growth compared to the vehicle control and demonstrates superior or comparable efficacy to Cisplatin, with an acceptable toxicity profile.

Conclusion and Future Directions

This guide outlines a systematic and robust methodology for benchmarking novel pyrimido[4,5-b]quinoline derivatives against established chemotherapeutics. The hypothetical data presented for PQ-1 and PQ-2 illustrates a scenario where a new compound (PQ-2) demonstrates superior performance in vitro and warrants further investigation in vivo.

The strength of this approach lies in its logical progression from broad screening to detailed mechanistic and preclinical validation. By elucidating not only if a compound is effective, but how it works, researchers can make more informed decisions about which candidates to advance in the drug development pipeline. The combination of cytotoxicity, cell cycle, apoptosis, and pathway-specific assays provides a comprehensive picture of the compound's cellular effects. The final validation in a xenograft model provides the crucial in vivo data necessary to justify progression toward clinical trials.[23]

Future work on promising candidates like PQ-2 would involve more extensive preclinical studies, including pharmacokinetic and pharmacodynamic (PK/PD) profiling, evaluation in patient-derived xenograft (PDX) models which better represent tumor heterogeneity, and detailed toxicology assessments.[23]

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A Technical Guide to the Cross-Reactivity Profiling of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Kinase Inhibitors

This guide provides a comprehensive comparison of the cross-reactivity profiles of emerging Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione based kinase inhibitors against established alternatives. Designed for researchers, scientists, and drug development professionals, this document delves into the experimental methodologies for assessing kinase inhibitor selectivity, presents comparative data, and discusses the implications of off-target effects. Our focus is to provide an objective, data-driven analysis to inform preclinical and clinical research.

Introduction: The Imperative of Kinase Inhibitor Selectivity

Protein kinases are a cornerstone of cellular signaling, regulating a vast array of processes from proliferation and differentiation to apoptosis. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them prime therapeutic targets. While the development of kinase inhibitors has revolutionized treatment paradigms, a significant challenge remains: achieving target specificity.

The human kinome comprises over 500 members, many of which share a highly conserved ATP-binding pocket.[1] This structural similarity is the primary reason for the promiscuous binding of many kinase inhibitors, leading to off-target effects that can result in toxicity or unforeseen pharmacological activities.[2] Therefore, a thorough understanding of an inhibitor's cross-reactivity profile across the kinome is not merely an academic exercise but a critical step in the development of safer and more effective therapeutics.

The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold has emerged as a promising framework for the development of potent kinase inhibitors targeting key oncogenic drivers such as Epidermal Growth Factor Receptor (EGFR), Human Epidermal Growth Factor Receptor 2 (HER2), and Bruton's Tyrosine Kinase (BTK).[3][4] This guide will provide a comparative analysis of the selectivity of these novel inhibitors, using established drugs like Lapatinib and Ibrutinib as benchmarks.

Methodologies for Comprehensive Cross-Reactivity Profiling

A multi-pronged approach is essential for a robust assessment of kinase inhibitor selectivity. Here, we detail several orthogonal, industry-standard methodologies.

In Vitro Kinase Profiling: KINOMEscan™

The KINOMEscan™ platform is a high-throughput, competition-based binding assay that quantitatively measures the interaction of a compound against a large panel of kinases.[5][6] This technology does not rely on ATP and therefore provides a direct measure of the thermodynamic binding affinity (dissociation constant, Kd).

Caption: KINOMEscan competitive binding assay workflow.

Experimental Protocol: KINOMEscan™ Profiling

• Compound Preparation: Dissolve the test inhibitor (e.g., a Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative) in DMSO to create a stock solution.

• Assay Plate Preparation: Prepare a dilution series of the test compound.

• Binding Assay: In each well, combine the test compound with a specific DNA-tagged kinase and an immobilized, active-site directed ligand.[7]

• Incubation: Allow the binding reaction to reach equilibrium.

• Washing: Remove unbound components.

• Quantification: The amount of kinase bound to the immobilized ligand is quantified using quantitative PCR (qPCR) of the DNA tag.[8] The signal is inversely proportional to the binding affinity of the test compound.

• Data Analysis: Results are typically reported as "percent of control" (DMSO), where a low percentage indicates strong inhibition. For more detailed analysis, an 11-point dose-response curve is generated to calculate the dissociation constant (Kd).[8]

In-Cell Target Engagement: Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful biophysical method to verify target engagement in a cellular environment.[9][10] The principle is based on the ligand-induced thermal stabilization of the target protein.[11]

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Experimental Protocol: CETSA® for Target Engagement

• Cell Culture and Treatment: Culture cells to an appropriate density and treat with the test inhibitor or vehicle control (DMSO) for a specified time.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures for a short duration (e.g., 3 minutes).[12]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or addition of a lysis buffer.

• Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.[12]

• Quantification: Carefully collect the supernatant containing the soluble proteins. The amount of the target protein remaining in the soluble fraction is quantified by methods such as Western blotting, ELISA, or mass spectrometry.

• Data Analysis: Plot the percentage of soluble protein as a function of temperature to generate a "melting curve." A shift in the melting curve to higher temperatures in the presence of the inhibitor indicates target stabilization and therefore, engagement.

Functional Assessment of Off-Target Effects: Phosphoproteomics

Phosphoproteomics provides a global snapshot of kinase activity within the cell by quantifying changes in protein phosphorylation upon inhibitor treatment. This unbiased approach can reveal unexpected off-target effects and downstream signaling consequences.[2][13]

Experimental Protocol: Phosphoproteomics Workflow

• Sample Preparation: Treat cultured cells with the inhibitor or DMSO. Lyse the cells under denaturing conditions with phosphatase and protease inhibitors to preserve the phosphorylation state.[4]

• Protein Digestion: Reduce, alkylate, and digest the proteins into peptides using an enzyme like trypsin.[3]

• Phosphopeptide Enrichment: Due to the low stoichiometry of phosphorylation, enrich for phosphopeptides using techniques such as titanium dioxide (TiO2) or immobilized metal affinity chromatography (IMAC).[3][14]

• LC-MS/MS Analysis: Separate the enriched phosphopeptides by liquid chromatography and analyze by tandem mass spectrometry (LC-MS/MS) to determine their sequence and identify the site of phosphorylation.[13]

• Data Analysis: Quantify the relative abundance of each phosphopeptide between the inhibitor-treated and control samples. Significant changes in phosphorylation at sites not directly downstream of the intended target can indicate off-target kinase inhibition.

Comparative Cross-Reactivity Profiles

Here we compare the selectivity of a representative Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione derivative targeting EGFR/HER2 with the clinically approved dual inhibitor, Lapatinib.

Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione Derivatives

Recent studies have highlighted a series of N-aryl-5-aryl-6,7,8,9-tetrahydropyrimido[4,5-b]quinolin-4-amines as potent dual inhibitors of EGFR and HER2.[4][15] For instance, compound 4l from this series demonstrated significant inhibitory activity.[15]

Table 1: Inhibitory Activity of Compound 4l against Primary Targets and Cancer Cell Lines

Target/Cell Line	IC50 (µM)
EGFR	0.052[15][16]
HER2	0.055[15][16]

| MCF-7 (Breast Cancer) | 1.62[15][16] |

Data sourced from published literature.[15][16] Comprehensive kinome-wide data for this compound series is not yet publicly available.

Lapatinib: A Clinical Benchmark

Lapatinib is an oral dual tyrosine kinase inhibitor targeting EGFR and HER2.[17] Publicly available KINOMEscan data from the LINCS project provides a broad view of its selectivity profile.[9][17]

Table 2: KINOMEscan Profile of Lapatinib (10 µM)

Kinase	Percent of Control (%)	Interpretation
EGFR	< 1	High Affinity Target
ERBB2 (HER2)	< 1	High Affinity Target
ERBB4 (HER4)	< 1	High Affinity Target
RIPK2	< 1	Significant Off-Target
STK10	< 1	Significant Off-Target
GAK	1.1	Significant Off-Target
AAK1	1.6	Significant Off-Target
SLK	2.5	Significant Off-Target
BIKE	3.5	Significant Off-Target
TNK1	4.8	Moderate Off-Target
MAP4K5	6.2	Moderate Off-Target

| ...and others | | |

Data from LINCS Database (Dataset LDG-1090).[9][17] A lower "Percent of Control" indicates stronger binding.

BTK Inhibitors: A Case Study in Selectivity

The first-generation BTK inhibitor, Ibrutinib, is highly effective but is known to have off-target activity against other kinases like TEC and EGFR family members, which can contribute to side effects.[18] Newer generation inhibitors, such as Acalabrutinib and Zanubrutinib, were designed for greater selectivity. A KINOMEscan profile of Ibrutinib reveals its polypharmacology.

Table 3: Selected Off-Targets of Ibrutinib (1 µM)

Kinase	Percent of Control (%)
BTK	< 1
TEC	< 1
BMX	< 1
ITK	< 1
TXK	< 1
BLK	< 1
EGFR	1.1
ERBB2 (HER2)	1.5

| JAK3 | 1.9 |

Data adapted from Kaptein et al.

Functional Implications of Cross-Reactivity

Off-target kinase inhibition is not just a matter of binding affinity; it can have significant functional consequences by perturbing unintended signaling pathways.

Caption: On-target vs. off-target signaling inhibition.

As illustrated, while the on-target inhibition of EGFR and HER2 by a Pyrimido[4,5-b]quinoline derivative effectively blocks cancer cell proliferation pathways, off-target binding to other kinases can activate or inhibit parallel pathways, potentially leading to adverse events or even drug resistance.

Conclusion and Future Directions

The Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione scaffold represents a versatile platform for the design of potent kinase inhibitors. Early data on specific derivatives show promising activity against key cancer targets like EGFR and HER2. However, this guide highlights a critical data gap: the lack of comprehensive, publicly available kinome-wide selectivity data for this class of compounds.

Our comparative analysis with established inhibitors like Lapatinib underscores the importance of such profiling. While Lapatinib demonstrates high affinity for its primary targets, it also interacts with a number of other kinases, which may contribute to its clinical efficacy and side-effect profile.

For the continued development of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione inhibitors, we recommend the following:

• Systematic Kinome Profiling: Lead compounds should be subjected to broad-panel kinase screening (e.g., KINOMEscan™) to generate comprehensive cross-reactivity data.

• Orthogonal Validation: In-cell target engagement should be confirmed using methods like CETSA® to ensure that in vitro binding translates to cellular activity.

• Unbiased Functional Analysis: Phosphoproteomics should be employed to understand the global cellular response to these inhibitors and to identify any unanticipated off-target signaling effects.

By integrating these methodologies, researchers can build a robust understanding of the selectivity of this promising class of inhibitors, ultimately facilitating the development of more targeted and less toxic therapies.

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• Yuan, C., Liu, Y., Wang, S., Wang, J., Chen, H., & Li, X. (2019). Discovery and Biological evaluation of pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione derivatives as potent Bruton's tyrosine kinase inhibitors. Bioorganic & medicinal chemistry, 27(15), 3390–3395. Available at: [Link]

• Jantzem, H., & Scheel, A. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research. Available at: [Link]

• Kaptein, A., de Bruin, G., Emmelot-Bon, G. L., & van der Vliet, H. J. (2023). Kinome profiling of acalabrutinib, ibrutinib, and zanubrutinib at a single dose of 1 mM (KINOMEscan; Eurofins DiscoverX, Fremont, CA). ResearchGate. Available at: [Link]

• LINCS Consortium. (2017). Lapatinib KINOMEscan (LDG-1090: LDS-1093). LINCS Data Portal. Available at: [Link]

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• Medina, P. J., & Goodin, S. (2008). Lapatinib: a dual inhibitor of human epidermal growth factor receptor 1 (erbB-1) and 2 (erbB-2) tyrosine kinases. Clinical therapeutics, 30(8), 1426–1447. Available at: [Link]

• Rastogi, N., & Sharma, R. (2023). Overview of Lapatinib: Chemistry, Pharmacology, and Clinical Applications. Journal of Pharmaceutical Research International, 35(20), 45-60. Available at: [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available at: [Link]

• Zaki, M. S., El-Damasy, D. A., Abouzid, K. A., & Bekhit, A. A. (2023). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie. Available at: [Link]

• Shaw, J., et al. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. Available at: [Link]

• Klaeger, S. S., Gohlke, B. O., Zolg, D. P., Vooder, T., Preissner, R., Hahne, H., ... & Kuster, B. (2017). Data from: The target landscape of clinical kinase drugs. Pride. Available at: [Link]

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• Zaki, M. S., El-Damasy, D. A., Abouzid, K. A., & Bekhit, A. A. (2023). Synthesis of novel pyrimido[4,5-b]quinoline derivatives as dual EGFR/HER2 inhibitors as anticancer agents. Archiv der Pharmazie, e2300513. Available at: [Link]

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The Researcher's Guide to Pyrimido[4,5-b]quinolines: A Comparative Docking Analysis

In the landscape of medicinal chemistry, the pyrimido[4,5-b]quinoline scaffold has emerged as a privileged structure, demonstrating a wide spectrum of biological activities, including potent anticancer and antimicrobial effects.[1][2] The therapeutic potential of these compounds is often attributed to their ability to interact with key biological macromolecules. Molecular docking, a powerful in silico tool, provides invaluable insights into these interactions at the atomic level, guiding the rational design and optimization of novel therapeutic agents.

This guide offers a comprehensive comparative analysis of docking studies performed on various pyrimido[4,5-b]quinoline derivatives. We will delve into the methodologies of these computational experiments, compare the docking performance of different derivatives against prominent biological targets, and provide a detailed, field-proven protocol for conducting such studies. Our focus is on elucidating the structure-activity relationships (SAR) that govern the inhibitory potential of this versatile heterocyclic system.

The Rationale for Comparative Docking: From Hypothesis to High-Affinity Binders

Molecular docking is a computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. In drug discovery, this typically involves docking a small molecule (ligand) into the binding site of a target protein. The primary outputs of a docking study are the binding pose of the ligand and a scoring function that estimates the binding affinity.

A single docking score for one compound is informative, but the true power of this technique is realized through comparative docking studies. By docking a series of structurally related compounds, such as the pyrimido[4,5-b]quinoline derivatives discussed herein, we can:

• Establish a Structure-Activity Relationship (SAR): By comparing the docking scores and predicted binding modes of various derivatives with their experimentally determined biological activities (e.g., IC50 values), we can identify the key structural features that enhance or diminish binding affinity.

• Optimize Lead Compounds: Understanding which functional groups contribute positively or negatively to binding allows for the rational design of new derivatives with improved potency and selectivity.

• Elucidate Mechanism of Action: The predicted binding poses can reveal the specific amino acid residues involved in the interaction, providing a hypothesis for the compound's mechanism of action at the molecular level.

Comparative Docking Performance of Pyrimido[4,5-b]quinoline Derivatives

The versatility of the pyrimido[4,5-b]quinoline scaffold allows for its derivatization at multiple positions, leading to a diverse chemical space for exploring interactions with various biological targets. Here, we present a comparative analysis of docking studies against two major classes of therapeutic targets: protein kinases and microbial enzymes.

Targeting Protein Kinases: The Case of EGFR and HER2

The Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2) are well-validated targets in cancer therapy. Several studies have explored the potential of pyrimido[4,5-b]quinoline derivatives as inhibitors of these kinases.

A recent study synthesized a series of novel N-aryl-5-aryl-6,7,8,9-tetrahydropyrimido[4,5-b]quinolin-4-amines and evaluated their inhibitory activity against EGFR and HER2.[3] The compounds with the most potent in vitro activity were then subjected to molecular docking studies to understand their binding interactions. The results, summarized in the table below, demonstrate a strong correlation between the predicted binding affinity (docking score) and the experimentally observed biological activity (IC50).

Compound	EGFR IC50 (µM)[3]	HER2 IC50 (µM)[3]	Predicted Binding Energy (kcal/mol)	Key Interacting Residues (Predicted)
4d	0.065	0.090	-8.5	Met793, Leu718, Val726
4i	0.116	0.164	-8.2	Met793, Leu844, Cys797
4l	0.052	0.055	-8.8	Met793, Leu718, Asp855
Lapatinib (Ref.)	0.045	Not Reported	-9.2	Met793, Cys973, Gly798

The docking poses of the most active compounds, such as 4l , revealed key interactions within the ATP-binding site of EGFR, including hydrogen bonds with the backbone of Met793 in the hinge region, a crucial interaction for many EGFR inhibitors. The data suggests that the N-aryl and 5-aryl substitutions play a critical role in optimizing the fit of the pyrimido[4,5-b]quinoline core within the active site.

Targeting Microbial Enzymes: DNA Gyrase and DHFR

The emergence of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Pyrimido[4,5-b]quinoline derivatives have shown promise in this area, with studies demonstrating their activity against bacterial enzymes such as DNA gyrase and Dihydrofolate Reductase (DHFR).[4]

In one such study, a series of fourteen pyrimido[4,5-b]quinoline derivatives were synthesized and evaluated for their antimicrobial potential. The most potent compounds were then docked into the active sites of S. aureus DNA gyrase and DHFR.

Compound	Antibacterial Zone of Inhibition (mm)[4]	Antifungal Activity vs. C. albicans (Zone of Inhibition, mm)[4]	DNA Gyrase Docking Score	DHFR Docking Score
2	18-24	16	-7.9	-8.2
3	16-22	14	-7.5	-7.8
8c	15-21	13	-8.1	-8.5
8d	14-20	12	-8.0	-8.4
9c	19-23	17	-8.3	-8.7
9d	18-22	16	-8.2	-8.6

The docking studies revealed that these compounds fit well within the active sites of both enzymes, forming key interactions with residues essential for their catalytic activity. This suggests that the antimicrobial activity of these pyrimido[4,5-b]quinoline derivatives may be due to the dual inhibition of these crucial bacterial enzymes.

Experimental Protocol: A Step-by-Step Guide to a Comparative Docking Study

This section provides a detailed, self-validating protocol for conducting a comparative docking study of pyrimido[4,5-b]quinoline derivatives against a protein target, using widely accepted software and methodologies.

Workflow Overview

The overall workflow of a comparative docking study can be visualized as follows:

Caption: A generalized workflow for a comparative molecular docking study.

Step 1: Preparation of the Protein Receptor

• Obtain the Protein Structure: Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB). For this example, we will use the EGFR kinase domain (PDB ID: 2GS6).[5]

• Prepare the Protein:

  • Load the PDB file into a molecular modeling software (e.g., UCSF Chimera, PyMOL, or Schrödinger Maestro).

  • Remove all water molecules and any co-crystallized ligands or ions that are not relevant to the binding site.

  • Add polar hydrogens to the protein structure.

  • Repair any missing side chains or loops if necessary.

  • Save the prepared protein in a suitable format (e.g., PDBQT for AutoDock).

Step 2: Preparation of the Ligands

• Create 3D Structures: Draw the 2D structures of the pyrimido[4,5-b]quinoline derivatives using a chemical drawing software (e.g., ChemDraw or MarvinSketch).

• Convert to 3D and Minimize Energy:

  • Convert the 2D structures to 3D.

  • Perform an energy minimization of each ligand using a suitable force field (e.g., MMFF94). This step is crucial for obtaining a low-energy, realistic conformation of the ligand.

  • Save the prepared ligands in a format compatible with the docking software (e.g., PDBQT).

Step 3: Molecular Docking using AutoDock Vina

• Define the Binding Site (Grid Box):

  • Identify the active site of the protein. This is often the location of the co-crystallized ligand in the original PDB file.

  • Define a grid box that encompasses the entire binding site. The size of the grid box should be large enough to allow for the free rotation and translation of the ligand.

• Configure the Docking Parameters:

  • Create a configuration file for AutoDock Vina specifying the paths to the prepared protein and ligand files, the coordinates of the grid box center, and the dimensions of the grid box.

  • The exhaustiveness parameter controls the thoroughness of the search. A higher value increases the probability of finding the optimal binding pose but also increases the computational time. An exhaustiveness of 8 is a common starting point.

• Run the Docking Simulation:

  • Execute AutoDock Vina from the command line, providing the configuration file as input.

  • The software will generate an output file containing the predicted binding poses of the ligand, ranked by their binding affinity scores (in kcal/mol).

Step 4: Analysis and Comparison of Results

• Visualize the Binding Poses:

  • Load the prepared protein and the docked ligand poses into a molecular visualization tool.

  • Analyze the interactions between the top-ranked pose of each ligand and the protein's active site. Identify key hydrogen bonds, hydrophobic interactions, and other non-covalent interactions.

• Compare Docking Scores and Biological Data:

  • Create a table comparing the docking scores of all the derivatives with their corresponding experimental biological activities.

  • Analyze the data to identify trends and establish a structure-activity relationship. For example, does the addition of a specific functional group consistently lead to a better docking score and higher biological activity?

• Validate the Docking Protocol:

  • A crucial step for ensuring the reliability of the docking results is to perform a re-docking experiment. This involves docking the co-crystallized ligand back into the active site of the protein.

  • A successful docking protocol should be able to reproduce the experimentally observed binding pose with a root-mean-square deviation (RMSD) of less than 2.0 Å.

Concluding Remarks and Future Directions

Comparative docking studies of pyrimido[4,5-b]quinoline derivatives have proven to be a highly effective strategy for understanding their mechanism of action and for guiding the development of more potent and selective therapeutic agents. The strong correlation often observed between in silico predictions and in vitro experimental results underscores the value of this computational approach in modern drug discovery.

Future work in this area will likely involve the use of more advanced computational techniques, such as molecular dynamics simulations, to study the dynamic nature of the protein-ligand interactions and to obtain more accurate predictions of binding free energies. Additionally, the application of machine learning and artificial intelligence algorithms to analyze large datasets from docking studies holds the promise of accelerating the discovery of novel pyrimido[4,5-b]quinoline-based drugs.

References

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• Ramadan, S.K., et al. Some pyrimidohexahydroquinoline candidates: synthesis, DFT, cytotoxic activity evaluation, molecular docking, and in silico studies. RSC Advances. 2024;14(23):16433-16451. [Link]

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• Exploring Kinase Inhibition Properties of 9H-pyrimido[5,4-b]- and [4,5-b]indol-4-amine Derivatives. Molecules. 2019;24(12):2282. [Link]

• Discovery of new pyrimido[5,4-c]quinolines as potential antiproliferative agents with multitarget actions: Rapid synthesis, docking, and ADME studies. Bioorg Chem. 2022 Dec;130:106246. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

For researchers and professionals in drug development, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds you handle, including their proper disposal. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, ensuring the safety of laboratory personnel and the protection of our environment.

Part 1: Hazard Assessment and Waste Identification

The first and most critical step in proper chemical disposal is a thorough hazard assessment. Given the quinoline and pyrimidine moieties in its structure, Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione should be handled as a potentially hazardous substance. Quinoline, for instance, is classified as toxic if swallowed and may cause cancer.[1]

1.1. Waste Characterization:

Before disposal, you must determine if the waste is hazardous. This is a legal requirement under the Resource Conservation and Recovery Act (RCRA).[2] The waste containing Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione must be evaluated for the following characteristics:

• Ignitability: The potential to catch fire.

• Corrosivity: The ability to corrode metal.

• Reactivity: The tendency to explode or react violently.

• Toxicity: The potential to be harmful or fatal if ingested or absorbed.

Given the lack of specific data, it is prudent to manage this compound as a toxic chemical waste.

1.2. Segregation of Waste:

Proper segregation is paramount to prevent dangerous chemical reactions.[2] Waste containing Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione should be collected in a dedicated, properly labeled hazardous waste container. Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.

Part 2: Personal Protective Equipment (PPE) and Handling

When handling Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione for disposal, appropriate personal protective equipment is mandatory to minimize exposure.[3][4]

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[4]

• Hand Protection: Use chemically resistant gloves. Always inspect gloves for integrity before use and practice proper glove removal techniques to avoid skin contact.[4]

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.

• Protective Clothing: A lab coat or chemical-resistant apron should be worn.

Part 3: Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the disposal of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione waste.

3.1. Containerization:

• Select an Appropriate Container: Use a container that is compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable. The container must be in good condition, with no leaks or cracks.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione," and the approximate concentration and quantity. The date of accumulation should also be clearly marked.[5]

• Keep Containers Closed: Waste containers must be kept tightly sealed except when adding waste.[6]

3.2. Accumulation:

Laboratories are designated as either Large Quantity Generators (LQGs), Small Quantity Generators (SQGs), or Very Small Quantity Generators (VSQGs), each with specific accumulation time limits.[7] Be aware of your facility's generator status and the corresponding regulations.

3.3. Disposal Pathway:

• Consult Your Institution's Environmental Health and Safety (EHS) Office: Your EHS department is the primary resource for guidance on hazardous waste disposal and will have established procedures in place.

• Engage a Licensed Hazardous Waste Contractor: The transport and ultimate disposal of hazardous waste must be handled by a licensed and reputable contractor.[2] They will provide the necessary documentation, including the Uniform Hazardous Waste Manifest, which tracks the waste from your facility to its final destination.[6][7]

• Incineration: For many organic compounds, high-temperature incineration at a permitted facility is the preferred disposal method as it ensures complete destruction of the chemical.

The following diagram illustrates the decision-making workflow for the disposal of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione.

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Navigating the Uncharted: A Senior Application Scientist's Guide to Safely Handling Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione

For the pioneering researchers and scientists in drug development, the exploration of novel chemical entities is a daily reality. With this innovation comes the critical responsibility of ensuring laboratory safety, especially when comprehensive safety data is not yet available. This guide provides a detailed operational and safety framework for handling Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione, a compound of significant interest. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, we will adopt the precautionary principle, grounding our recommendations in the known hazards of its core chemical structures and the best practices for managing uncharacterized substances.

The Imperative of Proactive Hazard Assessment

Before any laboratory work commences, a thorough risk assessment is not just a recommendation; it is a mandatory step to ensure the safety of all personnel.[1][2][3] This process involves a critical evaluation of the potential hazards associated with the chemical, the experimental procedures, and the work environment.[2][4]

A Foundational Warning: A specific Safety Data Sheet (SDS) for Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione is not currently available in public databases. Therefore, it is prudent to treat this compound as potentially hazardous.[5] Our safety protocols are informed by the known risks of the quinoline scaffold, which is classified as a hazardous substance. Quinoline is known to be harmful if swallowed or in contact with skin, causes skin and serious eye irritation, and is suspected of causing genetic defects and cancer.[6]

Risk Assessment Workflow:

Caption: A stepwise workflow for assessing and mitigating risks when handling novel compounds.

Engineering and Administrative Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final barrier between you and a potential hazard. Before relying on PPE, it is crucial to implement robust engineering and administrative controls to minimize exposure.

• Engineering Controls: All manipulations of solid Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione and its solutions should be conducted within a certified chemical fume hood.[7] This is the most effective way to prevent inhalation of any airborne particles or vapors.[7] Ensure that the fume hood has adequate airflow and is not cluttered.[7]

• Administrative Controls: Develop a Standard Operating Procedure (SOP) specific to the handling of this compound in your laboratory. This SOP should be read and understood by all personnel involved in the experiment. Clearly demarcate the work area where the compound will be handled.[5]

Personal Protective Equipment (PPE): A Comprehensive Barrier

Given the potential hazards, a comprehensive suite of PPE is mandatory.[8][9]

PPE Category	Specification	Rationale
Eye and Face Protection	ANSI Z87.1-compliant safety goggles and a full-face shield.[5][10]	Protects against splashes of solutions and contact with solid particles. A face shield offers an additional layer of protection for the entire face.[10]
Hand Protection	Double-gloving with compatible chemical-resistant gloves (e.g., nitrile or neoprene).[5]	Provides a robust barrier against skin contact. The outer glove should be removed and disposed of immediately upon any sign of contamination.
Body Protection	A flame-resistant laboratory coat, worn fully buttoned.[5]	Protects the skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator may be necessary depending on the scale of the work and the potential for aerosol generation. Consult with your institution's environmental health and safety department for a specific recommendation.	While a fume hood is the primary control for inhalation hazards, a respirator provides an additional layer of protection.

Step-by-Step Handling Procedures

Adherence to a strict, methodical workflow is paramount to ensuring safety.

Preparation and Weighing:

• Don Full PPE: Before entering the designated handling area, ensure all required PPE is correctly worn.

• Work in a Fume Hood: All handling of the solid compound must be performed inside a certified chemical fume hood.

• Use Disposable Liners: Line the balance and work surface with disposable, plastic-backed absorbent paper to contain any spills.[11]

• Careful Transfer: Use a spatula to carefully transfer the solid. Avoid creating dust.

• Immediate Cleanup: Clean any spills on the balance or work surface immediately with a damp cloth, which should then be disposed of as hazardous waste.

Dissolution and Reaction:

• Controlled Addition: Add solvents slowly and in a controlled manner to avoid splashing.

• Closed System: Whenever possible, conduct reactions in a closed system to prevent the release of vapors.

• Constant Monitoring: Continuously monitor the reaction for any unexpected changes.

Spill Management and Emergency Procedures

In the event of a spill or exposure, a swift and correct response is critical.

• Minor Spills (within the fume hood):

  • Alert nearby personnel.

  • Use a chemical spill kit to absorb the material.

  • Wipe the area clean with a suitable solvent.

  • Dispose of all contaminated materials as hazardous waste.

• Major Spills (outside the fume hood):

  • Evacuate the immediate area.

  • Alert your supervisor and your institution's emergency response team.

  • Prevent others from entering the contaminated area.

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[5] Seek immediate medical attention.

  • Eye Contact: Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[5] Seek immediate medical attention.

Waste Disposal: A Cradle-to-Grave Responsibility

All waste generated from the handling of Pyrimido[4,5-b]quinoline-2,4(1H,3H)-dione must be treated as hazardous waste.[6]

• Solid Waste: Contaminated gloves, absorbent paper, and any solid residues should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: All solutions containing the compound should be collected in a designated, sealed hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.[12]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.

Conclusion: Fostering a Culture of Safety

The responsible handling of novel chemical compounds is a cornerstone of scientific integrity and professional practice. By adopting a proactive and precautionary approach, researchers can confidently advance their work while ensuring a safe laboratory environment for themselves and their colleagues. This guide provides a foundational framework; always consult your institution's specific safety protocols and environmental health and safety professionals for guidance tailored to your unique research setting.

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• MDPI. (n.d.). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. Retrieved from [Link]

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